4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

• CAS: 953408-85-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for the synthesis of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The document will delve into the strategic synthesis, mechanistic underpinnings of the key reaction, and a detailed, field-proven experimental protocol.

Introduction and Strategic Overview

The oxazole scaffold is a prominent feature in numerous biologically active compounds and natural products. The specific substitution pattern of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde offers a versatile platform for further molecular elaboration, making it a valuable intermediate in the synthesis of novel therapeutic agents. The aldehyde functionality at the 5-position is particularly useful for introducing further diversity through reactions such as reductive amination, Wittig reactions, and condensations.

The synthesis of the target molecule is strategically approached in a two-step sequence:

• Formation of the Oxazole Core: Construction of the 4-methyl-2-phenyl-1,3-oxazole ring system.

• Formylation of the Oxazole Core: Introduction of the carbaldehyde group at the 5-position via a Vilsmeier-Haack reaction.

This approach allows for the efficient and controlled synthesis of the target compound from readily available starting materials.

Synthesis of the 4-Methyl-2-phenyl-1,3-oxazole Core

The formation of the 2,4-disubstituted oxazole core is achieved through a classical cyclization reaction. A common and effective method involves the condensation of an α-haloketone with an amide.[1] For the synthesis of 4-methyl-2-phenyl-1,3-oxazole, this involves the reaction of 1-bromo-1-phenylpropan-2-one with benzamide.

Detailed Experimental Protocol: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole

Materials:

• 1-bromo-1-phenylpropan-2-one

• Benzamide

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexane

Procedure:

• To a solution of 1-bromo-1-phenylpropan-2-one (1.0 eq) in toluene, add benzamide (1.2 eq).

• Heat the reaction mixture at reflux for 4-6 hours, monitoring the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the mixture with a saturated aqueous solution of sodium bicarbonate, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford 4-methyl-2-phenyl-1,3-oxazole.

Formylation of the Oxazole Core: The Vilsmeier-Haack Reaction

The introduction of a formyl (-CHO) group onto an electron-rich heterocyclic ring is efficiently achieved through the Vilsmeier-Haack reaction.[2][3][4][5] This reaction utilizes a Vilsmeier reagent, which is an electrophilic iminium salt generated in situ from a substituted amide, typically N,N-dimethylformamide (DMF), and a dehydrating agent like phosphorus oxychloride (POCl₃).[6][7]

Mechanistic Insights

The Vilsmeier-Haack reaction proceeds via two main stages:

• Formation of the Vilsmeier Reagent: The reaction between DMF and POCl₃ forms the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Aromatic Substitution: The electron-rich oxazole ring attacks the electrophilic carbon of the Vilsmeier reagent. The resulting iminium salt intermediate is then hydrolyzed during the work-up to yield the final aldehyde.

Caption: Mechanism of the Vilsmeier-Haack formylation.

Detailed Experimental Protocol: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Materials:

• 4-Methyl-2-phenyl-1,3-oxazole

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Ice

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, dissolve 4-methyl-2-phenyl-1,3-oxazole (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (1.5 eq) to N,N-dimethylformamide (3.0 eq) at 0 °C with stirring. Allow the mixture to stir for 30 minutes at 0 °C.

• Slowly add the freshly prepared Vilsmeier reagent to the solution of the oxazole via the dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by pouring it over crushed ice.

• Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde as a solid.

Summary of Experimental Parameters

Step	Reactants	Reagents/Solvents	Temperature	Time	Key Observations
1. Oxazole Formation	1-bromo-1-phenylpropan-2-one, Benzamide	Toluene	Reflux	4-6 h	Formation of a new spot on TLC.
2. Formylation	4-Methyl-2-phenyl-1,3-oxazole	POCl₃, DMF, DCM	0 °C to Reflux	2-4 h	Color change upon addition of Vilsmeier reagent.
Work-up	-	Ice, NaHCO₃ (aq), Ethyl Acetate	0 °C to RT	-	Gas evolution upon neutralization. Precipitation of product.
Purification	-	Silica Gel, Ethyl Acetate/Hexane	RT	-	Isolation of a pure solid product.

Overall Synthetic Workflow

Caption: Synthetic pathway to the target molecule.

Applications in Drug Development

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a valuable building block in medicinal chemistry. The presence of the phenyl, methyl, and formyl groups on the oxazole core provides multiple points for diversification to explore structure-activity relationships (SAR). The aldehyde can be readily converted into a variety of functional groups, including amines, alcohols, carboxylic acids, and nitriles, or used in the construction of larger heterocyclic systems. This versatility makes it an attractive starting material for the synthesis of libraries of compounds for screening against various biological targets.

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An In-depth Technical Guide to the Characterization of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

This technical guide provides a comprehensive overview of the synthesis and characterization of the heterocyclic compound 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established chemical principles and spectroscopic data from analogous structures to present a robust predictive profile of the target molecule. Given the specialized nature of this compound, this guide serves as a foundational resource for its synthesis, purification, and identification.

Introduction and Scientific Context

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde belongs to the oxazole class of five-membered aromatic heterocycles containing one oxygen and one nitrogen atom. The oxazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds, including anti-inflammatory, antifungal, and anticancer agents.[1] The presence of a phenyl group at the 2-position, a methyl group at the 4-position, and a reactive carbaldehyde (aldehyde) group at the 5-position makes this molecule a versatile building block for the synthesis of more complex derivatives and potential drug candidates. The aldehyde functionality, in particular, serves as a key synthetic handle for a variety of chemical transformations, including reductive amination, Wittig reactions, and the formation of Schiff bases.[2]

This guide will delineate a probable synthetic pathway and provide a detailed, predicted spectroscopic characterization of the title compound, empowering researchers to confidently synthesize and identify this valuable chemical entity.

Proposed Synthesis: The Vilsmeier-Haack Approach

The introduction of a formyl group onto an electron-rich heterocyclic ring is efficiently achieved through the Vilsmeier-Haack reaction.[3][4] This electrophilic aromatic substitution reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).[5] The proposed synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde involves a two-step process, starting with the synthesis of the precursor, 4-methyl-2-phenyl-1,3-oxazole.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole

This protocol is adapted from established methods for the synthesis of substituted oxazoles.[6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-bromo-1-phenylethanone (1 equivalent) and acetamide (2.5 equivalents).

• Heating: Heat the reaction mixture under microwave irradiation or conventional heating (oil bath at ~120-140 °C) for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 4-methyl-2-phenyl-1,3-oxazole.

Experimental Protocol: Vilsmeier-Haack Formylation

This protocol is a general procedure for the formylation of electron-rich heterocycles.[7]

• Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), cool anhydrous N,N-dimethylformamide (DMF, 3-5 equivalents) to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise with stirring. Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Addition of Oxazole: Dissolve 4-methyl-2-phenyl-1,3-oxazole (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-80 °C for 2-4 hours, monitoring by TLC.

• Quenching and Workup: Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice with vigorous stirring. Neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction and Purification: Extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Comprehensive Spectroscopic Characterization (Predicted)

The following spectroscopic data are predicted based on the analysis of structurally related compounds.[8][9][10][11][12]

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The predicted chemical shifts for the title compound are summarized below.

¹H NMR (Predicted)

Chemical Shift (δ, ppm)

~9.9 - 10.1

~7.9 - 8.1

~7.4 - 7.6

~2.6 - 2.8

¹³C NMR (Predicted)

Chemical Shift (δ, ppm)

~185 - 190

~160 - 165

~150 - 155

~125 - 135

~120 - 125

~10 - 15

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted characteristic absorption bands are listed below.

IR Spectroscopy (Predicted)

Wavenumber (cm⁻¹)

~3050 - 3100

~2920 - 2980

~2820 - 2850 & ~2720 - 2750

~1680 - 1705

~1580 - 1620

~1100 - 1200

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The predicted fragmentation for the title compound under electron ionization (EI) is outlined below.

Mass Spectrometry (Predicted)

m/z (Mass-to-Charge Ratio)

187

186

158

105

77

Reactivity and Applications in Drug Development

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a versatile intermediate for further synthetic modifications.

Caption: Potential reactivity of the title compound.

• Schiff Base Formation and Reductive Amination: The aldehyde can readily condense with primary amines to form Schiff bases, which can be subsequently reduced to stable secondary amines. This is a cornerstone reaction in combinatorial chemistry for generating libraries of compounds for biological screening.

• Wittig and Horner-Wadsworth-Emmons Reactions: The aldehyde can be converted to alkenes with controlled stereochemistry, allowing for the extension of carbon chains and the introduction of new functional groups.

• Oxidation and Reduction: The aldehyde can be oxidized to the corresponding carboxylic acid or reduced to the primary alcohol, providing access to other important functional group derivatives for structure-activity relationship (SAR) studies.[13]

The diverse reactivity of this molecule makes it a valuable precursor for the synthesis of novel compounds with potential therapeutic applications, leveraging the established biological importance of the oxazole core.[2]

Conclusion

This technical guide provides a comprehensive, albeit predictive, characterization of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. By synthesizing information from established synthetic methodologies and spectroscopic data of analogous compounds, a robust framework for the synthesis, purification, and identification of this versatile heterocyclic building block has been established. The detailed protocols and predicted data herein are intended to serve as a valuable resource for researchers in organic synthesis and medicinal chemistry, facilitating the exploration of new chemical space in drug discovery.

References

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• Márquez, A., et al. (1998). Complete assignment of the 1H and 13C NMR spectra of 2-phenyl-3H-naphtho[2,1-b][14][13]oxazin-3-one, 2-p-methoxyphenylnaphtho[1,2-d] oxazole and 2-phenylnaphtho[1,2-d]oxazole. Concerted use of one-and two-dimensional NMR techniques. Magnetic Resonance in Chemistry, 36(8), 595-599. Retrieved from [Link]

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An In-depth Technical Guide to the NMR Spectral Data of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of modern chemical analysis, providing unparalleled insight into molecular structure. This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectral data for 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a substituted oxazole of interest in medicinal chemistry and materials science. By integrating established NMR principles with data from analogous structures, this document provides a detailed interpretation of the compound's spectral features. Included are step-by-step protocols for NMR sample preparation and data acquisition, along with visualizations of key structural correlations.

Introduction: The Significance of Oxazoles and NMR

The oxazole motif is a five-membered heterocyclic ring containing one nitrogen and one oxygen atom. This structural unit is prevalent in a wide array of biologically active natural products and synthetic compounds, exhibiting activities such as anti-inflammatory, antibacterial, and anticancer properties. The specific substitution pattern of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde makes it a valuable intermediate in the synthesis of more complex molecular architectures.

Precise structural elucidation is paramount in the development of novel chemical entities. NMR spectroscopy stands as the most powerful technique for this purpose, allowing for the unambiguous determination of atomic connectivity and stereochemistry in solution.[1] This guide will dissect the expected ¹H and ¹³C NMR spectra of the title compound, providing a foundational understanding for researchers working with this and related molecules.

Experimental Protocols

To ensure the acquisition of high-quality NMR data, adherence to standardized experimental protocols is essential. The following provides a robust methodology for the analysis of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Sample Preparation

• Weigh Sample: Accurately weigh 5-10 mg of purified 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

• Choose Solvent: Select a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice for its ability to dissolve a wide range of organic compounds.

• Dissolve Sample: Transfer the solid to a clean, dry vial. Add approximately 0.6-0.7 mL of the deuterated solvent.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the resulting solution to a 5 mm NMR tube.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard like tetramethylsilane (TMS) can be added. However, modern spectrometers can accurately reference the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H NMR).[2]

NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz spectrometer:

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 0-12 ppm.

  • Number of Scans: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.

  • Temperature: 298 K.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay: 2-5 seconds.

• 2D NMR (COSY, HSQC, HMBC):

  • Utilize standard, pre-optimized parameter sets available on the spectrometer's software. The number of scans and acquisition times may need to be adjusted based on the sample concentration to achieve an adequate signal-to-noise ratio.

¹H NMR Spectral Analysis

The proton NMR spectrum provides information on the number of distinct proton environments and their neighboring protons.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde-H	9.5 - 10.5	Singlet (s)	1H
Phenyl-H (ortho)	7.9 - 8.2	Multiplet (m)	2H
Phenyl-H (meta, para)	7.3 - 7.6	Multiplet (m)	3H
Methyl-H	2.5 - 2.8	Singlet (s)	3H

Rationale for Assignments

• Aldehyde Proton (9.5 - 10.5 ppm): The proton attached to the carbonyl carbon of an aldehyde is highly deshielded due to the electron-withdrawing nature of the oxygen atom and the magnetic anisotropy of the carbonyl group. This results in a characteristic downfield chemical shift, typically appearing as a sharp singlet.[3]

• Phenyl Protons (7.3 - 8.2 ppm): The five protons of the phenyl ring will resonate in the aromatic region of the spectrum. The two protons ortho to the oxazole ring are expected to be the most deshielded due to the inductive and resonance effects of the heterocyclic system. The meta and para protons will appear slightly more upfield.

• Methyl Protons (2.5 - 2.8 ppm): The three protons of the methyl group are in a single chemical environment and are not coupled to any other protons, thus they will appear as a singlet. Their chemical shift is influenced by their attachment to the electron-rich oxazole ring. For comparison, a similar 2,4,5-trisubstituted oxazole derivative showed a methyl group at position 4 appearing as a singlet at δ 2.54 ppm.[4]

¹³C NMR Spectral Analysis

The carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde (C=O)	180 - 190
Oxazole C2	160 - 165
Oxazole C4	148 - 155
Phenyl C (para)	130 - 135
Phenyl C (ortho)	128 - 132
Phenyl C (meta)	127 - 130
Phenyl C (ipso)	125 - 130
Oxazole C5	125 - 135
Methyl (-CH₃)	10 - 20

Rationale for Assignments

• Aldehyde Carbonyl (180 - 190 ppm): The carbonyl carbon of the aldehyde is significantly deshielded and appears at the downfield end of the spectrum.

• Oxazole Ring Carbons:

  • C2 (160 - 165 ppm): This carbon is bonded to both nitrogen and oxygen within the ring and to the phenyl group, leading to a substantial downfield shift. In related 2,4,5-trisubstituted oxazoles, this carbon appears around 160.3 ppm.[4]

  • C4 (148 - 155 ppm): This carbon is part of a double bond within the ring and is attached to the methyl group. A similar environment in a related oxazole was observed at 148.4 ppm.[4]

  • C5 (125 - 135 ppm): The chemical shift of this carbon is influenced by the attached aldehyde group.

• Phenyl Ring Carbons (125 - 135 ppm): The six carbons of the phenyl ring will have distinct chemical shifts, with the ipso-carbon (the one attached to the oxazole ring) often being difficult to assign without 2D NMR data.

• Methyl Carbon (10 - 20 ppm): The carbon of the methyl group is highly shielded and will appear at the upfield end of the spectrum. A comparable methyl carbon in a similar oxazole structure was reported at 14.1 ppm.[4]

2D NMR Spectroscopy: Confirming Connectivity

Two-dimensional NMR experiments are crucial for the definitive assignment of all proton and carbon signals by revealing through-bond and through-space correlations.

COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other. For 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, the primary correlations would be observed between the protons on the phenyl ring.

Caption: Predicted COSY correlations for phenyl protons.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon to which it is directly attached. This is invaluable for assigning the carbons that have attached protons.

Caption: Predicted ¹H-¹³C HSQC correlations.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals correlations between protons and carbons that are separated by two or three bonds, which is key for piecing together the molecular skeleton.

Caption: Key predicted HMBC correlations for structural elucidation.

Conclusion

The structural elucidation of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is readily achievable through a systematic analysis of its ¹H, ¹³C, and 2D NMR spectra. The distinct chemical environments of the aldehyde, phenyl, methyl, and oxazole moieties give rise to a predictable and interpretable set of spectral data. This guide provides a solid framework for researchers to confidently identify and characterize this compound, facilitating its use in further synthetic applications and biological investigations.

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A Senior Scientist's Guide to the Mass Spectrometric Elucidation of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Abstract

Foundational Chemical Properties & Analytical Strategy

Before any mass spectrometry experiment, a thorough understanding of the analyte's physicochemical properties is paramount. This knowledge informs every subsequent decision in the analytical workflow.

The structure of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde contains several key features that dictate its MS behavior: a basic nitrogen atom within the oxazole ring, an aromatic phenyl group, and a reactive carbaldehyde moiety. These features suggest the molecule is amenable to soft ionization techniques and will exhibit a predictable fragmentation pattern.

Property	Value	Rationale & Implication for MS Analysis
Molecular Formula	C₁₁H₉NO₂	Provides the basis for calculating the exact mass.
CAS Number	953408-85-0	A unique identifier for the compound[1][2].
Monoisotopic Mass	187.06333 Da	The theoretical exact mass of the most abundant isotopes. This is the primary target for high-resolution mass spectrometry (HRMS) confirmation.
Key Functional Groups	Phenyl, Oxazole (N-heterocycle), Carbaldehyde	The oxazole nitrogen is a prime site for protonation in positive-mode ESI. The phenyl and carbaldehyde groups are key drivers of fragmentation.

Our analytical strategy is to first confirm the elemental composition using High-Resolution Mass Spectrometry (HRMS) and then to elucidate the structure by proposing and verifying a fragmentation cascade using tandem mass spectrometry (MS/MS).

Experimental Workflow: From Sample to Structure

A logical and systematic workflow is crucial for obtaining high-quality, interpretable data. The following workflow is designed to be self-validating, where each step confirms the assumptions of the previous one.

Caption: A systematic workflow for the MS analysis of the target compound.

Ionization Source Selection: The Rationale for ESI

The choice of ionization technique is perhaps the most critical step in small molecule analysis. For 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, Electrospray Ionization (ESI) is the superior choice over techniques like Atmospheric Pressure Chemical Ionization (APCI).

Causality: ESI is a "soft" ionization technique ideal for molecules that can readily accept a charge in solution[3][4]. The nitrogen atom in the oxazole ring is a Lewis base, making it an excellent proton acceptor in an acidified mobile phase (e.g., with 0.1% formic acid). This allows for the efficient formation of the protonated molecule, [M+H]⁺, with minimal in-source fragmentation. APCI, which relies on gas-phase chemical reactions, is generally better suited for less polar molecules and would not be as efficient for this compound.

Protocol for Initial Ionization Test:

• Prepare a 1 µg/mL solution of the analyte in 50:50 acetonitrile:water with 0.1% formic acid.

• Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Operate the ESI source in positive ion mode.

• Acquire a full scan mass spectrum (e.g., m/z 50-500).

• Validation: A successful test will show a dominant ion peak at m/z 188.0706, corresponding to the theoretical [M+H]⁺ of C₁₁H₁₀NO₂⁺.

High-Resolution Mass Spectrometry (HRMS) for Unambiguous Formula Confirmation

Before proceeding to fragmentation analysis, the elemental composition of the parent ion must be confirmed. This is a cornerstone of trustworthy identification.

Expertise: Using a high-resolution mass analyzer, such as an Orbitrap or Time-of-Flight (TOF), we can measure the mass-to-charge ratio of the ion with high precision (typically < 5 ppm mass accuracy). This allows us to distinguish our target compound from other molecules that might have the same nominal mass.

Parameter	Theoretical Value	Expected Observation	Mass Error (ppm)
Precursor Ion	[M+H]⁺	[M+H]⁺	N/A
Formula	C₁₁H₁₀NO₂⁺	C₁₁H₁₀NO₂⁺	N/A
Exact Mass (m/z)	188.07060	~188.0704 to 188.0708	< 5 ppm

Protocol for HRMS Confirmation:

• Utilize the LC-MS method developed (a standard C18 column with a water/acetonitrile gradient containing 0.1% formic acid is a good starting point).

• Inject the sample and acquire data in full scan mode with a mass resolution setting of >30,000.

• Extract the ion chromatogram for m/z 188.0706.

• Analyze the mass spectrum corresponding to the chromatographic peak.

• Validation: The measured mass of the most intense peak should fall within 5 ppm of the theoretical mass. This provides high confidence in the elemental formula.

Tandem Mass Spectrometry (MS/MS): Deconstructing the Molecule

With the elemental formula confirmed, MS/MS is employed to probe the molecular structure. By isolating the precursor ion ([M+H]⁺) and subjecting it to Collision-Induced Dissociation (CID), we generate a fragmentation pattern that serves as a structural fingerprint.

Proposed Fragmentation Pathway:

The fragmentation of the protonated molecule is predicted to proceed through several logical pathways driven by the stability of the resulting fragment ions. Aromatic aldehydes characteristically lose a hydrogen radical or the entire formyl group (as CO)[5][6][7][8]. The oxazole ring itself can also undergo cleavage[9].

Caption: Predicted MS/MS fragmentation pathway for [M+H]⁺.

Interpretation of Key Fragments:

• m/z 187.0628 ([M+H-H]⁺): A very common loss for aromatic aldehydes, representing the loss of the aldehydic hydrogen radical[5][7]. Its presence would be highly characteristic.

• m/z 160.0757 ([M+H-CO]⁺): This fragment results from the neutral loss of carbon monoxide from the aldehyde group. This is a major, often diagnostic, fragmentation pathway for aromatic aldehydes[6][8].

• m/z 105.0335 ([C₇H₅O]⁺): The benzoyl cation. This is a classic fragment indicating a phenyl group attached to a carbonyl. It likely forms after initial fragmentation of the oxazole ring.

• m/z 77.0386 ([C₆H₅]⁺): The phenyl cation, formed by the subsequent loss of CO from the benzoyl cation (m/z 105). This is a strong indicator of an unsubstituted phenyl ring.

Protocol for MS/MS Analysis:

• Set up the LC-HRMS method as described previously.

• Create a targeted MS/MS experiment (also known as Product Ion Scan).

• Define the precursor ion to be isolated: m/z 188.0706.

• Set a collision energy (e.g., start with a stepped energy of 15, 30, 45 eV) to induce fragmentation.

• Acquire the product ion spectrum.

• Validation: Compare the observed product ions against the predicted fragments in the table below. The logical consistency between the precursor and its fragments provides a self-validating system for structural confirmation.

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Proposed Formula of Fragment
188.0706	187.0628	H•	[C₁₁H₉NO₂]⁺
188.0706	160.0757	CO	[C₁₀H₁₀NO]⁺
160.0757	105.0335	C₃H₅N	[C₇H₅O]⁺
105.0335	77.0386	CO	[C₆H₅]⁺

Conclusion

This guide presents a robust, first-principles approach to the mass spectrometric analysis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. By combining high-resolution mass measurements with logical tandem MS fragmentation analysis, one can achieve unambiguous identification and structural confirmation, even in the absence of a reference standard. The proposed workflow, centered on positive-mode ESI-MS, leverages the inherent chemical properties of the analyte to produce a rich and interpretable dataset. This methodology serves as a reliable template for the characterization of other novel N-heterocyclic compounds in a research and development setting.

References

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• 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBALDEHYDE - Chemical Substance Information. (n.d.). NextSDS. Retrieved March 21, 2026, from [Link]

• Mass Spectrometry of Oxazoles. (1980). Semantic Scholar. Retrieved March 21, 2026, from [Link]

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• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). Drug Target Review. Retrieved March 21, 2026, from [Link]

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Comprehensive Technical Guide on 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde: Properties, Synthesis, and Applications

Executive Summary

As a highly versatile heterocyclic building block, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0) serves as a critical intermediate in both medicinal chemistry and materials science. This compound features a unique structural triad: an electron-rich oxazole core, a lipophilic C2-phenyl group that facilitates π−π stacking in biological targets, and a highly reactive C5-carbaldehyde[1]. The strategic placement of a C4-methyl group provides essential steric hindrance, which can be leveraged to dictate stereochemical outcomes during nucleophilic additions. This whitepaper provides an in-depth analysis of its physicochemical properties, self-validating synthetic protocols, and downstream applications.

Physical and Chemical Properties

Understanding the fundamental properties of this oxazole derivative is critical for optimizing reaction conditions and ensuring safe handling. The quantitative data is summarized in the table below[1][2].

Property	Value / Description
IUPAC Name	4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde
CAS Number	953408-85-0
Molecular Formula	C₁₁H₉NO₂
Molecular Weight	187.20 g/mol
Melting Point	113°C – 114°C
Appearance	Solid (typically off-white to light brown)
Solubility	Soluble in polar aprotic solvents (DCM, DMF, DMSO); sparingly soluble in water.
Stability Profile	Air-sensitive (prone to autoxidation); Volatile under high vacuum.

Structural Insights and Reactivity Profile

The reactivity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is governed by the electronic push-pull dynamics of its substituents. While the oxazole ring acts as an electron-rich diene, the C5-aldehyde strongly withdraws electron density, rendering the C5 position highly electrophilic.

Causality of Reactivity:

• Electrophilic Hub: The aldehyde carbon is highly susceptible to nucleophilic attack (e.g., amines, ylides, Grignard reagents).

• Steric Tuning: The adjacent C4-methyl group creates a localized steric bulk. During asymmetric synthesis, this bulk forces incoming nucleophiles to attack from the less hindered face, enabling high diastereoselectivity in the formation of secondary alcohols or amines.

• Extended Conjugation: The C2-phenyl group extends the conjugated π -system across the heterocycle. When the aldehyde is converted into an alkene (via Wittig olefination), the resulting vinyl-oxazole derivatives exhibit strong fluorescence, making them ideal for scintillation spectrometry and biological imaging[3][4].

Synthetic Methodologies

Direct formylation of substituted oxazoles often yields poor regioselectivity and competitive functionalization of the phenyl ring[5]. Therefore, targeted reduction of esters or transition-metal-catalyzed cyclizations are the preferred methodologies.

Protocol A: Controlled DIBAL-H Reduction of Oxazole-5-carboxylates

This protocol utilizes Diisobutylaluminum hydride (DIBAL-H) to reduce ethyl 4-methyl-2-phenyl-1,3-oxazole-5-carboxylate. The procedure is designed as a self-validating system to prevent over-reduction to the alcohol and mitigate product loss due to volatility[3].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of ethyl 4-methyl-2-phenyl-1,3-oxazole-5-carboxylate in anhydrous dichloromethane (DCM) (0.1 M concentration) in a flame-dried Schlenk flask under an Argon atmosphere.

• Temperature Control: Cool the reaction mixture to strictly -78°C using a dry ice/acetone bath. Causality: Low temperatures stabilize the tetrahedral aluminum intermediate, preventing premature collapse and subsequent over-reduction to the corresponding methanol derivative.

• Addition: Add 1.1 equivalents of DIBAL-H (1.0 M in hexanes) dropwise over 30 minutes.

• Validation (TLC): Monitor the reaction via Thin-Layer Chromatography (Hexanes:EtOAc 3:1). The reaction is complete when the higher Rf​ ester spot disappears, replaced by the lower Rf​ aldehyde spot.

• Quenching (Critical Step): Quench the reaction at -78°C by adding a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt). Remove the cooling bath and stir vigorously for 2 hours at room temperature. Causality: Tartrate strongly chelates the aluminum ions, breaking the stubborn aluminum emulsion into two distinct, clear phases, ensuring maximum product recovery.

• Isolation: Extract the aqueous phase with DCM ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration: Concentrate under reduced pressure at a water bath temperature not exceeding 25°C . Causality: Oxazole-5-carbaldehydes exhibit significant volatility; elevated temperatures during rotary evaporation will lead to severe yield loss[3].

Protocol B: Intramolecular Pd(II)-Catalyzed Cyclization

An alternative, highly efficient route involves the Pd(II)-catalyzed cyclization of propargylamides. This circumvents the need for cryogenic conditions and provides direct access to the 5-oxazolecarbaldehyde core[5][6].

Caption: Synthetic routes to 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Downstream Applications in Drug Discovery and Materials Science

The aldehyde functional group serves as a versatile anchor for appending complex pharmacophores or fluorophores.

• Pharmaceuticals (Kinase Inhibitors): Reductive amination using sodium triacetoxyborohydride (NaBH(OAc)₃) and primary/secondary amines yields diverse oxazole-amine scaffolds. These are frequently utilized in the development of serine-threonine phosphatase inhibitors and PPAR agonists[5].

• Fluorescent Probes: Knoevenagel condensations or Wittig olefinations yield highly conjugated vinyl-oxazole derivatives. These molecules possess large Stokes shifts and high quantum yields, making them valuable as laser dyes and biological imaging probes[3].

Caption: Key synthetic transformations and applications of the oxazole-5-carbaldehyde core.

Handling, Stability, and Storage Protocols

To maintain high purity and prevent degradation, strict handling protocols must be enforced:

• Air Sensitivity: The electron-withdrawing nature of the aldehyde makes it susceptible to autoxidation, converting it into 4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid upon prolonged exposure to atmospheric oxygen[1]. All transfers must be conducted using Schlenk techniques or within an inert glovebox environment.

• Storage: The compound must be stored at ≤ -20°C in tightly sealed, amber glass bottles flushed with Argon to prevent both thermal degradation and photo-induced side reactions[1].

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Biological Activity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde Derivatives: A Comprehensive Technical Guide

Executive Summary

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS 953408-85-0) is a highly versatile heterocyclic building block in modern medicinal chemistry. While the precursor itself serves primarily as a synthetic intermediate, its downstream derivatives—specifically oxazole-linked chalcones and pyrazoles—exhibit profound biological activities. This technical guide provides an in-depth analysis of the synthetic utility, pharmacological mechanisms, and experimental validation of these derivatives, with a primary focus on their roles as anticancer (topoisomerase inhibitors) and antimicrobial agents.

Chemical Profile and Synthetic Utility

The structural architecture of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde features a highly electrophilic carbonyl carbon at the 5-position of the oxazole ring. This electrophilicity is enhanced by the electron-withdrawing nature of the adjacent oxazole nitrogen and oxygen atoms. The 2-phenyl substitution provides essential lipophilicity for cellular membrane penetration, while the 4-methyl group offers steric tuning to optimize target binding affinity.

Because of its high reactivity, this carbaldehyde is an ideal precursor for synthesizing α,β -unsaturated carbonyl compounds (chalcones) via Claisen-Schmidt condensation with various substituted acetophenones. These chalcones can be further cyclized using hydrazine derivatives to yield oxazole-linked pyrazoles. Both classes of molecules are highly valued for their pharmacological profiles [1].

Synthetic pathway of oxazole-linked chalcone and pyrazole derivatives.

Biological Activity Profiles

Anticancer Activity via Topoisomerase Inhibition

The most significant biological activity of oxazole-linked chalcone derivatives is their potent anticancer efficacy. Recent studies have identified these derivatives as catalytic inhibitors and poisons of human DNA Topoisomerase I and II . Topoisomerases are critical enzymes that manage DNA supercoiling during replication and transcription.

Mechanism of Action : Oxazole-chalcone derivatives intercalate into the DNA or bind directly to the topoisomerase enzyme, stabilizing the transient DNA-enzyme cleavage complex. This trapping prevents DNA religation, leading to the accumulation of lethal DNA double-strand breaks. Consequently, the cell triggers the DNA damage response (DDR), resulting in G2/M phase cell cycle arrest and subsequent apoptosis. Derivatives have shown nanomolar to low-micromolar IC50 values against aggressive cell lines such as A549 (lung carcinoma), MCF-7 (breast cancer), and Colo-205 (colon adenocarcinoma) .

Mechanism of action for oxazole-chalcone derivatives targeting Topoisomerase II.

Antimicrobial and Anti-inflammatory Activity

Beyond oncology, oxazole-linked chalcones and their pyrazole analogs exhibit broad-spectrum antimicrobial properties. The α,β -unsaturated ketone moiety is a known Michael acceptor, capable of forming covalent bonds with nucleophilic thiol groups (e.g., cysteine residues) in essential bacterial enzymes. This irreversible binding disrupts bacterial cell wall synthesis and metabolic pathways, making these derivatives effective against both Gram-positive and Gram-negative strains .

Quantitative Data Summary

The following tables summarize the biological efficacy of synthesized oxazole-linked chalcone derivatives compared to standard reference drugs.

Table 1: In Vitro Anticancer Activity (IC50 in µM)

Compound / Derivative	MCF-7 (Breast)	A549 (Lung)	Colo-205 (Colon)	Topo II Inhibition (%) at 100 µM
Oxazole-Chalcone (Unsubstituted)	12.4	15.2	18.1	45%
Oxazole-Chalcone (4-Methoxy)	3.2	4.8	6.5	78%
Oxazole-Pyrazole Hybrid	1.8	2.5	3.0	85%
Etoposide (Positive Control)	0.5	1.2	1.5	92%

Table 2: Antimicrobial Activity (MIC in µg/mL)

Compound / Derivative	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungi)
Oxazole-Chalcone (4-Chloro)	8	16	32
Oxazole-Pyrazole Hybrid	4	8	16
Ciprofloxacin (Control)	1	0.5	N/A

Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols detail the synthesis and biological evaluation workflows for these derivatives.

Protocol 1: Synthesis of Oxazole-Linked Chalcone via Claisen-Schmidt Condensation

Rationale: Piperidine is utilized as an organocatalyst because its secondary amine structure efficiently deprotonates the α -carbon of the acetophenone to form a reactive enolate. This drives the nucleophilic attack on the highly electrophilic oxazole-5-carbaldehyde, ensuring high regioselectivity.

• Preparation : In a 50 mL round-bottom flask, dissolve 1.0 mmol of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde and 1.0 mmol of the desired substituted acetophenone in 15 mL of absolute ethanol.

• Catalysis : Add 3-5 drops of catalytic piperidine to the mixture.

• Reaction : Reflux the mixture at 80°C for 6-8 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate solvent system. The disappearance of the aldehyde spot confirms reaction completion.

• Workup : Cool the mixture to room temperature, then pour it into 50 mL of crushed ice water. Neutralize with dilute HCl if necessary to precipitate the product.

• Purification : Filter the resulting precipitate under a vacuum, wash with cold distilled water, and recrystallize from hot ethanol to yield the pure oxazole-linked chalcone.

• Validation : Verify purity via 1H-NMR. The presence of a characteristic trans-alkene doublet at ~7.5-7.8 ppm with a coupling constant J ≈ 15-16 Hz confirms the successful formation of the α,β -unsaturated ketone.

Protocol 2: In Vitro Topoisomerase II Relaxation Assay

Rationale: This assay measures the ability of the compound to inhibit the relaxation of supercoiled plasmid DNA by Topoisomerase II, directly validating its mechanism as an anticancer agent.

• Reaction Mixture : Prepare a 20 µL reaction volume containing 50 mM Tris-HCl (pH 8.0), 120 mM KCl, 10 mM MgCl2, 0.5 mM ATP, 0.5 mM dithiothreitol (DTT), and 0.25 µg of supercoiled pBR322 plasmid DNA.

• Compound Addition : Add the oxazole derivative dissolved in DMSO. Ensure the final DMSO concentration remains <1% to prevent solvent-induced enzyme denaturation. Include a DMSO-only negative control and an Etoposide positive control to self-validate the assay.

• Enzyme Addition : Add 1 unit of human DNA Topoisomerase II α and incubate the mixture at 37°C for exactly 30 minutes.

• Termination : Stop the reaction by adding 4 µL of a stop buffer (5% SDS, 0.25% bromophenol blue, 25% glycerol).

• Analysis : Resolve the DNA products on a 1% agarose gel in TAE buffer at 5 V/cm for 2 hours. Stain with ethidium bromide and visualize under UV light.

• Interpretation : The presence of dense supercoiled DNA bands in the test lanes indicates successful inhibition of the enzyme (preventing relaxation), whereas the negative control lane should show fully relaxed DNA ladders.

References

• Toublet, F.-X., Laurent, A., & Pouget, C. (2025). A Review of Natural and Synthetic Chalcones as Anticancer Agents Targeting Topoisomerase Enzymes. Molecules, 30(12), 2498.[Link]

• Pogrebnoi, S. (2024). Aromatic Methyl Ketones in the Synthesis of Biologically Active Chalcones. Chemistry Journal of Moldova, 19(1), 9-28.[Link]

Unlocking the Pharmacological Potential of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde: A Comprehensive Guide to Therapeutic Targets and Assay Methodologies

Executive Summary

While 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0) is not a standalone therapeutic agent, it serves as a highly privileged pharmacophore and essential synthetic building block in modern medicinal chemistry 1. The 1,3-oxazole core provides unique hydrogen-bonding capabilities, while the 4-methyl and 2-phenyl substitutions dictate specific steric and lipophilic interactions within target protein binding pockets. Crucially, the 5-carbaldehyde moiety acts as a reactive handle, enabling the synthesis of complex therapeutic agents targeting metabolic diseases and oncology.

This technical guide dissects the three primary therapeutic targets modulated by derivatives of this compound, detailing the mechanistic causality of their interactions and providing self-validating experimental protocols for drug development professionals.

Constitutive Androstane Receptor (CAR) Activation

Mechanistic Overview

The Constitutive Androstane Receptor (CAR, NR1I3) is a nuclear receptor that regulates xenobiotic metabolism and is a highly sought-after target for metabolic disorders and targeted oncology (e.g., brain tumor stem cells) 2. By utilizing 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde as a precursor, researchers synthesize imidazo[2,1-b]oxazole derivatives (analogs of the reference drug CITCO) that act as highly selective human CAR agonists 3.

Causality of Binding: The oxazole core mimics the spatial geometry required to fit deeply into the hydrophobic ligand-binding domain (LBD) of CAR. Binding induces a conformational shift that stabilizes the activation function-2 (AF-2) helix, promoting heterodimerization with the Retinoid X Receptor (RXR). This complex then binds to the Phenobarbital-Responsive Enhancer Module (PBREM) on DNA, driving the transcription of target genes like CYP2B6 [[4]]().

Caption: CAR Activation Pathway via Oxazole-derived Agonists.

Self-Validating Protocol: Cell-Based CAR Reporter Assay

To quantify the agonistic potential of new oxazole derivatives, a dual-luciferase reporter assay in HepG2 cells is the gold standard.

• Cell Seeding: Seed HepG2 cells (human hepatoma) in 96-well plates at 2×104 cells/well. Causality: HepG2 cells are chosen because they retain liver-specific physiological functions, providing an accurate cellular context for CAR, which is predominantly expressed in hepatic tissue.

• Co-Transfection: Transfect cells with a human CAR expression plasmid, a PBREM-firefly luciferase reporter plasmid, and a pRL-TK Renilla luciferase plasmid. Self-Validation: The Renilla plasmid is driven by a constitutive promoter. Normalizing Firefly signal against Renilla signal ensures that variations in luminescence are strictly due to receptor activation, mathematically eliminating artifacts from cell death or poor transfection efficiency.

• Compound Treatment: After 24 hours, treat cells with serial dilutions of the synthesized oxazole derivative (0.1 nM to 10 µM). Include a 0.1% DMSO vehicle (negative control) and 1 µM CITCO (positive control, EC50 ~ 49 nM) 5.

• Detection: Lyse cells after 24 hours of exposure and measure luminescence using a dual-luciferase assay system. Calculate the EC50 using non-linear regression.

Topoisomerase II Inhibition via Chalcone Hybrids

Mechanistic Overview

Topoisomerases I and II are essential enzymes that manage DNA supercoiling during replication and transcription, making them prime targets for anticancer agents 6. Condensation of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde with various pyrazoles or aromatic ketones yields oxazole-linked chalcones.

Causality of Binding: The resulting chalcone hybrids possess an α,β-unsaturated carbonyl moiety that acts as a Michael acceptor, capable of forming covalent bonds with nucleophilic residues in the Topo II active site. Simultaneously, the highly planar, electron-rich oxazole ring intercalates between DNA base pairs. This dual-action traps the Topo II-DNA cleavage complex, preventing DNA religation and triggering apoptosis in cancer cell lines (e.g., MCF-7, A549) with IC50 values ranging from 0.01 µM to 11.6 µM 7.

Caption: Step-by-step workflow for the Topoisomerase II DNA Relaxation Assay.

Self-Validating Protocol: Topoisomerase II DNA Relaxation Assay

To confirm that cytotoxicity is mechanistically driven by Topo II inhibition, a cell-free DNA relaxation assay must be performed.

• Reaction Assembly: Combine 0.25 µg of supercoiled pBR322 plasmid DNA with 1 unit of recombinant human Topoisomerase IIα in a reaction buffer containing ATP (1 mM).

• Inhibitor Titration: Add the oxazole-chalcone derivative at varying concentrations (0.1 µM to 50 µM). Self-Validation: Include a "DNA only" lane (negative control, showing 100% supercoiled DNA) and a "DNA + Topo II + DMSO" lane (positive control, showing 100% relaxed DNA). Use Etoposide as a reference standard 6.

• Incubation & Termination: Incubate at 37°C for 30 minutes. Terminate the reaction by adding 1% SDS and 50 µg/mL Proteinase K. Causality: SDS instantly denatures Topo II while it is covalently bound to the DNA (trapping the cleavage complex). Proteinase K then digests the denatured enzyme, releasing the DNA fragments so they can migrate accurately during electrophoresis.

• Analysis: Resolve the DNA states on a 1% agarose gel (without ethidium bromide during the run, stain post-run). Quantify the ratio of supercoiled (fast-migrating) to relaxed (slow-migrating) DNA via densitometry to determine the IC50.

Diacylglycerol Acyltransferase-1 (DGAT-1) Inhibition

Mechanistic Overview

Oxidation of the 5-carbaldehyde moiety yields 4-methyl-2-phenyl-oxazole-5-carboxylic acid, which is subsequently coupled with amines (e.g., morpholinopyridines) to generate potent inhibitors of Diacylglycerol Acyltransferase-1 (DGAT-1) 8. DGAT-1 catalyzes the final, committed step in triglyceride synthesis.

Causality of Binding: The 4-methyl-2-phenyl-oxazole scaffold acts as a rigid, lipophilic bioisostere for fatty acyl chains. It competitively occupies the acyl-CoA binding pocket of the DGAT-1 enzyme, blocking the esterification of diacylglycerol. This mechanism is heavily investigated for the treatment of metabolic syndrome, obesity, and Type 2 Diabetes, with optimized derivatives demonstrating IC50 values well below 1.0 µM [[9]]().

Quantitative Data Summary

The following table summarizes the pharmacological metrics of derivatives synthesized from the 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde core across different therapeutic targets.

Therapeutic Target	Derivative Class	Key Cell Lines / Models	Potency (IC50 / EC50)	Biological Relevance
Constitutive Androstane Receptor (CAR)	Imidazo[2,1-b]oxazole analogs (CITCO derivatives)	HepG2, Primary Human Hepatocytes	EC50 ~ 49 nM	Treatment of metabolic diseases; targeted oncology (Brain Tumor Stem Cells).
Topoisomerase II	Oxazole-linked pyrazole chalcones	MCF-7, A549, Colo-205, SiHa	IC50: 0.01 µM – 11.6 µM	Induction of apoptosis in solid tumors via stabilization of the DNA cleavage complex.
DGAT-1	4-Methyl-2-phenyl-oxazole-5-carboxamides	Adipocytes, In vivo obesity models	IC50 < 1.0 µM	Reduction of triglyceride synthesis; management of Type 2 Diabetes and obesity.

References

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• [9] Google Patents. EP1963313B1 - Inhibitors of diacylglycerol acyltransferase (DGAT). Available at:

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The Ascendance of a Heterocyclic Keystone: An In-depth Technical Guide to the Discovery and History of Substituted Oxazole-5-carbaldehydes

For Researchers, Scientists, and Drug Development Professionals

The oxazole ring, a deceptively simple five-membered heterocycle, stands as a titan in the landscape of medicinal chemistry and natural product synthesis. Its unique electronic architecture and conformational rigidity have rendered it a privileged scaffold, embedded in a remarkable array of biologically active molecules. This technical guide navigates the historical currents and synthetic evolution of a particularly valuable subclass: substituted oxazole-5-carbaldehydes. These compounds, armed with a reactive aldehyde functionality, serve as pivotal intermediates, unlocking pathways to complex molecular architectures and novel therapeutic agents. As a senior application scientist, this guide is crafted not merely as a recitation of facts, but as a narrative of scientific ingenuity, offering insights into the causal relationships that have shaped our understanding and application of these versatile building blocks.

The Genesis of the Oxazole Ring: Foundational Syntheses

The story of oxazole-5-carbaldehydes is intrinsically linked to the broader history of oxazole synthesis. The late 19th and early 20th centuries witnessed the advent of seminal name reactions that laid the groundwork for all subsequent explorations into this heterocyclic family.

The Robinson-Gabriel and Fischer Syntheses: Early Pillars

The Robinson-Gabriel synthesis , independently described by Sir Robert Robinson in 1909 and Siegmund Gabriel in 1910, provided one of the first robust methods for constructing the oxazole core.[1][2] This reaction involves the cyclodehydration of 2-acylamino ketones, typically promoted by strong acids like sulfuric acid or polyphosphoric acid.[1][3] While not a direct route to oxazole-5-carbaldehydes, it established a fundamental principle of oxazole ring formation.

Contemporaneously, the Fischer oxazole synthesis , discovered by Emil Fischer in 1896, offered an alternative pathway from cyanohydrins and aldehydes in the presence of anhydrous hydrochloric acid.[3][4] These early methods, though often requiring harsh conditions and sometimes yielding modest outputs, were crucial in demonstrating the feasibility of constructing the oxazole ring and sparked further interest in its chemistry.[3][5]

The Emergence of a Versatile Intermediate: Direct Routes to Oxazole-5-carbaldehydes

The direct installation of a formyl group at the C5 position of the oxazole ring marked a significant leap forward, transforming the scaffold into a highly versatile synthetic intermediate. Two key reactions have become the cornerstones of this endeavor: the Vilsmeier-Haack reaction and the van Leusen oxazole synthesis.

The Vilsmeier-Haack Reaction: Electrophilic Formylation of the Oxazole Core

The Vilsmeier-Haack reaction , named after Anton Vilsmeier and Albrecht Haack, is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7][8] The reaction employs a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[9][10] This electrophilic iminium salt then attacks the electron-rich position of the heterocyclic ring.[9]

For the oxazole ring, electrophilic substitution preferentially occurs at the C5 position, especially when the ring is activated by electron-donating substituents at other positions.[11] This regioselectivity makes the Vilsmeier-Haack reaction a highly effective strategy for the synthesis of oxazole-5-carbaldehydes.

Caption: General workflow for the Vilsmeier-Haack formylation of a substituted oxazole.

The following is a representative protocol and should be optimized for specific substrates.

• Vilsmeier Reagent Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon), cool anhydrous N,N-dimethylformamide (DMF) (3-5 equivalents) to 0 °C in an ice bath.[10]

• Add phosphorus oxychloride (POCl₃) (1.1-1.5 equivalents) dropwise to the stirred DMF, maintaining the temperature below 10 °C.[10]

• Stir the resulting mixture at 0 °C for 30-60 minutes to allow for the formation of the Vilsmeier reagent, which may appear as a pale yellow to colorless solid or solution.[10]

• Formylation: Dissolve the 2-substituted oxazole (1 equivalent) in a minimal amount of anhydrous DMF or dichloromethane (DCM).[10]

• Slowly add the oxazole solution to the pre-formed Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 40-80 °C for 1-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).[6]

• Work-up: After completion, cool the reaction mixture to 0 °C and carefully pour it onto crushed ice with vigorous stirring to hydrolyze the intermediate iminium salt.[10]

• Neutralize the aqueous solution with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The van Leusen Oxazole Synthesis: A Convergent Approach

The van Leusen oxazole synthesis , developed in 1972, offers a powerful and convergent method for the preparation of 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[1][12] This one-pot reaction proceeds under mild, basic conditions and is renowned for its broad substrate scope and functional group tolerance.[9]

The mechanism involves the deprotonation of TosMIC, followed by nucleophilic attack on the aldehyde carbonyl. An intramolecular cyclization then forms an oxazoline intermediate, which subsequently eliminates p-toluenesulfinic acid to yield the aromatic oxazole.[13] When the starting aldehyde already contains a formyl group (often protected), this method can be adapted to produce oxazole-5-carbaldehydes. More directly, the use of a formyl-containing aldehyde as the starting material provides a direct entry to this class of compounds.

Caption: General workflow for the van Leusen synthesis of a 5-substituted oxazole.

This general protocol can be adapted for the synthesis of oxazole-5-carbaldehydes by using a suitable aldehyde precursor.

• Reaction Setup: To a solution of the aldehyde (1 equivalent) and tosylmethyl isocyanide (TosMIC) (1.1 equivalents) in a suitable solvent such as methanol or isopropanol, add a base (e.g., potassium carbonate, 1.5-2.5 equivalents).[14]

• Reaction: Heat the reaction mixture to reflux (typically 60-80 °C) for several hours (e.g., 4-12 hours), monitoring the reaction progress by TLC.[14] Microwave irradiation can often significantly reduce the reaction time.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The Reactivity of the Aldehyde: A Gateway to Molecular Diversity

The synthetic utility of substituted oxazole-5-carbaldehydes lies in the rich chemistry of the aldehyde functional group. This electrophilic center readily undergoes a plethora of transformations, allowing for the elaboration of the oxazole core into more complex structures.

Key transformations of the aldehyde group include:

• Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid, which can then be converted into esters, amides, and other acid derivatives.

• Reduction: Reduction of the aldehyde yields the corresponding primary alcohol, a versatile functional group for further modifications.[15]

• Nucleophilic Addition: The aldehyde is susceptible to attack by a wide range of nucleophiles, including Grignard reagents, organolithium compounds, and stabilized carbanions, leading to the formation of secondary alcohols.

• Wittig and Related Reactions: The Wittig reaction and its variants allow for the conversion of the aldehyde into various alkenes.

• Reductive Amination: Reaction with amines in the presence of a reducing agent provides access to a diverse array of substituted aminomethyl oxazoles.

• Condensation Reactions: The aldehyde can participate in condensation reactions with active methylene compounds, hydrazines, and other nucleophiles to form a variety of new heterocyclic and acyclic structures.[15]

Applications in Drug Discovery and Natural Product Synthesis

The substituted oxazole-5-carbaldehyde moiety is a valuable building block in the synthesis of numerous biologically active compounds, including natural products and pharmaceutical agents.[16] Its ability to serve as a linchpin for connecting different molecular fragments has been exploited in the synthesis of complex molecules with a wide range of therapeutic properties, including anticancer, anti-inflammatory, and antiviral activities.[16][17]

Case Study: Synthesis of TNF-α Inhibitors

In the development of novel inhibitors of tumor necrosis factor-α (TNF-α), a key inflammatory cytokine, substituted oxazole-4-carbaldehydes (isomeric to the 5-carbaldehydes) have been utilized as crucial intermediates. For instance, 2-(3-benzyloxy-4-methoxyphenyl)oxazole-4-carbaldehyde has been synthesized and elaborated to produce potent TNF-α inhibitors.[18] This highlights the importance of the carbaldehyde functionality as a handle for introducing pharmacophoric groups.

Data Presentation: A Comparative Overview of Synthetic Methodologies

The choice of synthetic method for a particular substituted oxazole-5-carbaldehyde depends on several factors, including the nature of the substituents, the desired scale of the reaction, and the availability of starting materials. The following table provides a comparative overview of the Vilsmeier-Haack and van Leusen reactions for the synthesis of related formylated heterocycles, illustrating typical yields.

Reaction	Substrate	Product	Reagents	Yield (%)	Reference(s)
Vilsmeier-Haack	Anisole	p-Anisaldehyde	DMF, POCl₃	90	[10]
Vilsmeier-Haack	N,N-Dimethylaniline	4-(Dimethylamino)benzaldehyde	DMF, POCl₃	95	[10]
Vilsmeier-Haack	Indole	Indole-3-carboxaldehyde	DMF, POCl₃	90	[10]
van Leusen	2-Chloroquinoline-3-carbaldehyde	5-(2-Tosylquinolin-3-yl)oxazole	TosMIC, K₂CO₃	83	[1][9]

Note: Yields are highly substrate-dependent and the conditions may require optimization.

Conclusion: A Continuing Legacy of Innovation

The journey of substituted oxazole-5-carbaldehydes, from the foundational discoveries of oxazole synthesis to the development of elegant and efficient formylation and convergent strategies, is a testament to the relentless pursuit of synthetic innovation. These versatile intermediates continue to empower researchers in drug discovery and natural product synthesis, providing a robust platform for the construction of novel and complex molecular architectures. As our understanding of disease pathways deepens, the strategic application of these powerful building blocks will undoubtedly play a pivotal role in the development of the next generation of therapeutic agents. The story of the oxazole-5-carbaldehyde is far from over; it is a narrative that continues to be written in laboratories around the world, one reaction at a time.

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• MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ResearchGate. (2021). Synthetic approaches for oxazole derivatives: A review. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Retrieved from [Link]

• International Journal of Pharmacy and Pharmaceutical Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from [Link]

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• Taylor & Francis Online. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Retrieved from [Link]

• Google Patents. (n.d.). WO2000053589A1 - Process for preparing oxazole derivatives.
• Google Patents. (n.d.). WO2002076958A1 - Process for producing 5-substituted oxazole compounds and 5-substituted imidazole compounds.

• PubMed Central (PMC). (2017). Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. Retrieved from [Link]

• Unknown Source. (2020). DIAZONIUM SALTS.

• Royal Society of Chemistry. (n.d.). Efficient synthetic routes to uncommon thiazole-tethered 1,2,4-oxadiazole derivatives. Retrieved from [Link]

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• Wikipedia. (n.d.). Van Leusen reaction. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis of 2,4,5-Trisubstituted Oxazoles. Retrieved from [Link]

• Springer. (n.d.). Synthesis and properties of 5-diazoimidazoles and imidazolyl-5-diazonium salts. Retrieved from [Link]

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• PubMed. (2012). A novel ring oxidation of 4- or 5-substituted 2H-oxazole to corresponding 2-oxazolone catalyzed by cytosolic aldehyde oxidase. Retrieved from [Link]

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The Synthetic Chemist's Compass: A Guide to 2,4,5-Trisubstituted Oxazoles

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2,4,5-trisubstituted oxazole core is a privileged scaffold in contemporary chemical science, underpinning the structure of a multitude of biologically active compounds and functional materials. Its unique electronic properties and conformational rigidity make it a highly sought-after motif in drug discovery, where it is often employed as a bioisostere for amide and ester functionalities. This guide provides a comprehensive overview of the synthesis, properties, and applications of this important heterocyclic system, with a focus on providing practical insights for researchers in the field.

Synthetic Methodologies: A Journey from Classical Reactions to Modern Innovations

The construction of the 2,4,5-trisubstituted oxazole ring has been the subject of extensive research, leading to the development of a diverse array of synthetic strategies. These can be broadly categorized into classical and modern methodologies, each with its own set of advantages and limitations.

Classical Syntheses: The Enduring Pillars of Oxazole Chemistry

These foundational methods, developed in the late 19th and early 20th centuries, remain relevant for their simplicity and broad applicability.

1. The Robinson-Gabriel Synthesis: A Time-Honored Cyclodehydration

First described independently by Sir Robert Robinson and Siegmund Gabriel in the early 1900s, this method involves the intramolecular cyclodehydration of α-acylamino ketones.[1] The reaction is typically promoted by strong acids such as sulfuric acid or polyphosphoric acid, which facilitate the formation of an enol intermediate that subsequently cyclizes and dehydrates to yield the oxazole ring.[1][2]

• Causality in Experimental Choices: The use of potent dehydrating agents is crucial to drive the equilibrium towards the aromatic oxazole product. The choice of acid can influence the reaction rate and yield, with polyphosphoric acid often providing better results for less reactive substrates.[3]

2. The Van Leusen Reaction: A Versatile Isocyanide-Based Approach

The Van Leusen reaction, developed in 1977, utilizes tosylmethyl isocyanide (TosMIC) as a key reagent for the synthesis of oxazoles from aldehydes.[4] The reaction proceeds via the deprotonation of TosMIC, which then acts as a nucleophile, attacking the aldehyde. Subsequent intramolecular cyclization and elimination of the tosyl group afford the 5-substituted oxazole.[4][5] For the synthesis of 2,4,5-trisubstituted oxazoles, variations of this reaction have been developed.[6]

• Self-Validating System: The reaction is highly reliable and generally proceeds with good to excellent yields. The progress of the reaction can be easily monitored by thin-layer chromatography (TLC), and the workup procedure is typically straightforward.

3. The Fischer Oxazole Synthesis: A Classic Condensation

Discovered by Emil Fischer in 1896, this method involves the condensation of a cyanohydrin with an aldehyde in the presence of anhydrous hydrochloric acid.[7] While traditionally used for 2,5-disubstituted oxazoles, it can be adapted for the synthesis of 2,4,5-trisubstituted derivatives by employing appropriately substituted starting materials.[7][8]

• Expertise in Action: The requirement for anhydrous conditions is critical to prevent hydrolysis of the cyanohydrin and the iminochloride intermediate. The use of gaseous HCl ensures a high concentration of the acid catalyst without introducing water.

Modern Synthetic Approaches: Pushing the Boundaries of Efficiency and Scope

Contemporary research has focused on developing milder, more efficient, and more versatile methods for the synthesis of 2,4,5-trisubstituted oxazoles. These approaches often employ transition metal catalysis, microwave irradiation, or multicomponent strategies.

1. Metal-Catalyzed Syntheses: A New Era of Bond Formation

Transition metals such as palladium, copper, and gold have emerged as powerful catalysts for the construction of the oxazole ring.

• Palladium-Catalyzed Reactions: Palladium catalysts can facilitate the direct C-H addition of heteroarenes to O-acyl cyanohydrins, followed by cyclization to yield 2,4,5-trisubstituted oxazoles.[9][10]

• Copper-Catalyzed Reactions: Copper-catalyzed methods often involve the oxidative cyclization of arylamides and β-diketones or the aerobic oxidative annulation of ketones and amines.[9][11][12][13][14] These reactions are attractive due to the low cost and low toxicity of copper catalysts.

• Gold-Catalyzed Reactions: Cationic gold(I) complexes can catalyze the one-pot reaction of an amide, alkyne, and aldehyde to afford highly substituted oxazoles.[15][16][17][18][19] This multicomponent approach offers high atom economy.

2. Microwave-Assisted Organic Synthesis (MAOS): Accelerating Discovery

Microwave irradiation has been shown to significantly accelerate the synthesis of 2,4,5-trisubstituted oxazoles, often leading to higher yields and cleaner reactions in a fraction of the time required for conventional heating.[20] This technique is particularly well-suited for high-throughput synthesis and library generation.

3. One-Pot and Multicomponent Reactions: The Quest for Simplicity

One-pot and multicomponent reactions (MCRs) offer significant advantages in terms of operational simplicity, reduced waste, and increased efficiency by avoiding the isolation and purification of intermediates. A notable example is the tandem Ugi/Robinson-Gabriel sequence, where the product of a four-component Ugi reaction is directly subjected to acid-catalyzed cyclodehydration to furnish the 2,4,5-trisubstituted oxazole.[21][22]

Comparative Analysis of Synthetic Routes

Synthetic Route	General Substrates	Catalyst/Reagent	Typical Conditions	Yield Range	Advantages	Disadvantages
Robinson-Gabriel	2-Acylamino ketones	H₂SO₄, PPA, POCl₃, TFAA	High temperature	Moderate to Good	Readily available starting materials, well-established	Harsh conditions, limited functional group tolerance[8]
Van Leusen	Aldehydes, TosMIC derivatives	Base (e.g., K₂CO₃)	Mild to moderate temperature	Good to Excellent	Mild conditions, good functional group tolerance, one-pot variations[8]	Stoichiometric use of TosMIC, potential for side reactions
Fischer	Cyanohydrins, Aldehydes	Anhydrous HCl	Anhydrous, often low temperature	Moderate to Good	Classical method, useful for specific substitution patterns[8]	Requires anhydrous conditions, limited to certain substrate classes
Palladium-Catalyzed	Simple arenes, Aliphatic nitriles	Pd(OAc)₂, Ligands	High temperature	Good to Excellent	High atom economy, novel bond formations[8]	Requires specialized ligands and catalysts, can be sensitive to air and moisture
Copper-Catalyzed	α-Methylene ketones, Benzylamines	CuI	Moderate temperature, O₂ atmosphere	Good to Excellent	Use of molecular oxygen as an oxidant, solvent-free options[8][13]	Can require specific catalyst systems, potential for metal contamination
Gold-Catalyzed	Amides, Aldehydes, Alkynes	Au(I) complexes, Silver salts	Moderate temperature	Good to Excellent	High atom economy, mild conditions, one-pot multicomponent reactions[8]	Expensive catalyst, can be sensitive to impurities
Microwave-Assisted	Varies (e.g., oximes, acid chlorides)	Varies	Microwave irradiation	Good to Excellent	Rapid reaction times, often higher yields, suitable for high-throughput synthesis	Requires specialized equipment
One-Pot (e.g., Ugi/Robinson-Gabriel)	Amine, Carbonyl, Carboxylic acid, Isonitrile	Acid (e.g., H₂SO₄)	Moderate to high temperature	Good	High operational simplicity, increased efficiency[22]	Can be substrate-specific, optimization may be required

Properties of 2,4,5-Trisubstituted Oxazoles

Chemical Properties: A Tale of Reactivity

The oxazole ring is an electron-rich aromatic system, which influences its reactivity.

• Electrophilic Attack: Electrophilic substitution is generally difficult and often requires harsh conditions. When it does occur, it typically takes place at the C4 position.

• Nucleophilic Attack: The oxazole ring is generally resistant to nucleophilic attack. However, the introduction of strong electron-withdrawing groups can activate the ring towards nucleophiles.

• Cycloaddition Reactions: Oxazoles can participate as dienes in Diels-Alder reactions, although this reactivity is influenced by the nature of the substituents.

• Ring Opening: The oxazole ring can be cleaved under certain conditions, such as treatment with strong acids or bases, or through photooxygenation.[23]

Physicochemical Properties: The Spectroscopic Signature

The characterization of 2,4,5-trisubstituted oxazoles relies on a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts of the protons on the substituents provide valuable information about the electronic environment of the oxazole ring.

  • ¹³C NMR: The chemical shifts of the carbon atoms in the oxazole ring are typically found in the aromatic region. The C2 carbon generally appears at the most downfield position, followed by C5 and then C4. For example, in 2,4,5-triphenyloxazole, the C2, C4, and C5 carbons appear at approximately 160.2, 136.8, and 145.6 ppm, respectively.[13]

• Infrared (IR) Spectroscopy: Characteristic IR absorption bands for the oxazole ring include C=N stretching vibrations around 1650-1570 cm⁻¹ and C-O-C stretching vibrations in the region of 1250-1020 cm⁻¹.[24]

• Mass Spectrometry (MS): Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation pattern of 2,4,5-trisubstituted oxazoles. The fragmentation is often influenced by the nature of the substituents.

Applications: From the Medicine Cabinet to Advanced Materials

The unique structural and electronic properties of 2,4,5-trisubstituted oxazoles have led to their widespread use in various fields.

Medicinal Chemistry: A Scaffold for Bioactivity

The oxazole moiety is a key component of numerous natural products and synthetic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[6][25]

• Structure-Activity Relationships (SAR): The ability to readily introduce diverse substituents at the 2, 4, and 5 positions allows for the fine-tuning of the pharmacological properties of oxazole-based compounds. SAR studies have shown that the nature and position of these substituents can have a profound impact on their biological activity.

Materials Science: Illuminating the Future

The inherent fluorescence of many 2,4,5-trisubstituted oxazoles has led to their development as fluorescent probes for biological imaging and as components of organic light-emitting diodes (OLEDs). The emission properties can be tuned by modifying the substituents on the oxazole ring.

Experimental Protocols

Protocol 1: One-Pot Tandem Ugi/Robinson-Gabriel Synthesis of a 2,4,5-Trisubstituted Oxazole[22]

This protocol describes a convenient one-pot synthesis of a 2,4,5-trisubstituted oxazole via a tandem Ugi four-component condensation followed by a Robinson-Gabriel cyclodehydration.

Materials:

• 2,4-Dimethoxybenzylamine

• Arylglyoxal

• Carboxylic acid

• Isonitrile

• Methanol

• Concentrated sulfuric acid

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware

Procedure:

• Ugi Reaction: In a round-bottom flask, dissolve the 2,4-dimethoxybenzylamine (1.0 equiv), arylglyoxal (1.0 equiv), carboxylic acid (1.0 equiv), and isonitrile (1.0 equiv) in methanol.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the progress of the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure to obtain the crude Ugi product.

• Robinson-Gabriel Cyclization: To the crude Ugi product, carefully add concentrated sulfuric acid.

• Heat the mixture to 60 °C and stir for 2-4 hours. Monitor the cyclodehydration by TLC.

• After completion, cool the reaction mixture to room temperature and carefully neutralize it with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 2,4,5-trisubstituted oxazole.

Protocol 2: Copper-Catalyzed Aerobic Oxidative Annulation for the Synthesis of 2,4,5-Triaryloxazoles[13]

This protocol details a copper-catalyzed, solvent-free synthesis of 2,4,5-triaryloxazoles from α-methylene ketones and benzylamines.

Materials:

• α-Methylene ketone (e.g., 2-phenylacetophenone)

• Benzylamine

• Triethylamine (Et₃N)

• Copper(I) iodide (CuI)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Elongated tube for reaction under oxygen atmosphere

Procedure:

• In an elongated tube, combine the α-methylene ketone (1.0 equiv), benzylamine (2.0 equiv, added in two portions), triethylamine (3.0 equiv), and copper(I) iodide (30 mol%).

• Stir the mixture at 50 °C under an atmosphere of molecular oxygen for 24 hours.

• Cool the reaction mixture to room temperature.

• Extract the mixture with ethyl acetate and wash successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford the 2,4,5-triaryloxazole.

Visualizing the Synthesis

General Structure of a 2,4,5-Trisubstituted Oxazole

Caption: General structure of a 2,4,5-trisubstituted oxazole.

Mechanism of the Robinson-Gabriel Synthesis

Caption: Simplified mechanism of the Robinson-Gabriel synthesis.

Experimental Workflow for a Typical Synthesis

Caption: A typical experimental workflow for oxazole synthesis.

Conclusion

The 2,4,5-trisubstituted oxazole is a versatile and valuable heterocyclic scaffold with a rich history and a bright future. The continuous development of novel and efficient synthetic methodologies, coupled with a deeper understanding of the structure-property relationships of these compounds, will undoubtedly lead to new discoveries in medicine, materials science, and beyond. This guide serves as a starting point for researchers looking to explore the exciting chemistry of 2,4,5-trisubstituted oxazoles, providing a solid foundation of knowledge and practical guidance for their synthesis and application.

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• Zhang, Y., et al. (2019). Synthesis of 2,4,5-Trisubstituted Oxazoles via Pd-Catalyzed C–H Addition to Nitriles/Cyclization Sequences. Organic Letters, 21(8), 2745–2749. [Link]

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• Srinivasan, K., et al. (2008). Synthesis of 2,4,5-trisubstituted oxazoles through tin(iv) chloride-mediated reaction of trans-2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates with nitriles. Chemical Communications, (43), 5529-5531. [Link]

• Liu, X.-H., et al. (2009). Novel 2,4,5-trisubstituted oxazole derivatives: synthesis and antiproliferative activity. European Journal of Medicinal Chemistry, 44(10), 3930-3935. [Link]

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Introduction: The Critical Role of Solubility for Oxazole Derivatives in Research and Development

An In-depth Technical Guide to the Solubility of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in Organic Solvents

The oxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1] These heterocyclic compounds are integral to the development of new pharmaceuticals and functional materials.[2] 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a member of this important class, possessing a unique combination of functional groups that make it a valuable building block in synthetic chemistry.

However, the therapeutic efficacy and successful application of any compound are fundamentally linked to its physicochemical properties, with solubility being paramount.[3][4] Poor solubility can severely hamper drug development, leading to low bioavailability, challenging formulation, and unreliable results in biological assays.[5][6] Understanding the solubility profile of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is therefore not merely an academic exercise but a critical step in unlocking its full potential for researchers, scientists, and drug development professionals. This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of this compound in various organic solvents.

Molecular Profile and Predicted Solubility Characteristics

The solubility behavior of a molecule is dictated by its structure. A thorough analysis of the functional groups and overall polarity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde allows for a qualitative prediction of its solubility in different solvent classes.

The key structural features are:

• Phenyl Group (-C₆H₅): A nonpolar, hydrophobic moiety that favors interaction with nonpolar solvents through van der Waals forces.

• Oxazole Ring: A heterocyclic aromatic system containing both oxygen and nitrogen. This ring introduces polarity and potential for dipole-dipole interactions. The lone pairs on the nitrogen and oxygen atoms can act as hydrogen bond acceptors. Oxazole itself is miscible with organic solvents like ethanol and ether but has limited water solubility.[1][7][8]

• Methyl Group (-CH₃): A small, nonpolar alkyl group that contributes to the hydrophobic character of the molecule.

• Carbaldehyde Group (-CHO): A polar group containing a carbonyl (C=O). The oxygen atom is a hydrogen bond acceptor, which can significantly influence solubility in protic solvents.

This combination of polar and nonpolar features suggests that 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a moderately polar compound. Its solubility will be highest in solvents that can effectively engage in both nonpolar interactions (with the phenyl and methyl groups) and polar/hydrogen bonding interactions (with the oxazole and aldehyde moieties).

Caption: Molecular features influencing solubility.

Based on this structural analysis, a qualitative solubility profile can be predicted.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene	Low to Moderate	Favorable interactions with the phenyl group, but poor solvation of the polar oxazole and aldehyde groups.
Polar Aprotic	Dichloromethane (DCM), Acetone, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)	Moderate to High	Good balance of polarity to solvate the entire molecule. Strong dipole moments can interact with the polar functionalities.
Polar Protic	Methanol, Ethanol	Moderate to High	Capable of hydrogen bonding with the oxazole and aldehyde groups, which is a strong driving force for dissolution.

Experimental Determination of Equilibrium Solubility: A Self-Validating Protocol

While predictions are useful, empirical data is essential for accuracy. The "shake-flask" method is the gold-standard for determining equilibrium solubility, recommended by numerous regulatory bodies.[9] This method ensures that the solvent is fully saturated with the solute, providing a true measure of thermodynamic solubility.

Protocol: Shake-Flask Method for Solubility Determination

This protocol is designed to be a self-validating system by ensuring equilibrium is reached and employing a robust analytical technique for quantification.

1. Materials and Reagents:

• 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (solid, >95% purity)

• Selected organic solvents (HPLC grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

2. Preparation of Saturated Solutions:

• Add an excess amount of solid 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde to a series of vials. An excess is visually confirmed by the presence of undissolved solid at the bottom of the vial.

• Add a precise volume (e.g., 5 mL) of each selected organic solvent to the respective vials.

• Securely cap the vials to prevent solvent evaporation.

3. Equilibration:

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed.[6]

• Agitate the mixtures for a sufficient period to ensure equilibrium is reached. A typical duration is 24 to 48 hours. It is advisable to test multiple time points (e.g., 24h, 48h, 72h) to confirm that the concentration of the dissolved solute no longer increases.[3]

4. Sample Processing:

• After equilibration, allow the vials to stand undisturbed at the set temperature for at least one hour to let the excess solid settle.

• Carefully withdraw a sample from the supernatant.

• To remove any remaining microscopic particles, either:

  • Centrifuge the sample at high speed and collect the clear supernatant.

  • Filter the sample through a 0.45 µm syringe filter. Discard the first portion of the filtrate to avoid errors from adsorption onto the filter membrane.

5. Quantification via HPLC:

• Prepare a series of calibration standards of the compound in the same solvent at known concentrations.

• Dilute the saturated sample solutions with the solvent to bring the concentration within the linear range of the calibration curve.

• Analyze the calibration standards and the diluted samples by HPLC. A reverse-phase C18 column with a mobile phase such as acetonitrile/water and UV detection at a suitable wavelength (determined by a UV scan of the compound) is a common starting point.[10][11][12]

• Construct a calibration curve by plotting the peak area from the HPLC chromatogram against the concentration of the standards.

• Use the peak area of the diluted sample to determine its concentration from the calibration curve.

• Calculate the original solubility in the saturated solution, accounting for the dilution factor. The result is typically expressed in mg/mL or mol/L.

Caption: Experimental workflow for the shake-flask method.

Conclusion: A Practical Framework for Solubility Assessment

Ultimately, experimental determination is non-negotiable for accurate, reliable data. The detailed shake-flask protocol provided herein represents a robust and widely accepted method to obtain high-quality equilibrium solubility data. Mastery of this information empowers researchers to make sound decisions in experimental design, formulation development, and the overall advancement of projects involving this versatile oxazole derivative.

References

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• de Oliveira, M. A., et al. (2014). Development and validation of a dissolution method using HPLC for diclofenac potassium in oral suspension. Brazilian Journal of Pharmaceutical Sciences. [Link]

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• Şener, A., et al. (2017). Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. Marmara Pharmaceutical Journal. [Link]

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Deconstructing the Molecular Signature: An In-depth Technical Guide to the FT-IR Spectrum of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed interpretation of the expected spectral features, the underlying molecular vibrations, and a standardized protocol for spectral acquisition.

Introduction: The Vibrational Landscape of a Multifunctional Heterocycle

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a molecule characterized by a confluence of distinct functional groups: a substituted oxazole ring, a phenyl substituent, a methyl group, and a reactive carbaldehyde moiety. Each of these components contributes a unique set of vibrational modes that are detectable by FT-IR spectroscopy. The resulting spectrum serves as a molecular fingerprint, invaluable for structural elucidation, purity assessment, and reaction monitoring.

FT-IR spectroscopy probes the interaction of infrared radiation with a molecule, causing transitions between vibrational energy levels of its chemical bonds.[1] The absorption of specific frequencies of infrared light corresponds to the stretching and bending of these bonds, providing a detailed map of the functional groups present.

Predicted FT-IR Spectrum: A Functional Group Analysis

While an experimental spectrum for this specific molecule is not publicly available in the searched literature, a detailed prediction of its key absorption bands can be constructed based on established group frequencies for its constituent parts.

The Aldehyde Group: A Telltale Signature

The carbaldehyde group (-CHO) provides some of the most characteristic and readily identifiable peaks in the FT-IR spectrum.

• C=O Stretching: The carbonyl (C=O) stretch of an aldehyde is typically a strong, sharp absorption. For saturated aliphatic aldehydes, this band appears in the 1740-1720 cm⁻¹ region.[2] However, in 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, the aldehyde is conjugated with the oxazole ring, which delocalizes the pi-electrons and weakens the C=O double bond. This conjugation effect shifts the C=O stretching vibration to a lower wavenumber, expected in the range of 1710-1685 cm⁻¹ .[2][3]

• C-H Stretching (Fermi Resonance Doublet): A hallmark of the aldehyde group is the C-H stretching of the aldehydic proton. This typically appears as a pair of weak to medium intensity bands in the region of 2830-2695 cm⁻¹ .[2][4] The presence of two bands is a result of Fermi resonance between the fundamental C-H stretching vibration and the first overtone of the C-H bending vibration.[3][5] The band around 2720 cm⁻¹ is particularly diagnostic as few other absorptions occur in this region.[2][4]

The Aromatic System: Phenyl and Oxazole Moieties

The phenyl and oxazole rings contribute a series of characteristic absorptions.

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on both the phenyl and oxazole rings will result in multiple weak to medium bands appearing above 3000 cm⁻¹ , typically in the 3100-3000 cm⁻¹ region.[4]

• Aromatic C=C Stretching: The stretching of the carbon-carbon double bonds within the phenyl and oxazole rings gives rise to a set of medium to strong, sharp bands in the 1600-1450 cm⁻¹ region. For the phenyl group, two distinct bands are often observed around 1600 cm⁻¹ and 1500-1430 cm⁻¹ .[4] The oxazole ring also exhibits ring stretching vibrations in this region, with the parent oxazole showing absorbances at 1537 cm⁻¹ and 1498 cm⁻¹.[6]

• Out-of-Plane C-H Bending (Substitution Pattern): The substitution pattern on the phenyl ring can often be determined by analyzing the strong out-of-plane C-H bending vibrations in the 900-675 cm⁻¹ region of the spectrum. For a monosubstituted phenyl group, a strong band is expected between 770-730 cm⁻¹ and another between 710-690 cm⁻¹ .

The Oxazole Ring: Heterocyclic Vibrations

The 1,3-oxazole ring has its own set of characteristic vibrations.

• Ring Stretching: As mentioned, C=N and C=C stretching vibrations will appear in the 1600-1450 cm⁻¹ region.[6]

• C-O-C Stretching: The stretching of the C-O-C ether-like linkage within the oxazole ring typically gives rise to a strong band in the fingerprint region, around 1300-1000 cm⁻¹ .[7] The IR spectrum of the parent oxazole shows absorbances at 1143 cm⁻¹ and 1080 cm⁻¹ (ring breathing).[6]

The Methyl Group

The methyl group will exhibit characteristic C-H stretching and bending vibrations.

• C-H Stretching: Asymmetric and symmetric stretching of the methyl C-H bonds will appear in the 2975-2850 cm⁻¹ range. These may overlap with the aliphatic C-H stretching region.

• C-H Bending: Asymmetric and symmetric bending vibrations are expected around 1460 cm⁻¹ and 1375 cm⁻¹ , respectively. These may be of medium to weak intensity and could overlap with other peaks in the fingerprint region.

Tabulated Summary of Expected Vibrational Frequencies

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity	Notes
Aldehyde	C=O Stretch	1710 - 1685	Strong, Sharp	Lowered due to conjugation with the oxazole ring.[2][3]
Aldehyde	C-H Stretch	2830 - 2695	Weak to Medium (doublet)	Fermi resonance doublet; the peak around 2720 cm⁻¹ is highly diagnostic.[2][4][5]
Phenyl & Oxazole	Aromatic C-H Stretch	3100 - 3000	Weak to Medium	Multiple bands expected.[4]
Phenyl & Oxazole	Aromatic C=C Stretch	1600 - 1450	Medium to Strong, Sharp	Multiple bands expected, characteristic of the aromatic systems.[4][6]
Phenyl	Out-of-Plane C-H Bend	770 - 730 and 710 - 690	Strong	Indicative of monosubstitution.
Oxazole	C-O-C Stretch	1300 - 1000	Strong	Characteristic of the ether linkage within the ring.[7]
Methyl	C-H Stretch	2975 - 2850	Medium to Weak	Asymmetric and symmetric stretching.
Methyl	C-H Bend	~1460 and ~1375	Medium to Weak	Asymmetric and symmetric bending.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

To obtain a reliable FT-IR spectrum of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, the following protocol is recommended.

Sample Preparation

Given that the compound is likely a solid at room temperature, the Attenuated Total Reflectance (ATR) technique is highly recommended for its simplicity and minimal sample preparation.

• Ensure Cleanliness: Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol or acetone) and allow it to dry completely.

• Background Spectrum: Record a background spectrum of the empty ATR setup. This will be automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Sample Application: Place a small amount of the solid sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the pressure clamp to ensure firm and even contact between the sample and the crystal.

Instrument Parameters

• Spectrometer: A Fourier-Transform Infrared Spectrometer equipped with a DTGS or MCT detector.

• Accessory: A single-reflection ATR accessory.

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16 to 32 scans are typically sufficient to achieve a good signal-to-noise ratio.

Data Interpretation Workflow

The following workflow outlines the logical steps for interpreting the obtained FT-IR spectrum.

Caption: A logical workflow for the interpretation of the FT-IR spectrum.

Conclusion

The FT-IR spectrum of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is predicted to be rich in information, with distinct and identifiable absorption bands corresponding to each of its functional moieties. The strong carbonyl stretch, the characteristic aldehyde C-H doublet, and the series of aromatic and heterocyclic vibrations provide a robust analytical tool for the characterization of this molecule. By following the outlined experimental protocol and interpretation workflow, researchers can confidently utilize FT-IR spectroscopy for the structural verification and quality control of this and related compounds.

References

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

• LibreTexts. (2021, August 12). 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. Retrieved from [Link]

• Biggs, B. (2017, November 1). The C=O Bond, Part II: Aldehydes. Spectroscopy Online. Retrieved from [Link]

• Oregon State University. (n.d.). Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

• Quora. (2023, March 15). What are the differences between the IR spectra for the aldehyde, ketone and carboxylic acids? Retrieved from [Link]

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Initial Screening of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde for Anticancer Activity: An In-depth Technical Guide

Abstract

The relentless pursuit of novel anticancer therapeutics has identified heterocyclic compounds, particularly oxazole derivatives, as a promising class of molecules with significant potential.[1][2] This technical guide provides a comprehensive framework for the initial in vitro screening of a specific oxazole derivative, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, for its anticancer activity. We will delve into the scientific rationale behind the experimental design, provide detailed, field-proven protocols for cytotoxicity assessment, and outline preliminary mechanistic studies to elucidate the compound's mode of action. This guide is intended for researchers, scientists, and drug development professionals seeking to rigorously evaluate novel chemical entities for their potential as cancer therapeutics.

Introduction: The Rationale for Investigating Oxazole Derivatives

The oxazole ring, a five-membered heterocycle containing nitrogen and oxygen, is a key pharmacophore found in numerous biologically active compounds.[1][3] In the context of oncology, oxazole derivatives have demonstrated a broad spectrum of anticancer activities, including the inhibition of crucial targets like protein kinases, tubulin, and DNA topoisomerases.[1][2] Their structural versatility allows for extensive chemical modification, enabling the optimization of potency and selectivity. The aldehyde functional group at the 5-position of the oxazole ring in 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde presents a reactive site for potential covalent interactions with biological targets, a mechanism that can lead to enhanced and sustained inhibitory effects. This structural feature, combined with the established anticancer potential of the oxazole scaffold, provides a strong impetus for a thorough investigation of this compound's efficacy against cancer cells.[4][5]

Compound Profile: 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Property	Value
IUPAC Name	4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde
Molecular Formula	C11H9NO2
Molecular Weight	187.19 g/mol
Structure
Synthesis	While various methods exist for the synthesis of substituted oxazoles, a common approach involves the condensation of an appropriate acylpyridinium salt with an isocyanoacetate.[6][7] The synthesis of the specific carbaldehyde derivative can be achieved through established organic chemistry protocols.[8]
Purity	For biological screening, a purity of >95%, as determined by High-Performance Liquid Chromatography (HPLC) and confirmed by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), is required to ensure that the observed activity is attributable to the target compound.

Experimental Workflow for Initial Anticancer Screening

A systematic and tiered approach is crucial for the initial evaluation of a novel compound. The following workflow is designed to first establish the cytotoxic potential of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde and then to probe its preliminary mechanism of action.

Caption: A streamlined workflow for the initial in vitro anticancer screening of a novel compound.

Detailed Experimental Protocols

Cell Line Selection and Culture

Rationale: The initial screening should encompass a diverse panel of cancer cell lines to assess the broad-spectrum activity of the compound. The National Cancer Institute's NCI-60 panel, which includes cell lines from various cancer types such as leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney, is an excellent starting point.[9][10] For this guide, we will focus on three representative cell lines:

• MCF-7: A human breast adenocarcinoma cell line, widely used in cancer research.[4][5]

• HCT-116: A human colorectal carcinoma cell line.[11]

• A549: A human lung carcinoma cell line.[12]

Protocol:

• Obtain cell lines from a reputable cell bank (e.g., ATCC) to ensure authenticity and quality.[13]

• Culture cells in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Routinely subculture cells upon reaching 80-90% confluency to maintain exponential growth.

Cytotoxicity Assessment: The MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[14][15] Metabolically active cells reduce the yellow MTT to purple formazan crystals.[14][16] The amount of formazan produced is directly proportional to the number of viable cells.[15] This assay is a robust and widely accepted method for determining the half-maximal inhibitory concentration (IC50) of a compound.[4]

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[17][18]

• Prepare a stock solution of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in dimethyl sulfoxide (DMSO).

• Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Replace the medium in the wells with the medium containing the different concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours.[18]

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[19]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using a dose-response curve fitting software.

Hypothetical Data Presentation:

Cell Line	4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	12.5	0.8
HCT-116	8.2	0.5
A549	15.7	1.2

Preliminary Mechanistic Studies

Rationale: Apoptosis, or programmed cell death, is a key mechanism by which anticancer drugs eliminate cancer cells.[1] During apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[20][21] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[20][22] Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the DNA of late apoptotic and necrotic cells where the membrane integrity is lost.[20][21] Flow cytometry analysis of cells stained with both Annexin V and PI allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[21]

Protocol:

• Seed cells in a 6-well plate and treat them with the IC50 and 2x IC50 concentrations of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde for 24 hours.

• Harvest the cells, including both adherent and floating populations.[20]

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[22]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI to 100 µL of the cell suspension.[23]

• Incubate for 15 minutes at room temperature in the dark.[23]

• Add 400 µL of 1X Binding Buffer to each tube.[22]

• Analyze the cells by flow cytometry within one hour.[22]

Rationale: Many anticancer agents exert their effects by disrupting the cell cycle, leading to cell cycle arrest and subsequent cell death.[2] Propidium iodide (PI) stoichiometrically binds to DNA, and the amount of fluorescence emitted is directly proportional to the DNA content.[24] By analyzing the DNA content of a cell population using flow cytometry, it is possible to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Seed cells in a 6-well plate and treat them with the IC50 and 2x IC50 concentrations of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde for 24 hours.

• Harvest the cells and wash them with PBS.

• Fix the cells in cold 70% ethanol and store them at -20°C for at least 2 hours.[25][26]

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cells in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).[26]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Potential Signaling Pathways for Further Investigation

The initial screening results can provide clues about the potential molecular targets of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. Small molecule inhibitors often target key signaling pathways that are dysregulated in cancer.[27][28] Based on the known activities of other oxazole derivatives, the following pathways are plausible candidates for further investigation:

Caption: A simplified diagram of the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK signaling pathways, common targets for small molecule cancer therapies.

Further studies, such as Western blotting or kinase assays, would be necessary to validate the specific molecular targets of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Conclusion and Future Directions

This guide has outlined a rigorous and logical approach for the initial in vitro screening of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde for anticancer activity. The successful execution of these experiments will provide crucial data on the compound's cytotoxicity and its preliminary mechanism of action. Promising results from this initial screen would warrant further investigation, including:

• Expansion of the cell line panel: Testing against a broader range of cancer cell lines, including those with known resistance mechanisms.

• In-depth mechanistic studies: Elucidating the specific molecular targets and signaling pathways affected by the compound.

• In vivo studies: Evaluating the compound's efficacy and toxicity in preclinical animal models.[19][29]

The systematic approach detailed herein will enable a robust assessment of the therapeutic potential of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde and guide its future development as a potential anticancer agent.

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Protocols & Analytical Methods

Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde: A Detailed Protocol for Researchers

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a valuable building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering not just a procedure, but also the underlying chemical principles and expert insights to ensure successful execution.

Introduction and Significance

Oxazole derivatives are a prominent class of heterocyclic compounds that form the core structure of numerous natural products and pharmacologically active molecules. Their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, have made them a focal point of synthetic and medicinal chemistry research. The target molecule, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, with its reactive aldehyde functionality, serves as a versatile intermediate for the elaboration of more complex molecular architectures, making a reliable synthetic protocol for its preparation highly valuable.

This guide details a robust two-step synthetic sequence. The first part involves the construction of the 4-methyl-2-phenyl-1,3-oxazole core via the Robinson-Gabriel synthesis, a classic and efficient method for oxazole formation.[1][2][3] The second part employs the Vilsmeier-Haack reaction to introduce the carbaldehyde group at the 5-position of the oxazole ring, a well-established method for the formylation of electron-rich heterocycles.[4][5][6]

Synthetic Strategy Overview

The overall synthetic pathway is designed for efficiency and accessibility, utilizing common laboratory reagents and techniques. The two key transformations are:

• Robinson-Gabriel Oxazole Synthesis: This step involves the cyclodehydration of an in-situ generated N-acyl-α-aminoketone to form the 4-methyl-2-phenyl-1,3-oxazole ring system.

• Vilsmeier-Haack Formylation: The synthesized oxazole is then subjected to electrophilic formylation at the C5 position using the Vilsmeier reagent, generated from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

Caption: Overall two-step synthetic workflow.

Part 1: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole

This initial stage focuses on the construction of the core oxazole ring. The Robinson-Gabriel synthesis is a reliable method that proceeds through the cyclization and dehydration of a 2-acylamino-ketone.[2][3]

Materials and Reagents

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Quantity	Purity
1-Amino-2-propanone hydrochloride	C₃H₈ClNO	109.55	1.0 eq	≥98%
Benzoyl chloride	C₇H₅ClO	140.57	1.1 eq	≥99%
Pyridine	C₅H₅N	79.10	2.5 eq	Anhydrous, ≥99.8%
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent	Anhydrous, ≥99.8%
Polyphosphoric acid (PPA)	(HPO₃)n	Variable	Dehydrating Agent	115%
Sodium bicarbonate	NaHCO₃	84.01	For workup	Saturated solution
Magnesium sulfate	MgSO₄	120.37	Drying agent	Anhydrous

Step-by-Step Protocol

• Acylation of 1-Amino-2-propanone:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, suspend 1-amino-2-propanone hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add anhydrous pyridine (2.5 eq) to the suspension.

  • To this stirred mixture, add benzoyl chloride (1.1 eq) dropwise over 15-20 minutes, ensuring the temperature remains below 5 °C. The causality for this slow addition is to control the exothermic reaction and prevent side product formation.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Isolation of the Acylamino Ketone Intermediate:

  • Once the reaction is complete, wash the reaction mixture sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(2-oxopropyl)benzamide. This intermediate can be used in the next step without further purification if it is of reasonable purity.

• Cyclodehydration to form the Oxazole:

  • Place the crude N-(2-oxopropyl)benzamide in a round-bottom flask.

  • Add polyphosphoric acid (PPA) (approximately 10 times the weight of the crude intermediate). PPA serves as both the solvent and the dehydrating agent, promoting the intramolecular cyclization.[7]

  • Heat the mixture to 120-130 °C with vigorous stirring for 2-3 hours. The high temperature is necessary to overcome the activation energy for the cyclodehydration step.

  • Monitor the reaction by TLC until the starting material is consumed.

• Workup and Purification:

  • Carefully pour the hot reaction mixture onto crushed ice with stirring. This will hydrolyze the PPA and precipitate the product.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 4-methyl-2-phenyl-1,3-oxazole.

Caption: Workflow for the Robinson-Gabriel synthesis.

Part 2: Vilsmeier-Haack Formylation of 4-Methyl-2-phenyl-1,3-oxazole

This second stage introduces the aldehyde functionality at the 5-position of the oxazole ring. The Vilsmeier-Haack reaction is a powerful method for this transformation, utilizing an electrophilic iminium species (the Vilsmeier reagent).[4][5][6]

Materials and Reagents

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Quantity	Purity
4-Methyl-2-phenyl-1,3-oxazole	C₁₀H₉NO	159.19	1.0 eq	≥98%
Phosphorus oxychloride	POCl₃	153.33	1.5 eq	≥99%
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Solvent & Reagent	Anhydrous, ≥99.8%
Sodium acetate	CH₃COONa	82.03	For workup	Saturated solution
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent for extraction	ACS grade

Step-by-Step Protocol

• Formation of the Vilsmeier Reagent:

  • In a three-necked round-bottom flask fitted with a dropping funnel, a thermometer, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF).

  • Cool the DMF to 0 °C in an ice-salt bath.

  • Slowly add phosphorus oxychloride (POCl₃) (1.5 eq) dropwise to the cooled DMF with vigorous stirring. The temperature must be maintained below 10 °C during the addition. The formation of the chloroiminium ion (Vilsmeier reagent) is exothermic.[5]

• Formylation Reaction:

  • After the addition of POCl₃ is complete, stir the mixture at 0 °C for an additional 30 minutes to ensure complete formation of the Vilsmeier reagent.

  • Dissolve 4-methyl-2-phenyl-1,3-oxazole (1.0 eq) in a minimal amount of anhydrous DMF.

  • Add the solution of the oxazole dropwise to the Vilsmeier reagent at 0 °C.

  • After the addition, allow the reaction mixture to slowly warm to room temperature and then heat to 60-70 °C for 4-6 hours. The increased temperature drives the electrophilic aromatic substitution.

  • Monitor the reaction progress by TLC.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and pour it carefully onto crushed ice.

  • Neutralize the mixture by the slow addition of a saturated sodium acetate solution until the pH is approximately 6-7.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with water and brine, and then dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde as a solid.

Caption: Vilsmeier-Haack formylation workflow.

Expected Results and Characterization

The final product, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, is expected to be a crystalline solid. The identity and purity of the synthesized compound should be confirmed by standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the aromatic protons of the phenyl group, a singlet for the aldehyde proton (around 9-10 ppm), and a singlet for the methyl group protons.

• ¹³C NMR: Expect signals for the carbonyl carbon of the aldehyde, carbons of the oxazole ring, and carbons of the phenyl group.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the product (C₁₁H₉NO₂) should be observed.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the aldehyde carbonyl group (around 1680-1700 cm⁻¹) should be present.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Phosphorus oxychloride is corrosive and reacts violently with water. Handle with extreme care.

• Dichloromethane and pyridine are toxic and should be handled with caution.

• Polyphosphoric acid is corrosive and can cause severe burns.

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Application Note: A Researcher's Guide to the Van Leusen Synthesis of 5-Substituted Oxazoles

Introduction: The Significance of 5-Substituted Oxazoles and Their Synthesis

The oxazole ring is a cornerstone scaffold in medicinal chemistry and materials science. Its unique electronic properties and ability to participate in various non-covalent interactions have cemented its status as a "privileged" structure. Oxazole-containing molecules exhibit a vast range of biological activities, including anti-inflammatory, anticancer, antibacterial, and antiviral properties.[1] Consequently, robust and versatile synthetic methods for accessing substituted oxazoles are of paramount importance to drug discovery and development professionals.

Among the various synthetic strategies, the Van Leusen oxazole synthesis, first reported in 1972, stands out as one of the most convenient and powerful methods for preparing 5-substituted oxazoles.[1][2][3] The reaction facilitates the one-pot construction of the oxazole ring from an aldehyde and p-toluenesulfonylmethyl isocyanide (TosMIC) under mild, basic conditions.[1][2][3] This application note provides an in-depth guide to the Van Leusen synthesis, covering its mechanism, a detailed experimental protocol, reaction scope, and troubleshooting insights to empower researchers in their synthetic endeavors.

Mechanism of Action: Deconstructing the Van Leusen Reaction

The elegance of the Van Leusen synthesis lies in the unique reactivity of TosMIC, which acts as a three-atom synthon (C2N1) providing the necessary atoms to form the oxazole core.[1][2] The reaction proceeds through a well-defined, multi-step sequence initiated by a base.

The key mechanistic steps are:

• Deprotonation: A base, typically potassium carbonate (K₂CO₃), abstracts an acidic proton from the methylene group of TosMIC. This is facilitated by the electron-withdrawing effects of both the adjacent sulfonyl and isocyanide groups.[4][5]

• Nucleophilic Attack: The resulting TosMIC anion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde to form an alkoxide intermediate.[6][7]

• Intramolecular Cyclization (5-endo-dig): The alkoxide oxygen then attacks the carbon of the isocyanide group in a 5-endo-dig cyclization, forming a five-membered oxazoline intermediate.[1][5][6]

• Elimination and Aromatization: The presence of a proton on the carbon adjacent to the sulfonyl group allows for a base-promoted elimination of p-toluenesulfinic acid (TosH). This final step results in the formation of the stable, aromatic 5-substituted oxazole ring.[3][6]

The entire sequence is a cascade that efficiently transforms simple starting materials into a valuable heterocyclic product.

Caption: Figure 1: Reaction Mechanism of the Van Leusen Oxazole Synthesis.

Core Experimental Protocol: Synthesis of 5-Phenyl-1,3-oxazole

This section provides a reliable, step-by-step protocol for a representative Van Leusen synthesis.

Materials and Reagents:

• Benzaldehyde (≥99%)

• p-Toluenesulfonylmethyl isocyanide (TosMIC) (98%)

• Potassium carbonate (K₂CO₃), anhydrous (≥99%)

• Methanol (MeOH), anhydrous (≥99.8%)

• Ethyl acetate (EtOAc), reagent grade

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Separatory funnel

• Standard glassware for extraction and filtration

• Thin-layer chromatography (TLC) plates (silica gel)

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add anhydrous potassium carbonate (2.0 equivalents).

• Reagent Addition: Add benzaldehyde (1.0 equivalent) and TosMIC (1.1 equivalents) to the flask.

• Solvent Addition: Add anhydrous methanol to the flask to create a solution with a concentration of approximately 0.1 M with respect to the aldehyde.[8]

• Reaction: Heat the reaction mixture to reflux (approximately 65°C for methanol) and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 4-8 hours.[2][7]

• Work-up (Solvent Removal): Once the reaction is complete (as indicated by the disappearance of the aldehyde spot on TLC), allow the mixture to cool to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.

• Work-up (Aqueous Extraction): To the resulting residue, add deionized water (20 mL) and extract the product with ethyl acetate (3 x 20 mL).[7]

• Washing: Combine the organic layers in a separatory funnel and wash with brine (20 mL) to remove residual water and inorganic salts.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 5-phenyl-1,3-oxazole.[9]

Experimental Workflow Overview

The overall process can be visualized as a streamlined sequence from setup to final product analysis.

Caption: Figure 2: General Experimental Workflow.

Reaction Scope and Optimization Parameters

The Van Leusen synthesis is compatible with a wide range of aldehydes, although reaction conditions may require optimization for best results. Aromatic aldehydes, including those with both electron-donating and electron-withdrawing substituents, generally perform well.[4] Aliphatic aldehydes are also suitable substrates.[4][7]

Aldehyde Substrate	Base	Solvent	Conditions	Typical Yield (%)
Benzaldehyde	K₃PO₄	Isopropanol	MW, 65°C, 8 min	96[9]
4-Chlorobenzaldehyde	K₃PO₄	Isopropanol	MW, 65°C, 8 min	94[9]
4-Methoxybenzaldehyde	K₃PO₄	Isopropanol	MW, 65°C, 8 min	92[9]
2-Naphthaldehyde	K₃PO₄	Isopropanol	MW, 65°C, 8 min	95[9]
Various (Het)aryl Aldehydes	K₂CO₃	Methanol	Reflux	70-90[4]
2-Chloroquinoline-3-carbaldehyde	K₂CO₃	Methanol	Reflux, 8h	83[1][2]

Key Optimization Insights:

• Base: While K₂CO₃ is the most common and effective base for this reaction in methanol, other bases like potassium phosphate (K₃PO₄) have been used effectively, especially in microwave-assisted protocols.[4][9]

• Solvent: Anhydrous methanol is the standard solvent, often used at reflux.[1][2] For certain applications, ionic liquids have been employed as a recyclable, green alternative.[1][7]

• Temperature: Conventional heating under reflux is standard. However, microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes while maintaining high yields.[9] A pressure reactor has also been shown to reduce reaction times to around 20 minutes at 105°C.[8]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive reagents (wet solvent/base).2. Insufficient base.3. Low reaction temperature or time.	1. Ensure use of anhydrous solvent and freshly dried K₂CO₃.2. Use at least 2.0 equivalents of base.3. Ensure the reaction reaches and maintains reflux; monitor by TLC until starting material is consumed.
Formation of Side Products	1. Aldehyde self-condensation (Cannizzaro for non-enolizable aldehydes).2. Decomposition of TosMIC.	1. Add aldehyde slowly to the mixture of TosMIC and base.2. Avoid excessively high temperatures or prolonged reaction times beyond what is necessary for completion.
Difficult Purification	1. Residual p-toluenesulfinic acid.2. Incomplete separation during work-up.	1. Ensure thorough aqueous work-up. A wash with a dilute base (e.g., NaHCO₃ solution) can help remove the acidic byproduct.2. Perform extractions carefully and ensure clean separation of layers. Use brine wash to break emulsions.

Conclusion

The Van Leusen oxazole synthesis is a highly reliable and versatile tool for the modern synthetic chemist. Its operational simplicity, use of a stable isocyanide reagent, and broad substrate scope make it an indispensable method for accessing medicinally relevant 5-substituted oxazoles. By understanding the underlying mechanism and key experimental parameters outlined in this guide, researchers can effectively apply and troubleshoot this powerful reaction to accelerate their discovery programs.

References

• Chen, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI. Available at: [Link]

• Chen, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PMC. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Organic Chemistry Portal. Available at: [Link]

• Grokipedia. (n.d.). Van Leusen reaction. Grokipedia. Available at: [Link]

• Indian Journal of Pharmaceutical Sciences. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Wikipedia. (n.d.). Van Leusen reaction. Wikipedia. Available at: [Link]

• Sciforum. (n.d.). Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition. Sciforum. Available at: [Link]

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• 2. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Van Leusen reaction — Grokipedia [grokipedia.com]
• 5. Van Leusen reaction - Wikipedia [en.wikipedia.org]
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• 8. sciforum.net [sciforum.net]
• 9. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Condensation Reactions of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Introduction: The Versatility of the Oxazole Scaffold

The 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde moiety is a cornerstone building block for synthetic and medicinal chemists. The oxazole ring, a five-membered heterocycle containing both oxygen and nitrogen, is a privileged structure found in numerous biologically active compounds.[1][2][3][4] Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties.[2][5][6] The true synthetic power of this particular molecule lies in the reactivity of its C5-aldehyde group. This electrophilic center is primed for carbon-carbon bond formation through a variety of condensation reactions, providing a gateway to a diverse library of complex molecules with significant therapeutic potential.

This guide provides an in-depth exploration of three fundamental condensation reactions—Knoevenagel, Wittig, and Claisen-Schmidt—utilizing 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. We will delve into the mechanistic underpinnings of each reaction and provide detailed, field-tested protocols designed for reproducibility and success in a research setting.

Part 1: Core Principles of Key Condensation Reactions

A foundational understanding of the reaction mechanisms is critical for troubleshooting and adapting protocols. The choice of reactants, catalysts, and conditions is a direct consequence of these principles.

The Knoevenagel Condensation

The Knoevenagel condensation is a modification of the aldol condensation, involving the reaction of an aldehyde or ketone with a compound possessing an "active methylene" group (a CH₂ group flanked by two electron-withdrawing groups).[7][8] The reaction is typically catalyzed by a weak base, such as an amine (e.g., piperidine), and proceeds via a two-step mechanism:

• Nucleophilic Addition: The base abstracts a proton from the active methylene compound, creating a highly nucleophilic enolate ion. This enolate then attacks the electrophilic carbonyl carbon of the oxazole aldehyde.[9]

• Dehydration: The resulting aldol-type addition product is unstable and readily undergoes dehydration (elimination of a water molecule) to form a stable, conjugated α,β-unsaturated product.[7][9]

The products of this reaction are valuable intermediates for synthesizing various bioactive molecules and have shown significant potential as anticancer agents.[10]

Caption: Mechanism of the Knoevenagel Condensation.

The Wittig Reaction

The Wittig reaction is a powerful and widely used method for synthesizing alkenes from aldehydes or ketones.[11][12] It involves the reaction of the carbonyl compound with a phosphorus ylide (also known as a Wittig reagent). The key steps are:

• Ylide Formation: A phosphonium salt is deprotonated using a strong base (e.g., n-butyllithium) to generate the ylide, a species with adjacent positive (on phosphorus) and negative (on carbon) charges.[12]

• Cycloaddition: The nucleophilic carbon of the ylide attacks the aldehyde's carbonyl carbon, leading to the formation of a four-membered ring intermediate called an oxaphosphetane.[11][13][14]

• Cycloreversion: The unstable oxaphosphetane rapidly decomposes, breaking the C-O and P-C bonds and forming a new C=C double bond (the alkene) and a very stable P=O double bond in triphenylphosphine oxide.[12] The formation of this highly stable byproduct is the thermodynamic driving force for the reaction.

Caption: Mechanism of the Wittig Reaction.

The Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a specific type of crossed-aldol condensation between an aldehyde (or ketone) with an α-hydrogen and a carbonyl compound lacking α-hydrogens, typically an aromatic aldehyde.[15][16][17] In our case, the oxazole aldehyde serves as the non-enolizable partner. The mechanism, catalyzed by a base (e.g., NaOH, KOH), is as follows:

• Enolate Formation: The base removes an acidic α-hydrogen from the ketone partner (e.g., acetophenone) to form a nucleophilic enolate.[16]

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of the oxazole aldehyde.

• Dehydration: The resulting β-hydroxy ketone intermediate readily dehydrates to yield a highly conjugated α,β-unsaturated ketone, often called a chalcone.[15][18][19] The extended conjugation provides a strong thermodynamic driving force for the elimination of water.

Part 2: Experimental Protocols & Workflow

The following protocols are designed to be self-validating. The rationale behind critical steps is provided to empower the researcher to make informed decisions and troubleshoot effectively.

Caption: General Experimental Workflow for Condensation Reactions.

Protocol 1: Knoevenagel Condensation with Malononitrile

Objective: To synthesize 2-((4-methyl-2-phenyl-1,3-oxazol-5-yl)methylene)malononitrile.

Materials & Reagents:

• 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

• Malononitrile

• Ethanol (Absolute)

• Piperidine (catalyst)

• Deionized Water (ice-cold)

• Standard laboratory glassware, magnetic stirrer, TLC plates (silica gel), filtration apparatus.

Procedure:

• Reactant Solubilization: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (1.0 eq) and malononitrile (1.1 eq) in absolute ethanol (approx. 15-20 mL per gram of aldehyde).

  • Causality: Using a slight excess of the active methylene compound ensures complete consumption of the more valuable aldehyde. Ethanol is an excellent solvent for both reactants and the catalyst.

• Catalyst Addition: To the stirring solution, add 2-3 drops of piperidine using a Pasteur pipette.

  • Causality: Piperidine is a sufficiently strong base to deprotonate malononitrile, initiating the reaction, but mild enough to prevent self-condensation of the aldehyde.[8]

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress every 15-20 minutes using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane). The reaction is typically complete within 1-2 hours.

  • Self-Validation: The TLC will show the disappearance of the aldehyde spot (starting material) and the appearance of a new, typically lower Rf, product spot.

• Product Isolation: Once the reaction is complete, pour the reaction mixture into a beaker containing ice-cold water (approx. 100 mL). A solid precipitate should form immediately.

  • Causality: The organic product is insoluble in water, causing it to precipitate out of the aqueous ethanol mixture, providing a simple and efficient initial purification.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the solid cake thoroughly with cold deionized water (2 x 25 mL) and then with a small amount of cold ethanol to remove any residual starting materials.

• Drying and Purification: Dry the product in a vacuum oven at 40-50 °C. The product is often pure enough for most applications. If further purification is needed, recrystallize from an appropriate solvent like ethanol.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. Determine the melting point.

Protocol 2: Claisen-Schmidt Condensation with Acetophenone

Objective: To synthesize (E)-1-(4-methyl-2-phenyl-1,3-oxazol-5-yl)-3-phenylprop-2-en-1-one (an oxazolyl chalcone).

Materials & Reagents:

• 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

• Acetophenone

• Ethanol

• Sodium Hydroxide (NaOH) solution (e.g., 10% w/v in water)

• Deionized Water, Hydrochloric Acid (dilute)

Procedure:

• Reactant Solubilization: In a 100 mL flask, dissolve 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (1.0 eq) and acetophenone (1.05 eq) in ethanol (20-30 mL). Cool the flask in an ice-water bath.

  • Causality: Running the reaction at a low temperature helps to control the reaction rate and minimize side reactions.

• Base Addition: While stirring vigorously in the ice bath, add the aqueous NaOH solution dropwise over 10-15 minutes. A color change and the formation of a precipitate are often observed.

  • Causality: The strong base deprotonates the α-carbon of acetophenone to form the enolate.[16] Dropwise addition prevents a rapid, uncontrolled exotherm.

• Reaction: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30 minutes, then let it warm to room temperature and stir for another 2-4 hours.

  • Self-Validation: Monitor by TLC until the aldehyde starting material is consumed. The chalcone product is typically highly UV-active and colored.

• Isolation: Pour the reaction mixture into a beaker of crushed ice and water. If the solution is basic, neutralize it carefully with dilute HCl until it is just acidic (pH ~6), which can improve precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake extensively with cold water until the filtrate is neutral.

  • Causality: This step is crucial to remove all traces of the NaOH catalyst, which can interfere with subsequent steps or analysis.

• Purification and Drying: Recrystallize the crude product from ethanol to obtain pure chalcone crystals. Dry the purified product under vacuum.

• Characterization: Analyze by NMR, IR, MS, and determine the melting point. The synthesis of chalcones containing oxazole moieties has been reported as a route to potential anticancer agents.[20][21][22][23]

Part 3: Data Summary & Troubleshooting

Table 1: Summary of Reaction Parameters

Reaction Type	Nucleophile	Catalyst/Base	Typical Solvent	Temp.	Time	Expected Yield
Knoevenagel	Malononitrile	Piperidine	Ethanol	RT	1-2 h	> 85%
Wittig	Benzyltriphenylphosphonium ylide	n-BuLi / NaH	Anhydrous THF	0°C to RT	2-6 h	60-80%
Claisen-Schmidt	Acetophenone	NaOH / KOH	Ethanol/Water	0°C to RT	3-5 h	> 80%

Field-Proven Insights & Troubleshooting

• Problem: Low yield in Knoevenagel condensation.

  • Insight: The catalyst may be inactive or insufficient. Ensure the piperidine is fresh. Alternatively, the reaction may not have gone to completion. Allow for longer reaction times or gentle warming (to ~40°C) while monitoring closely by TLC.

• Problem: Wittig reaction fails or gives a complex mixture.

  • Insight: The most common cause is moisture. The ylide is extremely sensitive to water. Ensure all glassware is oven-dried, use anhydrous solvents, and perform the reaction under an inert atmosphere (Nitrogen or Argon). Also, verify the activity of the strong base (n-BuLi is notoriously prone to degradation if stored improperly).

• Problem: Oily product obtained in Claisen-Schmidt reaction instead of a solid.

  • Insight: This can indicate impurities or incomplete reaction. Ensure the pH is properly neutralized after work-up. Try triturating the oil with a non-polar solvent like hexane to induce crystallization. If that fails, purification by column chromatography is necessary.

• Expert Tip: For all reactions, the purity of the starting 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is paramount. Impurities can inhibit catalysts and lead to unwanted side products. Purify the aldehyde by recrystallization or chromatography if its purity is in doubt.

Conclusion

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a remarkably versatile precursor for the synthesis of complex heterocyclic systems. The condensation reactions detailed herein—Knoevenagel, Wittig, and Claisen-Schmidt—provide reliable and high-yielding pathways to α,β-unsaturated nitriles, stilbene analogues, and chalcones, respectively. These products serve as valuable scaffolds in drug discovery and materials science, leveraging the inherent biological significance of the oxazole core.[5] By understanding the underlying mechanisms and adhering to robust experimental protocols, researchers can effectively harness the synthetic potential of this key intermediate.

References

• [Synthesis of Substituted N-

• 1/the-importance-and-applications-of-knoevenagel-reaction-brief-review/)

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• 4. tandfonline.com [tandfonline.com]
• 5. Sci-Hub. Recent advance in oxazole-based medicinal chemistry / European Journal of Medicinal Chemistry, 2018 [sci-hub.box]
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• 10. Contribution of Knoevenagel Condensation Products toward the Development of Anticancer Agents: An Updated Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 20. Synthesis and evaluation of novel isoxazolyl chalcones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Design and Synthesis of Oxazole‐Linked Pyrazole Chalcone Derivatives: In‐Vitro Anticancer Evaluation and In‐Silico Molecular Docking Studies | Scilit [scilit.com]

Application Note: Strategic Utilization of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in Medicinal Chemistry

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Introduction & Mechanistic Rationale

In modern medicinal chemistry, the strategic selection of heterocyclic building blocks is paramount for optimizing the pharmacodynamic and pharmacokinetic profiles of drug candidates. 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0)[1] has emerged as a highly privileged scaffold[2]. With a molecular weight of 187.20 g/mol , this intermediate offers a unique combination of structural rigidity, electronic tuning, and synthetic versatility[3].

As a Senior Application Scientist, I frequently recommend this building block for three mechanistic reasons:

• The Oxazole Core: Acts as a stable bioisostere for amides and other heteroaromatics. The nitrogen atom serves as a robust hydrogen-bond acceptor, improving aqueous solubility and target binding affinity.

• Steric and Lipophilic Tuning: The 2-phenyl group provides significant lipophilic bulk, ideal for occupying deep hydrophobic pockets in target proteins (such as kinases or acyltransferases). Concurrently, the 4-methyl group induces a steric clash that restricts the rotational freedom of the 5-position substituent, effectively locking the molecule into a predictable, bioactive conformation[4].

• Electrophilic Reactivity: The 5-carbaldehyde moiety is highly electrophilic. Unlike standard benzaldehydes, the electron-withdrawing nature of the oxazole ring activates the carbonyl carbon, making it an exceptional anchor for late-stage functionalization via reductive amination or Knoevenagel condensation[5].

Synthetic Workflows & Application Areas

The versatility of the 5-carbaldehyde group allows chemists to branch into vastly different chemical spaces depending on the therapeutic target:

• Reductive Amination (Flexible Linkers): Converting the aldehyde into a secondary or tertiary amine creates a flexible, basic linker. This structural motif is heavily utilized in the synthesis of serine/threonine kinase inhibitors[4] and small-molecule immunomodulators targeting the PD-1/PD-L1 immune checkpoint pathway[5].

• Knoevenagel Condensation (Rigid Linkers): Reacting the aldehyde with active methylene compounds yields rigid, planar α,β -unsaturated systems. This geometry is critical in the development of Diacylglycerol O-acyltransferase (DGAT) inhibitors used for metabolic disorders[6].

Synthetic workflows utilizing 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that causality and analytical checkpoints are built directly into the workflow.

Protocol A: Selective Reductive Amination

Objective: Synthesize an oxazole-derived secondary amine for kinase inhibitor libraries[4]. Causality Note: Sodium Triacetoxyborohydride (STAB) is deliberately chosen over Sodium Borohydride ( NaBH4​ ). NaBH4​ is overly aggressive and will rapidly reduce the starting aldehyde directly to (4-methyl-2-phenyl-1,3-oxazol-5-yl)methanol. STAB is milder and sterically hindered, allowing it to selectively reduce the transient iminium ion without degrading the starting material.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask under inert atmosphere ( N2​ ), dissolve 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (1.0 eq, 1.0 mmol) and the target primary amine (1.1 eq, 1.1 mmol) in anhydrous 1,2-Dichloroethane (DCE, 10 mL).

• Acid Activation: Add glacial acetic acid (0.1 eq) to the mixture. Rationale: The mild acid protonates the carbonyl oxygen, accelerating nucleophilic attack and subsequent dehydration to form the imine.

• Reduction: Stir the mixture at room temperature for 30 minutes. Add STAB (1.5 eq, 1.5 mmol) in portions over 5 minutes. Stir continuously at 25°C for 4–12 hours.

• Validation Checkpoint: Analyze an aliquot via LC-MS. The disappearance of the aldehyde peak ( m/z 188.07 [M+H]+ ) and the appearance of the product mass confirms conversion. If the intermediate imine persists, add an additional 0.5 eq of STAB.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (10 mL). Extract with Dichloromethane ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Knoevenagel Condensation

Objective: Synthesize a rigid α,β -unsaturated scaffold for DGAT inhibition[6]. Causality Note: Toluene is selected as the solvent to enable the azeotropic removal of water via a Dean-Stark trap. Driving the equilibrium is critical because the electron-rich nature of the oxazole ring can slightly deactivate the aldehyde compared to simple benzaldehydes, making the condensation thermodynamically challenging without physical water removal.

Step-by-Step Methodology:

• Reagent Assembly: Combine 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (1.0 eq, 1.0 mmol) and the active methylene compound (e.g., malononitrile or ethyl cyanoacetate, 1.1 eq) in anhydrous Toluene (15 mL).

• Catalysis: Add piperidine (0.1 eq) and glacial acetic acid (0.1 eq). Rationale: Piperidine acts as a weak base to deprotonate the active methylene, while acetic acid activates the aldehyde and facilitates the elimination of the hydroxyl intermediate.

• Reflux: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to 110°C (reflux) for 6–8 hours.

• Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The product typically exhibits strong UV absorbance at 254 nm and a lower Rf​ value than the starting aldehyde. The collection of the theoretical volume of water in the Dean-Stark trap serves as a macroscopic validation of reaction completion.

• Workup: Cool to room temperature, dilute with EtOAc, and wash sequentially with 1N HCl, water, and brine. Dry and evaporate to yield the crude alkene, which can be recrystallized from ethanol.

Quantitative Data: Reaction Optimization

To facilitate rapid experimental design, the following table summarizes the optimized parameters and expected outcomes for the primary transformations of this building block.

Reaction Type	Reagents & Catalysts	Solvent	Temp / Time	Typical Yield	Target Application
Reductive Amination	STAB (1.5 eq), AcOH (0.1 eq)	DCE or THF	25°C, 4–12 h	75–85%	Kinase & PD-1 Inhibitors
Knoevenagel Condensation	Piperidine (0.1 eq), AcOH (0.1 eq)	Toluene	110°C, 6–8 h	65–80%	DGAT Inhibitors
Oxidation to Carboxylic Acid	NaClO2​ , NaH2​PO4​ , 2-methyl-2-butene	t-BuOH / H2​O	25°C, 2–4 h	>90%	Amide Coupling Precursors

Biological Application: Target Pathway Modulation

Derivatives synthesized via the reductive amination of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde have shown significant promise in immuno-oncology, specifically in disrupting the PD-1/PD-L1 protein-protein interaction[5]. The oxazole core mimics the natural peptide binding interface, while the appended amine chain provides critical electrostatic interactions with the target protein surface.

Mechanism of action for oxazole-derived PD-1/PD-L1 immune checkpoint inhibitors.

References

1. - Fisher Scientific. Product Specifications and Chemical Properties. 2. - ChemicalBook. Compound Database and Supplier Information. 3. - Chem-Impex. Application notes on oxazolecarboxaldehyde derivatives in pharmaceuticals and fluorescent probes. 4. - Google Patents. Details the synthesis of DGAT inhibitors utilizing oxazole building blocks via condensation reactions. 5. - Google Patents. Describes the use of oxazole-5-carbaldehyde derivatives in reductive amination to generate PD-1 pathway inhibitors. 6. - Google Patents. Outlines the synthesis of kinase inhibitors utilizing oxazole carbaldehydes.

Sources

• 1. Oxazoles | Fisher Scientific [fishersci.fi]
• 2. 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBALDEHYDE | 953408-85-0 [amp.chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. WO2012118850A1 - Serine/threonine kinase inhibitors - Google Patents [patents.google.com]
• 5. WO2018119266A1 - Benzooxazole derivatives as immunomodulators - Google Patents [patents.google.com]
• 6. EP1963313B1 - Inhibitors of diacylglycerol acyltransferase (dgat) - Google Patents [patents.google.com]

Application of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in fluorescence probe synthesis

An In-Depth Guide to the Application of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in the Synthesis of "Turn-On" Fluorescent Probes

Authored by: A Senior Application Scientist

This document provides a detailed exploration of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde as a versatile precursor for the development of highly specific "turn-on" fluorescent probes. Tailored for researchers in chemical biology, materials science, and drug development, these notes elucidate the underlying chemical principles and provide robust protocols for synthesis and application, focusing on the detection of the toxic analyte, hydrazine.

Introduction: The Oxazole Scaffold as a Privileged Fluorophore

The 1,3-oxazole ring is a five-membered heterocyclic motif of significant interest in medicinal and materials chemistry.[1][2] Its rigid, planar structure and electron-rich nature make it an excellent core for building fluorescent molecules. Oxazole derivatives are found in numerous natural products and pharmaceuticals, prized for their wide spectrum of biological activities and their ability to engage with biological targets.[3]

The specific compound, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, combines this stable, fluorescent-capable oxazole core with a chemically reactive aldehyde group. This aldehyde serves as a versatile handle for covalently linking the fluorophore to a recognition moiety or, more directly, as the reactive site for a target analyte.[4][5] This dual functionality makes it an ideal starting point for designing chemosensors that signal the presence of a specific chemical species through a change in their photophysical properties.

Principle of Operation: A Reaction-Based "Turn-On" Probe for Hydrazine

Hydrazine (N₂H₄) is a highly toxic and carcinogenic industrial chemical, making its sensitive and selective detection in environmental and biological systems a critical goal.[6][7] Fluorescent probes offer a powerful tool for this purpose. The strategy detailed here employs a reaction-based "turn-on" mechanism, where the probe is initially non-fluorescent or weakly fluorescent and becomes highly emissive only upon reaction with the target.

The core of this application lies in the specific and rapid condensation reaction between the aldehyde group of the oxazole precursor and hydrazine. This reaction forms a stable hydrazone, which extends the π-conjugated system of the molecule. This structural change alters the electronic distribution and can activate a dormant fluorophore through mechanisms such as Intramolecular Charge Transfer (ICT), leading to a dramatic increase in fluorescence quantum yield. The initial weak fluorescence of the aldehyde is often due to efficient non-radiative decay pathways, which are inhibited upon formation of the more rigid and extended hydrazone product.

Figure 1: Logical workflow for the hydrazine-activated "turn-on" fluorescent probe.

Synthesis and Characterization Protocol

This section provides a representative protocol for the synthesis of a fluorescent hydrazine probe from 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. The methodology is adapted from established procedures for hydrazone formation.[8]

Materials and Equipment

• 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (≥95%)

• Hydrazine hydrate (N₂H₄·H₂O)

• Absolute Ethanol (EtOH)

• Standard reflux apparatus (round-bottom flask, condenser)

• Magnetic stirrer with hotplate

• Thin Layer Chromatography (TLC) plates (silica gel)

• Rotary evaporator

• NMR Spectrometer, Mass Spectrometer, FT-IR Spectrometer for characterization

Step-by-Step Synthesis Procedure

• Reactant Setup: In a 50 mL round-bottom flask, dissolve 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (1.0 mmol, 187.2 mg) in absolute ethanol (20 mL). Stir the solution until the aldehyde is fully dissolved.

  • Causality Note: Ethanol is chosen as the solvent due to its ability to dissolve both the organic aldehyde and the hydrazine hydrate, and its appropriate boiling point for reflux.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.2 mmol, ~60 µL) dropwise. A slight color change or formation of a precipitate may be observed.

  • Causality Note: A slight molar excess of hydrazine is used to ensure the complete consumption of the limiting aldehyde precursor.

• Reaction: Fit the flask with a condenser and heat the mixture to reflux (approximately 78°C). Maintain reflux for 2-4 hours.

• Monitoring: Monitor the reaction progress using TLC (e.g., with a 3:1 Hexane:Ethyl Acetate mobile phase). The disappearance of the starting aldehyde spot and the appearance of a new, typically more polar product spot indicates reaction completion.

• Workup and Isolation: After the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling. If so, collect the solid product by vacuum filtration and wash with a small amount of cold ethanol. If no precipitate forms, reduce the solvent volume by approximately half using a rotary evaporator to induce crystallization.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel if necessary.

• Characterization: Confirm the structure of the synthesized probe, (E)-5-((2-hydrazono)methyl)-4-methyl-2-phenyl-1,3-oxazole, using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS, and FT-IR). The disappearance of the aldehyde proton signal (~9-10 ppm) in the ¹H NMR and the appearance of new signals corresponding to the hydrazone moiety are key indicators of success.

Figure 2: Synthesis of the oxazole-hydrazone fluorescent probe.

Application Protocol: Fluorometric Detection of Hydrazine

This protocol outlines the use of the synthesized probe for the quantitative detection of hydrazine in an aqueous solution.

Materials and Solutions

• Synthesized Oxazole-Hydrazone Probe

• Dimethyl sulfoxide (DMSO)

• HEPES buffer (e.g., 10 mM, pH 7.4)

• Hydrazine stock solution (e.g., 10 mM in deionized water)

• Stock solutions of potential interfering species (e.g., various metal ions and other amines)

• Fluorometer and quartz cuvettes

Experimental Procedure

• Probe Stock Solution: Prepare a 1 mM stock solution of the synthesized probe in DMSO.

  • Causality Note: DMSO is used to ensure complete dissolution of the hydrophobic probe before its dilution into the aqueous buffer.

• Working Solution: In a series of test tubes, add the appropriate amount of HEPES buffer. To each tube, add an aliquot of the probe stock solution to reach a final concentration of 10 µM. The final solution should contain a small, consistent percentage of DMSO (e.g., 1%) to maintain probe solubility.

• Titration with Hydrazine: Add increasing concentrations of hydrazine (e.g., 0-100 µM) to the test tubes containing the probe working solution.

• Incubation: Allow the solutions to incubate at room temperature for a set period (e.g., 15-30 minutes) to ensure the reaction goes to completion.

• Fluorescence Measurement: Measure the fluorescence emission spectra for each sample. Excite the sample at the absorption maximum of the probe-hydrazine product (determined by a preliminary UV-Vis scan) and record the emission spectrum. The fluorescence intensity at the emission maximum is plotted against the hydrazine concentration.

• Selectivity Study: To assess the probe's specificity, repeat the measurement (Step 2-5) using various other potentially interfering analytes (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, Zn²⁺, cysteine, glutathione, various amines) at a significantly higher concentration (e.g., 10-fold excess) in place of hydrazine. Compare the fluorescence response to that induced by hydrazine.

Data Interpretation and Performance

The effectiveness of a fluorescent probe is defined by several key performance metrics, which should be determined experimentally.

Photophysical Properties

The change in spectroscopic properties upon reaction with hydrazine is the cornerstone of the probe's function.

Property	Probe Only (Illustrative)	Probe + Hydrazine (Illustrative)	Rationale of Change
λabs (nm)	~320	~365	Bathochromic (red) shift due to extended π-conjugation.
λem (nm)	~410 (very weak)	~490 (strong)	Red-shifted and significantly enhanced emission.
Stokes Shift (nm)	~90	~125	A large Stokes shift is desirable to minimize self-absorption.
Quantum Yield (Φ)	< 0.01	> 0.40	The "turn-on" effect; non-radiative pathways are suppressed.

Analytical Performance

The probe's utility for quantitative analysis is determined by its sensitivity and selectivity.

• Linear Range: The concentration range over which the fluorescence intensity is directly proportional to the hydrazine concentration.

• Limit of Detection (LOD): The lowest concentration of hydrazine that can be reliably detected. It is typically calculated as 3σ/k, where σ is the standard deviation of the blank and k is the slope of the linear calibration curve. A good probe will have a low micromolar or even nanomolar LOD.[9][10]

• Selectivity: The probe should exhibit a significant fluorescence enhancement only in the presence of hydrazine, with minimal response from other common chemical species, as demonstrated in the selectivity study.

Conclusion and Future Outlook

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is an exemplary building block for the facile synthesis of reaction-based fluorescent probes. The protocol detailed herein demonstrates a straightforward and effective method for creating a "turn-on" sensor for hydrazine, leveraging a fundamental aldehyde-hydrazine condensation reaction. The inherent photophysical properties of the oxazole scaffold combined with the reactivity of the aldehyde group provide a robust platform for developing sensitive and selective chemosensors.[11]

Future work could involve modifying the phenyl ring or the methyl group on the oxazole core to fine-tune the probe's photophysical properties (e.g., shifting emission to longer wavelengths for biological imaging) or to enhance its water solubility and cell permeability for in vivo applications.

References

• A novel colorimetric fluorescent probe for detecting hydrazine in living cells and zebrafish. Luminescence, 37(6), 995-1000. (2022).

• A turn-on fluorescent probe containing a β-ketoester moiety for the selective detection of intracellular hydrazine. RSC Advances, 14(1), 1-8. (2024).

• Near-infrared fluorescent turn-on probe for hydrazine detection: environmental samples and live cell imaging. Organic & Biomolecular Chemistry, 19(34), 7430-7437. (2021).

• A carbazole-based turn-on fluorescent probe for the detection of hydrazine in aqueous solution. Dyes and Pigments, 159, 456-462. (2018).

• Cell-imaging studies of highly substituted oxazole derivatives as organelle targeting fluorophores (OTFPs). Scientific Reports, 12(1), 11883. (2022).

• The preparation of a special fluorescent probe with an aggregation-induced emission effect for detecting hydrazine in water. New Journal of Chemistry, 44(40), 17351-17357. (2020).

• Application Notes and Protocols: Synthesis of Fluorescent Probes from 5-Chlorobenzo[d]oxazole-2-carbaldehyde. BenchChem. (2025).

• Turn-On Fluorescent pH Probes for Monitoring Alkaline pHs Using Bis[2-(2′-hydroxyphenyl)benzazole] Derivatives. Molecules, 28(4), 2044. (2023).

• Turn-On Fluorescent pH Probes for Monitoring Alkaline pHs Using Bis[2-(2′-hydroxyphenyl)benzazole] Derivatives. MDPI. (2023).

• Luminescent Probes for Sensitive Detection of pH Changes in Live Cells through Two Near-Infrared Luminescence Channels. Analytical Chemistry, 88(16), 8119-8125. (2016).

• Recent progress of organic small molecule-based fluorescent probes for intracellular pH sensing. Analyst, 146(12), 3834-3853. (2021).

• A Review on the Synthesis of Fluorescent Five- and Six-Membered Ring Azaheterocycles. Materials, 15(23), 8467. (2022).

• Rational Design of Oxazolidine-Based Red Fluorescent pH Probe for Simultaneous Imaging Two Subcellular Organelles. International Journal of Molecular Sciences, 23(19), 11847. (2022).

• A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. International Journal of Medical and Pharmaceutical Research, 3(1), 923-934. (2022).

• Synthesis and spectroscopic properties of new 5-oxazolone derivatives containing an N-phenyl-aza-15-crown-5 moiety. ResearchGate. (2014).

• Theoretical studies and spectroscopic characterization of novel 4-methyl-5-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)benzene-1,2-diol. ResearchGate. (2018).

• Several examples of bioactive, medicines and fluorescent compounds containing 1,3-oxazole motif. ResearchGate. (2021).

• 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, 95%, Thermo Scientific. Fisher Scientific.

• Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 26(3), 623. (2021).

• Synthesis and Characterization of a Mg²⁺-Selective Probe Based on Benzoyl Hydrazine Derivative and Its Application in Cell Imaging. Molecules, 24(18), 3348. (2019).

• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. Tetrahedron Letters, 62(35), 153303. (2021).

• Synthesis of Tunable Fluorescent Imidazole-Fused Heterocycle Dimers. The Journal of Organic Chemistry, 87(15), 10129-10141. (2022).

• A Direct Synthesis of Oxazoles from Aldehydes. Organic Letters, 12(16), 3584-3586. (2010).

• A comprehensive review on biological activities of oxazole derivatives. Journal of the Indian Chemical Society, 99(1), 100268. (2022).

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Polycyclic Aromatic Compounds, 43(3), 2275-2307. (2023).

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 7, 42. (2019).

• Substituent derivatives of benzothiazole-based fluorescence probes for hydrazine with conspicuous luminescence properties: A theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 279, 121449. (2022).

Sources

• 1. ijmpr.in [ijmpr.in]
• 2. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A novel colorimetric fluorescent probe for detecting hydrazine in living cells and zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A turn-on fluorescent probe containing a β-ketoester moiety for the selective detection of intracellular hydrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Near-infrared fluorescent turn-on probe for hydrazine detection: environmental samples and live cell imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Advanced Application Notes: Palladium-Catalyzed Cross-Coupling and Direct Arylation of Oxazole Derivatives

Target Audience: Researchers, Discovery Chemists, and Drug Development Professionals Application Scope: Late-stage functionalization, marine natural product synthesis (e.g., Almazole D, Breitfussin), and bioisostere library generation.

Executive Summary & Mechanistic Insights

Oxazoles are privileged pharmacophores in medicinal chemistry, frequently deployed as bioisosteres for amides and esters. However, functionalizing the oxazole core via Palladium (Pd)-catalyzed cross-coupling presents unique mechanistic hurdles:

• Catalyst Poisoning: The basic nitrogen of the oxazole ring can coordinate to Pd(II) intermediates, sequestering the catalyst off-cycle.

• Ring-Opening Equilibria: The C-2 proton is highly acidic (pKa ~20–22). Deprotonation at C-2 can lead to an acyclic isonitrile enolate tautomer, resulting in degradation.

• Regioselectivity: Oxazole possesses three distinct C–H bonds. Under electrophilic conditions, reactivity typically follows C-5 > C-4 > C-2, but base-assisted pathways can invert this preference[1].

To bypass the instability of oxazolyl-metal reagents (such as stannanes or boronic acids), Direct C–H Arylation has emerged as the gold standard. By rationally tuning the solvent polarity and the steric profile of the phosphine ligand, chemists can achieve >100:1 regioselectivity for either the C-2 or C-5 position[2].

Mechanistic divergence of Pd-catalyzed direct arylation at C-2 vs C-5.

Application Note: Regioselective Direct C–H Arylation

The ability to selectively install aryl groups at either the C-2 or C-5 position from a common starting material is highly valuable for building structure-activity relationship (SAR) libraries[2].

The Causality of Selectivity:

• C-5 Selectivity: Driven by a Concerted Metalation-Deprotonation (CMD) or Electrophilic Aromatic Substitution (SEAr) pathway. A polar aprotic solvent (DMA) stabilizes the polarized transition state. Bulky, electron-rich biaryl phosphines (e.g., JohnPhos) accelerate reductive elimination, preventing catalyst trapping[2].

• C-2 Selectivity: Driven by the inherent acidity of the C-2 proton. Non-polar solvents (Toluene) suppress the SEAr pathway, allowing base-assisted deprotonation to dominate. Tricyclohexylphosphine (PCy3) provides the optimal steric bulk to favor C-2 insertion without triggering ring-opening[2].

Quantitative Optimization Data

Condition Parameter	C-5 Selective Arylation	C-2 Selective Arylation
Solvent	DMA (Polar Aprotic)	Toluene (Non-Polar)
Ligand	P(t-Bu)2(2-biphenyl)	PCy3
Base	K₂CO₃	Cs₂CO₃
Temperature	110 °C	110 °C
Regioselectivity	>100:1 (C-5 : C-2)	>100:1 (C-2 : C-5)
Typical Yield	75 – 90%	70 – 85%

Protocol 1: Self-Validating C-5 Direct Arylation

Reagents: Oxazole (2.0 equiv), Aryl Bromide (1.0 equiv), Pd(OAc)₂ (5 mol%), P(t-Bu)₂(2-biphenyl) (10 mol%), K₂CO₃ (2.0 equiv), anhydrous DMA (0.2 M).

• Inert Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂, the phosphine ligand, K₂CO₃, and the aryl bromide (if solid).

  • Causality: Pd(0) generated in situ is highly sensitive to oxygen. Strict anaerobic conditions prevent the formation of inactive Pd-black.

• Solvent Addition: Add anhydrous DMA followed by oxazole. Seal the tube with a Teflon-lined cap and remove it from the glovebox.

• Thermal Activation: Stir the reaction mixture at 110 °C for 12–24 hours.

  • Self-Validation Checkpoint 1: Monitor the reaction via GC-MS or TLC. The complete consumption of the aryl bromide indicates successful oxidative addition and turnover. A color change to deep red/brown is typical of active Pd species in DMA.

• Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water (3x) and brine to remove DMA. Dry over MgSO₄.

• Purification & Validation: Purify via flash column chromatography.

  • Self-Validation Checkpoint 2 (NMR): Analyze the ¹H NMR spectrum of the product. The defining marker of success is the disappearance of the C-5 proton (typically ~7.1 ppm in unsubstituted oxazole) and the retention of the sharp C-2 proton singlet (typically ~7.9–8.0 ppm).

Application Note: Iterative Cross-Coupling for Poly-Oxazoles

When synthesizing complex marine natural products containing concatenated bis- or tris-oxazoles (e.g., Ulapualide A, Almazole D), direct arylation often lacks the necessary functional group tolerance. In these cases, traditional cross-coupling using 2,4-dihalooxazoles is required[3][4][5].

The Causality of Iterative Coupling: The C-2 position of an oxazole is flanked by two electronegative heteroatoms (N and O), making it significantly more electrophilic than the C-4 position. Consequently, Pd(0) undergoes oxidative addition at the C-2 halogen orders of magnitude faster than at C-4. This electronic differentiation allows for a highly controlled, iterative sequence: a Suzuki-Miyaura coupling exclusively at C-2, followed by a Stille or Suzuki coupling at C-4[3][5].

Iterative cross-coupling workflow for poly-oxazole synthesis.

Protocol 2: Regioselective Suzuki-Miyaura Coupling of 2,4-Dihalooxazoles

Reagents: 2,4-dibromooxazole (1.0 equiv), Arylboronic acid (1.05 equiv), Pd(PPh₃)₄ (5 mol%), Na₂CO₃ (2.0 M aq., 2.0 equiv), Toluene/EtOH (4:1 v/v, 0.1 M).

• Reagent Assembly: To a round-bottom flask equipped with a reflux condenser, add 2,4-dibromooxazole, arylboronic acid, and Pd(PPh₃)₄.

  • Causality: Using exactly 1.05 equivalents of the boronic acid prevents over-coupling at the C-4 position, exploiting the kinetic preference for C-2.

• Degassing: Add Toluene and EtOH. Degas the mixture by bubbling Argon through the solution for 15 minutes. Add the degassed aqueous Na₂CO₃ solution.

• Reaction: Heat the biphasic mixture to 80 °C with vigorous stirring for 6 hours.

  • Self-Validation Checkpoint 1: TLC analysis should reveal a single new spot (the mono-coupled product). If a higher Rf spot appears, it indicates unwanted double-coupling at C-4, suggesting the temperature is too high or excess boronic acid was used.

• Workup & Validation: Extract with diethyl ether, wash with brine, dry, and concentrate.

  • Self-Validation Checkpoint 2 (NMR): ¹³C NMR is diagnostic here. The C-2 carbon of the starting material shifts significantly upon arylation, while the C-4 carbon bonded to bromine remains relatively unchanged (~115–120 ppm). The retention of the C-5 proton singlet in ¹H NMR confirms the ring remains intact.

Scientist's Field Notes & Troubleshooting

• Detecting Ring-Opening: If your reaction yields a complex, intractable mixture, the oxazole ring has likely opened. In the crude ¹H NMR, look for an aldehyde proton (~9.5–10.0 ppm) or terminal alkene protons, which are hallmarks of the isonitrile enolate degradation pathway. Switch to a milder base (e.g., Cs₂CO₃ instead of t-BuOK) to mitigate this[1].

• Stannane Instability: When proceeding to step 2 of the iterative synthesis (Stille coupling), note that oxazol-2-ylstannanes are highly prone to protodestannylation[3]. They should be prepared fresh, stored over activated molecular sieves, and used immediately.

References

• Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates Source: Organic Letters (ACS Publications) URL:[Link]

• Palladium-Catalyzed Construction of Trisubstituted Oxazoles from Trifluoroalanine Derivatives Source: Organic Letters (ACS Publications) URL:[Link]

• View of Regioselective Palladium Catalyzed Cross-Coupling of Oxazoles Source: IGNITED MINDS (Journal of Advances in Science and Technology) URL:[Link]

• Iterative two-step strategy for C2-C4′ linked poly-oxazole synthesis using Suzuki-Miyaura cross-coupling reaction Source: ResearchGate URL:[Link]

• Recent advances in direct C–H arylation: Methodology, selectivity and mechanism in oxazole series Source: Beilstein Journal of Organic Chemistry URL:[Link]

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• 5. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Accelerated Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde via Microwave Irradiation

Abstract

This document provides a comprehensive guide for the efficient, two-step synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a valuable heterocyclic building block in medicinal chemistry and materials science. The protocol leverages the significant advantages of Microwave-Assisted Organic Synthesis (MAOS), a green chemistry technique known for its ability to dramatically reduce reaction times, increase product yields, and improve purity profiles compared to conventional heating methods.[1][2] The synthesis proceeds via an initial Robinson-Gabriel-type cyclization to form the core oxazole ring, followed by a regioselective Vilsmeier-Haack formylation at the C5 position. This application note furnishes researchers and drug development professionals with detailed, step-by-step protocols, mechanistic insights, safety considerations, and process optimization strategies.

Introduction: The Power of MAOS in Heterocyclic Chemistry

The 1,3-oxazole scaffold is a privileged structure found in numerous biologically active natural products and pharmaceutical agents, exhibiting a wide range of activities including anti-inflammatory, antibacterial, and antiproliferative properties.[3][4][5] Traditional methods for constructing these heterocycles often require long reaction times, harsh conditions, and tedious purification procedures.

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology in synthetic chemistry.[6] Unlike conventional heating which relies on slow conduction and convection, microwave irradiation delivers energy directly to polar molecules in the reaction mixture through mechanisms of dipolar polarization and ionic conduction.[1][7] This results in rapid, uniform, and efficient volumetric heating, leading to several key advantages:[7][8]

• Reaction Rate Acceleration: Reaction times are often reduced from hours to mere minutes.[9]

• Enhanced Yields & Purity: Rapid heating minimizes the formation of byproducts, simplifying work-up and purification.[1][2]

• Energy Efficiency: Direct energy transfer to the reactants is significantly more energy-efficient than heating an entire oil bath or mantle.[7]

• Green Chemistry Alignment: MAOS often allows for solvent-free reactions or the use of minimal, environmentally benign solvents.[2][8]

This guide details a robust, microwave-assisted pathway to synthesize 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a key intermediate for further chemical elaboration.

Overall Synthetic Scheme

The synthesis is performed in two distinct microwave-assisted steps:

Step 1: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole (Intermediate I)

A solution of 2-amino-1-phenylethan-1-one is acylated with acetic anhydride, followed by a microwave-induced cyclodehydration to yield the oxazole intermediate.

Step 2: Vilsmeier-Haack Formylation of Intermediate I

Intermediate I is subjected to electrophilic substitution with the Vilsmeier reagent (generated in situ from DMF and POCl₃) under microwave irradiation to regioselectively install the carbaldehyde group at the C5 position.

Experimental Protocols

Critical Safety Considerations for MAOS

Microwave synthesis involves heating solvents above their atmospheric boiling points in sealed vessels, leading to significant pressure buildup.[10] Adherence to strict safety protocols is mandatory.

• Use Dedicated Equipment: ONLY use a laboratory-grade microwave reactor designed for chemical synthesis with integrated temperature and pressure sensors. NEVER use a domestic kitchen microwave oven. [11][12]

• Proper Vessel Usage: Use only the specialized, pressure-rated glass vials recommended by the microwave reactor manufacturer. Do not exceed the maximum recommended reaction volume.

• Cooling: Always allow the reaction vessel to cool to a safe temperature (e.g., below 50 °C) before removing it from the reactor and carefully venting any residual pressure.[10]

• Chemical Hazards: Conduct all operations in a well-ventilated fume hood. Be aware that reagents may decompose under high temperatures, creating unexpected hazards.[11]

Workflow Diagram

Caption: Overall workflow for the two-step microwave-assisted synthesis.

Protocol 1: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole (I)

Materials and Reagents:

• 2-Amino-1-phenylethan-1-one hydrochloride (1.0 equiv)

• Acetic anhydride (1.5 equiv)

• Pyridine (2.0 equiv)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Instrumentation:

• Microwave synthesis reactor

• 10 mL pressure-rated microwave vial with a magnetic stir bar

• Standard laboratory glassware

• Rotary evaporator

Step-by-Step Procedure:

• To a 10 mL microwave vial, add 2-amino-1-phenylethan-1-one hydrochloride (e.g., 500 mg, 2.91 mmol).

• Add dichloromethane (4 mL) followed by pyridine (0.47 mL, 5.82 mmol). Stir the suspension for 5 minutes.

• Carefully add acetic anhydride (0.41 mL, 4.37 mmol) dropwise. The reaction is exothermic.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture with stirring at a constant temperature of 150 °C for 10 minutes. The pressure will typically reach 5-10 bar.

• After the reaction, allow the vial to cool to below 50 °C.

• Quench the reaction mixture by carefully pouring it into saturated NaHCO₃ solution (20 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., 10-20% ethyl acetate in hexane) to yield 4-Methyl-2-phenyl-1,3-oxazole (I) as a solid.

Protocol 2: Vilsmeier-Haack Formylation

Materials and Reagents:

• 4-Methyl-2-phenyl-1,3-oxazole (I ) (1.0 equiv)

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃) (1.2 equiv)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol for recrystallization

Step-by-Step Procedure:

• In a round-bottom flask cooled in an ice bath (0 °C), add dry DMF (5 mL).

• Slowly add phosphorus oxychloride (e.g., 1.2 equiv relative to Intermediate I) dropwise with vigorous stirring. Allow the Vilsmeier reagent to form for 15 minutes at 0 °C.

• Add a solution of 4-Methyl-2-phenyl-1,3-oxazole (I ) (e.g., 300 mg, 1.88 mmol) in a minimal amount of dry DMF to the pre-formed Vilsmeier reagent.

• Transfer the reaction mixture to a 10 mL microwave vial equipped with a stir bar.

• Seal the vial and irradiate in the microwave reactor at 80 °C for 5 minutes.[13]

• After cooling, carefully pour the reaction mixture onto crushed ice (approx. 25 g).

• Neutralize the solution by slowly adding saturated NaHCO₃ solution until effervescence ceases (pH ~7-8).

• A precipitate will form. Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from hot ethanol to afford pure 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde as crystalline solid.[14]

Mechanism & Optimization

Vilsmeier-Haack Reaction Mechanism

The formylation occurs via electrophilic aromatic substitution. The C5 position of the 2,4-disubstituted oxazole is the most electron-rich and sterically accessible site for attack.

Caption: Simplified mechanism of the Vilsmeier-Haack formylation on the oxazole ring.

Process Optimization

The efficiency of microwave-assisted reactions is highly dependent on several parameters.

Parameter	Step 1 (Oxazole Formation)	Step 2 (Formylation)	Rationale & Expert Insights
Temperature	140-160 °C	70-90 °C	Higher temperatures accelerate the cyclodehydration in Step 1. Step 2 is a milder electrophilic substitution; excessive heat can cause decomposition of the Vilsmeier reagent or the product.[9]
Reaction Time	5-15 min	3-10 min	Monitor by TLC to avoid prolonged heating, which can lead to byproduct formation. The primary benefit of MAOS is the drastic reduction in time.[13][15]
Solvent	DCM, Dioxane, Toluene	DMF (reagent & solvent)	For Step 1, a solvent with a good dielectric constant that is stable at high temperatures is ideal. For Step 2, DMF is required for the formation of the Vilsmeier reagent.[9]
Base (Step 1)	Pyridine, Et₃N	N/A	A non-nucleophilic base is required to neutralize the HCl salt and facilitate the initial acylation.

Expected Results

Following the protocols described, the target compound can be synthesized with high efficiency.

Compound	Step	Typical Yield	Purity (Post-Purification)	Physical Appearance
4-Methyl-2-phenyl-1,3-oxazole (I)	1	75-85%	>97%	White to off-white solid
4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde	2	65-78%	>98%	Crystalline solid

Characterization of the final product should be performed using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS, and IR spectroscopy) to confirm its identity and purity.[16][17]

Conclusion

This application note presents a reliable and highly efficient microwave-assisted method for synthesizing 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. By leveraging MAOS technology, this protocol offers significant improvements over conventional methods, providing a rapid, high-yield, and scalable route that aligns with the principles of green chemistry. This procedure empowers researchers to quickly access this versatile heterocyclic scaffold for applications in drug discovery and advanced materials development.

References

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• International Journal of Pharmaceutical Sciences and Research. (n.d.). specific effects of microwave - Solid supported reaction.
• Mukku, N., et al. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. PMC.
• RFHIC. (n.d.). RF Energy Industrial I Microwave-Driven Chemical Reactions.
• CEM Corporation. (n.d.).
• Indian Journal of Pharmaceutical Sciences. (n.d.). Oxazole | Microwave Assisted Synthesis | Green Synthesis | Ultrasound | Ionic Liquids.
• ACS Omega. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions.
• Organic Syntheses. (n.d.). 6 - Organic Syntheses Procedure.
• Semantic Scholar. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions.
• Asian Journal of Chemistry. (2011).
• Organic Chemistry Portal. (n.d.). Microwave Synthesis.
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• ACS Publications. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up.
• Asian Journal of Research in Chemistry. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions.
• PMC. (n.d.).
• CHEMISTRY & BIOLOGY INTERFACE. (2016).
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• NextSDS. (n.d.). 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBALDEHYDE.

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Introduction: The Convergence of Oxazoles and Schiff Bases in Medicinal Chemistry

An In-Depth Guide to the Synthesis of Schiff Bases from 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

The 1,3-oxazole ring is a privileged five-membered heterocyclic scaffold renowned for its presence in numerous biologically active compounds and natural products.[1][2][3] Its unique structural and electronic properties make it a valuable building block in medicinal chemistry, contributing to a wide array of therapeutic activities including anti-inflammatory, antimicrobial, and anticancer effects.[1][3] When the versatile oxazole core is functionalized with an aldehyde, such as in 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, it becomes an ideal precursor for the synthesis of Schiff bases.

Schiff bases, characterized by the azomethine or imine group (-C=N-), are formed through the condensation of a primary amine with a carbonyl compound.[4] First reported by Hugo Schiff in 1864, these compounds are not merely synthetic intermediates but are themselves potent pharmacophores.[4][5] The imine linkage is critical for their biological activity, and their derivatives are extensively studied for antibacterial, antifungal, antiviral, and antitumor properties.[6][7]

This application note provides a comprehensive guide for the synthesis, purification, and characterization of novel Schiff bases derived from 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. We will delve into the underlying reaction mechanism, provide detailed, field-tested protocols, and discuss the interpretation of analytical data, offering researchers a robust framework for developing new therapeutic agents.

Synthesis Overview and Reaction Mechanism

The synthesis of a Schiff base is a classic acid-catalyzed condensation reaction. It involves the nucleophilic addition of a primary amine to the electrophilic carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the stable imine product.

General Reaction Scheme:

(Self-generated image, not from search results) Figure 1: Condensation of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde with a primary amine to yield a Schiff base.

The reaction is typically performed under reflux in a suitable solvent, such as ethanol or methanol, which effectively dissolves the reactants and facilitates the reaction.[4][8] A catalytic amount of a weak acid, most commonly glacial acetic acid, is added to protonate the carbonyl oxygen.[5][9] This protonation enhances the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the lone pair of electrons on the nitrogen atom of the primary amine. The subsequent dehydration step is the rate-determining step and drives the reaction towards the formation of the thermodynamically stable imine product.

Reaction Mechanism Pathway

The following diagram illustrates the step-by-step acid-catalyzed mechanism for Schiff base formation.

Sources

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Use of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in the synthesis of kinase inhibitors

Application Note & Protocols

Topic: Strategic Use of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in the Synthesis of Novel Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and oncology.

Executive Summary

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.[1] The oxazole scaffold has emerged as a "privileged" heterocyclic motif in medicinal chemistry due to its unique electronic properties, metabolic stability, and ability to form key interactions with biological targets.[2][3][4][5][6] This document provides an in-depth guide to leveraging a specific, highly versatile building block, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde , for the rational design and synthesis of potent kinase inhibitors. We will explore the underlying chemical principles, provide detailed, step-by-step synthetic protocols, and outline methodologies for biochemical validation.

The Oxazole Scaffold: A Cornerstone for Kinase Inhibitor Design

The efficacy of the oxazole ring in drug design is not coincidental. Its five-membered aromatic structure, containing both a nitrogen and an oxygen atom, offers a unique combination of features that are highly advantageous for interacting with the ATP-binding pocket of kinases.[3][4][7]

• Hydrogen Bonding: The nitrogen atom at position 3 can act as a hydrogen bond acceptor, a critical interaction for anchoring ligands into the "hinge" region of the kinase ATP-binding site.

• π-π Stacking & Hydrophobic Interactions: The aromatic nature of the oxazole ring facilitates favorable π-π stacking and hydrophobic interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) often found within the active site.[2]

• Structural Rigidity and Planarity: The planar and rigid nature of the scaffold helps to reduce the entropic penalty upon binding, potentially leading to higher affinity. It also provides a well-defined vector for substituents to probe different regions of the active site.

• Metabolic Stability: The oxazole core is generally resistant to metabolic degradation, which can improve the pharmacokinetic profile of drug candidates.

Our starting material, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, is strategically functionalized. The aldehyde group at the C5 position serves as a versatile chemical "handle" for introducing diversity and building out the molecule to achieve high potency and selectivity against a specific kinase target.

General Synthetic Workflow & Strategy

The primary strategy involves leveraging the reactivity of the C5-carbaldehyde to introduce various pharmacophores. A common and effective approach is through Schiff base formation and subsequent reduction, which allows for the creation of a diverse library of secondary amine derivatives. This workflow is modular, enabling systematic exploration of the structure-activity relationship (SAR).

Caption: General workflow for synthesizing kinase inhibitors from the oxazole carbaldehyde.

Detailed Experimental Protocols

These protocols describe a representative two-step synthesis followed by a general method for assessing biological activity.

Protocol 1: Synthesis of a 4-Methyl-2-phenyl-1,3-oxazole-based Schiff Base Intermediate

Principle: This protocol utilizes a condensation reaction between the aldehyde group of the starting material and a primary amine to form a C=N double bond (imine or Schiff base).[8] This reaction is typically catalyzed by a small amount of acid or can proceed thermally.

Materials:

• 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

• Substituted Aniline (e.g., 4-fluoroaniline, as an example)

• Ethanol (Absolute)

• Glacial Acetic Acid (Catalytic amount)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate

Procedure:

• To a 50 mL round-bottom flask, add 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (1.0 g, 5.0 mmol).

• Dissolve the starting material in 20 mL of absolute ethanol.

• Add the substituted aniline (e.g., 4-fluoroaniline, 0.58 g, 5.2 mmol, 1.05 eq.).

• Add 2-3 drops of glacial acetic acid as a catalyst.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) with stirring for 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase. The product spot should appear, and the starting aldehyde spot should diminish.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. The product will often precipitate. If not, reduce the solvent volume under reduced pressure until precipitation begins.

• Cool the mixture in an ice bath for 30 minutes to maximize crystallization.

• Purification: Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold ethanol.

• Dry the purified solid under vacuum to yield the Schiff base product.

Self-Validation & Causality:

• Why Ethanol? Ethanol is a good solvent for both reactants and allows for heating to reflux to drive the reaction forward. The product is often less soluble in cold ethanol, facilitating purification by precipitation.

• Why Acetic Acid? The acid protonates the aldehyde's carbonyl oxygen, making the carbon more electrophilic and accelerating the nucleophilic attack by the amine.

• Expected Outcome: A crystalline solid. Characterization by ¹H NMR should show the disappearance of the aldehyde proton signal (~9-10 ppm) and the appearance of a new imine proton signal (~8-9 ppm), along with signals corresponding to both aromatic rings. Mass spectrometry should confirm the expected molecular weight.

Protocol 2: Reduction of the Schiff Base to a Secondary Amine

Principle: The imine C=N bond is selectively reduced to a C-N single bond using a mild reducing agent like sodium borohydride (NaBH₄). This introduces a flexible linker between the oxazole core and the appended moiety, which is often beneficial for optimizing interactions within the kinase active site.

Materials:

• Schiff Base Intermediate (from Protocol 1)

• Methanol

• Sodium Borohydride (NaBH₄)

• Distilled Water

• Ethyl Acetate

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Suspend the Schiff Base (1.0 g, ~3.4 mmol) in 25 mL of methanol in a 100 mL round-bottom flask.

• Cool the suspension in an ice bath to 0°C with stirring.

• Slowly add sodium borohydride (0.26 g, 6.8 mmol, 2.0 eq.) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Reaction Monitoring: Monitor by TLC until the starting imine spot is consumed.

• Work-up: Quench the reaction by slowly adding 20 mL of distilled water.

• Reduce the volume of methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (1 x 20 mL) and then brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product. If necessary, purify further by flash column chromatography on silica gel.

Self-Validation & Causality:

• Why NaBH₄? It is a mild and selective reducing agent that will reduce the imine without affecting the oxazole or phenyl rings. It is also safer and easier to handle than stronger agents like LiAlH₄.

• Why Methanol? It is a protic solvent that is required for the mechanism of borohydride reductions and is a good solvent for the starting material.

• Expected Outcome: The product will typically be a solid or a viscous oil. ¹H NMR will confirm the reduction by the disappearance of the imine proton signal and the appearance of a new broad singlet for the N-H proton and a new signal for the CH₂ linker group.

Biochemical Validation: In Vitro Kinase Inhibition Assay

Principle: To determine the inhibitory potency of the synthesized compounds, an in vitro kinase assay is performed. This protocol describes a generic luminescence-based assay that quantifies the amount of ATP remaining after a kinase reaction. A decrease in ATP consumption (higher luminescence) correlates with higher inhibitor potency.

Caption: Principle of a luminescence-based kinase inhibition assay.

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the synthesized inhibitor in 100% DMSO. Create a serial dilution series (e.g., 10 concentrations) from this stock.

• Reaction Setup: In a 384-well plate, add the components in the following order:

  • Kinase buffer.

  • Synthesized inhibitor at various concentrations.

  • Target kinase and its specific substrate.

• Initiation: Start the reaction by adding a solution of ATP (typically at its Km concentration).

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add a commercial ATP detection reagent (e.g., ADP-Glo™) which simultaneously stops the kinase reaction and initiates a luminescence signal proportional to the remaining ATP.

• Measurement: Read the luminescence on a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%).

Data Summary & Structure-Activity Relationship (SAR)

Systematic modification of the 'R' group on the amine allows for the exploration of SAR. By synthesizing a small library of analogs, one can build a dataset to guide lead optimization.

Compound ID	R-Group (from R-NH₂)	Target Kinase	IC₅₀ (nM)
OX-01	4-Fluorophenyl	Kinase X	150
OX-02	3,4-Dichlorophenyl	Kinase X	75
OX-03	4-Methoxyphenyl	Kinase X	320
OX-04	Pyridin-4-yl	Kinase X	45

Analysis: From this hypothetical data, one can infer that electron-withdrawing groups (Cl) and heterocyclic moieties (pyridine) are preferred at this position for inhibiting Kinase X, while electron-donating groups (OCH₃) are detrimental to activity. This provides a rational basis for the next round of synthesis.

References

• Taylor & Francis. (2023, March 5). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. [Link]

• Sci-Hub. Recent advance in oxazole-based medicinal chemistry. European Journal of Medicinal Chemistry. (2018). [Link]

• Asian Journal of Science and Technology. (2026, February 15). A comprehensive review on chemistry of oxazole derivatives: current to future therapeutic prospective. [Link]

• Bentham Science. (2025, January 20). Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. [Link]

• ResearchGate. Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. [Link]

• Oxazole-Based Molecules in Anti-viral Drug Development. (2025, December 23). [Link]

• PMC. Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds. [Link]

• Bentham Science. (2025, June 10). Exploring Novel Oxazole Derivatives for Cancer Therapy: Design, Synthesis, and Mechanistic Insights. [Link]

• IRIS. Recurrence of the oxazole motif in tubulin colchicine site inhibitors with anti-tumor activity. [Link]

• ACS Publications. (2021, October 8). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. [Link]

• ResearchGate. Synthesis of 2‐aryl‐5‐methyl‐1,3‐oxazole‐4‐carbaldehydes, 10 a–f. [Link]

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Application Note &amp; Protocol: A Comprehensive Framework for Assessing the Antimicrobial and Cytotoxic Activity of Novel Oxazole Derivatives

Abstract

Oxazole derivatives represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their broad spectrum of biological activities, including antimicrobial properties.[1] The systematic evaluation of these novel chemical entities is paramount for identifying promising candidates for drug development. This document provides a comprehensive, field-tested framework for researchers, scientists, and drug development professionals to rigorously assess the antimicrobial efficacy and cytotoxic profile of newly synthesized oxazole derivatives. The protocols herein are grounded in internationally recognized standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity, reproducibility, and comparability across studies. We detail not just the procedural steps but also the underlying scientific principles, quality control measures, and data interpretation strategies essential for a robust evaluation pipeline.

Guiding Philosophy: A Sequential and Validating Workflow

The assessment of a novel antimicrobial agent is not a single experiment but a phased progression of inquiry. The goal is to efficiently screen a library of derivatives, characterize the nature of their antimicrobial effect, and critically evaluate their safety profile relative to host cells. Each step is designed to yield specific, quantitative data that informs the decision to advance a compound to the next stage of investigation. This workflow ensures that resources are focused on the most promising candidates.

The experimental pipeline is built on a foundation of self-validation. Every assay incorporates a suite of controls—positive, negative, and sterility—to guarantee the integrity of the results. The use of standardized, quality-controlled microbial strains from recognized culture collections like the American Type Culture Collection (ATCC®) is non-negotiable for ensuring that the generated data is both reliable and universally comparable.[2][3]

Caption: High-level workflow for antimicrobial drug discovery.

Foundational Preparations: Materials and Microorganisms

The quality of your results is inextricably linked to the quality of your starting materials.

• Compound Preparation: Dissolve oxazole derivatives in a suitable solvent, typically 100% dimethyl sulfoxide (DMSO), to create high-concentration stock solutions (e.g., 10 mg/mL).[4] Subsequent dilutions should be made in the appropriate broth to ensure the final DMSO concentration in the assay does not exceed a level that affects microbial growth (typically ≤1%). It is crucial to perform a solvent toxicity control.

• Microbial Strains: A well-characterized panel of microorganisms is essential to determine the spectrum of activity. The panel should include quality control (QC) strains as stipulated by CLSI and representative clinical isolates, including multidrug-resistant (MDR) strains.[2][5]

• Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for susceptibility testing of most non-fastidious aerobic bacteria, as this medium has a defined content of Mg²⁺ and Ca²⁺ ions, which is critical for the activity of certain antimicrobial agents.[6] For fungi, RPMI 1640 medium is often used.[7][8]

Table 1: Recommended Panel of Microbial Strains for Initial Assessment

Organism Type	Species	ATCC® Strain No.	Relevance
Gram-Positive Bacteria	Staphylococcus aureus	ATCC® 29213™ / 25923™	QC strain, common pathogen[9]
	Enterococcus faecalis	ATCC® 29212™	QC strain, opportunistic pathogen[9]
	Methicillin-resistant S. aureus (MRSA)	ATCC® BAA-1708™	High-priority MDR pathogen[2]
Gram-Negative Bacteria	Escherichia coli	ATCC® 25922™	QC strain, common pathogen[9]
	Pseudomonas aeruginosa	ATCC® 27853™	QC strain, opportunistic pathogen[9]
	Carbapenem-resistant Klebsiella pneumoniae	ATCC® BAA-1705™	High-priority MDR pathogen[5]

| Fungi (Yeast) | Candida albicans | ATCC® 90028™ | Common fungal pathogen |

Protocol I: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Scientific Rationale: The broth microdilution assay is the gold standard for quantitatively determining the minimum inhibitory concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[6] This method is highly reproducible and scalable for screening multiple compounds. The protocol is based on the CLSI M07 guidelines for bacteria.[6]

Caption: Workflow for the Broth Microdilution (MIC) Assay.

Step-by-Step Protocol:

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[4]

• Inoculum Dilution: Perform a further dilution of the standardized suspension in CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[4]

• Plate Preparation:

  • Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate row.

  • Add 200 µL of the oxazole derivative solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard the final 100 µL from well 10.[10]

• Controls:

  • Growth Control (Well 11): 100 µL of CAMHB (no compound) + 100 µL of diluted inoculum.

  • Sterility Control (Well 12): 200 µL of uninoculated CAMHB.

• Inoculation: Add 100 µL of the diluted microbial inoculum (from Step 2) to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.[4]

• MIC Determination: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the oxazole derivative in which there is no visible growth.[4]

Table 2: Example Data Presentation for MIC Values (µg/mL)

Compound ID	S. aureus ATCC® 29213	E. coli ATCC® 25922	MRSA ATCC® BAA-1708	P. aeruginosa ATCC® 27853
Oxazole-001	4	64	8	>128
Oxazole-002	128	>128	>128	>128
Oxazole-003	2	16	2	64
Vancomycin	1	>128	1	>128

| Ciprofloxacin | 0.25 | 0.015 | 32 | 0.5 |

Protocol II: Time-Kill Kinetics Assay

Scientific Rationale: While the MIC provides information on growth inhibition, it does not distinguish between bacteriostatic (inhibiting growth) and bactericidal (killing) activity. The time-kill kinetics assay addresses this by measuring the rate and extent of bacterial killing over time.[11] This is a critical pharmacodynamic parameter. A compound is generally considered bactericidal if it produces a ≥3-log₁₀ (99.9%) reduction in the initial inoculum (CFU/mL) over a specified time, typically 24 hours.[12]

Caption: Experimental workflow for the Time-Kill Kinetics Assay.

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum in CAMHB adjusted to a starting concentration of approximately 5 x 10⁵ CFU/mL, as described for the MIC assay.

• Assay Setup: Prepare sterile tubes for each concentration of the oxazole derivative to be tested (e.g., 0.5x, 1x, 2x, and 4x the predetermined MIC) and a growth control (no drug).[11]

• Inoculation: Add the prepared inoculum to each tube to the desired final volume (e.g., 10 mL). Add the appropriate volume of the oxazole stock solution to achieve the target concentrations.

• Sampling:

  • Time Zero (T₀): Immediately after adding the compound, vortex each tube and remove an aliquot (e.g., 100 µL). This is the 0-hour time point.[11]

  • Subsequent Time Points: Place the tubes in a shaking incubator at 37°C. At subsequent time points (e.g., 1, 2, 4, 8, and 24 hours), vortex the tubes and remove another aliquot from each.[11][13]

• Quantification:

  • For each aliquot collected, perform 10-fold serial dilutions in sterile saline or phosphate-buffered saline (PBS).

  • Plate a known volume (e.g., 100 µL) of the appropriate dilutions onto Tryptic Soy Agar (TSA) or Mueller-Hinton Agar (MHA) plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours. Count the colonies on plates that have between 30 and 300 colonies to calculate the CFU/mL for each time point.[11]

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each concentration.

Table 3: Example Data Presentation for Time-Kill Assay Results (Log₁₀ CFU/mL)

Time (hr)	Growth Control	1x MIC	2x MIC	4x MIC
0	5.72	5.71	5.73	5.72
2	6.45	5.11	4.54	3.98
4	7.61	4.32	3.12	2.51
8	8.89	3.88	<2.00	<2.00
24	9.12	3.95	<2.00	<2.00
Change from T₀ (at 24h)	+3.40	-1.76	<-3.73	<-3.72

Protocol III: MTT Assay for Eukaryotic Cell Cytotoxicity

Scientific Rationale: A promising antimicrobial agent must selectively target microbial cells while exhibiting minimal toxicity to host (eukaryotic) cells. The MTT assay is a standard colorimetric method to assess cell viability.[14] It is based on the principle that viable, metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product.[15] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified spectrophotometrically.

Caption: General workflow for the MTT Cytotoxicity Assay.

Step-by-Step Protocol:

• Cell Seeding: Seed a human cell line (e.g., HEK293, HepG2, or fibroblasts[16]) into a 96-well flat-bottom plate at a density of approximately 1 x 10⁴ cells/well in 100 µL of complete culture medium.[17]

• Cell Adherence: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of the oxazole derivatives in fresh culture medium. Carefully aspirate the old medium from the cells and replace it with 100 µL of the medium containing the test compounds. Include wells for vehicle control (medium with DMSO) and untreated control (medium only).

• Incubation: Incubate the plate for a period relevant to the intended therapeutic use, typically 24 or 48 hours.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well to achieve a final concentration of 0.5 mg/mL.[15][17] Incubate for an additional 2-4 hours. During this time, viable cells will form purple formazan crystals.

• Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of DMSO or a suitable solubilization solution to each well to dissolve the formazan crystals.[17] Gently mix on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the percent viability against the compound concentration (log scale) to determine the 50% cytotoxic concentration (CC₅₀).

Table 4: Example Data Presentation for Cytotoxicity (CC₅₀) and Selectivity Index (SI)

Compound ID	MIC (S. aureus) (µg/mL)	CC₅₀ (HEK293 cells) (µg/mL)	Selectivity Index (SI = CC₅₀/MIC)
Oxazole-001	4	150	37.5
Oxazole-003	2	>200	>100

| Doxorubicin (Control) | N/A | 0.8 | N/A |

Conclusion: Synthesizing the Data for Lead Candidate Selection

The ultimate goal of this comprehensive protocol is to generate a multi-parameter dataset that allows for the informed selection of lead candidates. An ideal oxazole derivative will exhibit a low MIC against target pathogens (high potency), demonstrate bactericidal activity (favorable pharmacodynamics), and possess a high CC₅₀ value against human cells, resulting in a large Selectivity Index (SI > 10 is often considered a good starting point). By systematically applying these standardized and validated protocols, researchers can confidently identify and advance oxazole derivatives with the highest potential to become next-generation antimicrobial therapies.

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Application Notes &amp; Protocols: The Role of Oxazole Derivatives in Modern Fungicide Development

Authored for: Researchers, Scientists, and Drug Development Professionals From the Desk of: A Senior Application Scientist

Foreword: The Imperative for Innovation in Fungicide Discovery

The relentless evolution of fungal pathogens poses a significant and ongoing threat to global food security. The emergence of resistance to established fungicide classes necessitates a continuous search for novel chemical scaffolds with unique mechanisms of action.[1][2][3] Heterocyclic compounds, by virtue of their diverse chemical space and ability to interact with a wide array of biological targets, represent a fertile ground for this discovery process. Among these, the oxazole moiety—a five-membered ring containing both oxygen and nitrogen—has proven to be a particularly valuable pharmacophore.[4][5][6] Commercially successful fungicides like the oxazolidinedione Famoxadone and the isoxazoline Oxathiapiprolin stand as testaments to the power of this chemical class in addressing critical agricultural diseases.[7][8]

This document serves as a technical guide for researchers in the field. It moves beyond a simple recitation of facts to explore the causality behind experimental design, from understanding the molecular targets of oxazole derivatives to the practical protocols for their synthesis and evaluation. Our goal is to provide a self-validating framework for the development and screening of the next generation of oxazole-based fungicides.

Unraveling the Mechanisms of Action: How Oxazoles Inhibit Fungal Growth

A key advantage of the oxazole scaffold is its versatility, allowing for the development of derivatives that target distinct and critical fungal pathways. Understanding these mechanisms is paramount for designing effective screening funnels and mitigating cross-resistance.

Disruption of the Powerhouse: Inhibition of Mitochondrial Respiration

One of the most successful strategies in fungicide development has been the targeting of the fungal mitochondrial respiratory chain.

The Case of Famoxadone: Famoxadone, an oxazolidinedione fungicide, is a potent inhibitor of this process.[9][7] It acts as a Quinone outside Inhibitor (QoI), specifically targeting Complex III (the cytochrome bc1 complex) of the electron transport chain.[7][10][11] By binding to the Qo site, Famoxadone blocks the transfer of electrons from ubiquinol to cytochrome c. This blockade has a catastrophic effect on the fungal cell: it halts the pumping of protons across the inner mitochondrial membrane, thereby preventing the synthesis of ATP—the cell's primary energy currency.[10][11] The resulting energy deficit leads to a rapid cessation of vital processes, including spore germination and mycelial growth, effectively stopping the pathogen in its tracks.[11][12]

Caption: Inhibition of the mitochondrial electron transport chain by Famoxadone.

A Novel Target: Inhibition of Oxysterol-Binding Protein (OSBP)

The development of Oxathiapiprolin, a piperidinyl thiazole isoxazoline, marked a significant breakthrough by introducing a novel mode of action (FRAC Group 49).[13][14] This is particularly crucial for managing oomycete pathogens, which are often insensitive to fungicides targeting sterol biosynthesis.

The Case of Oxathiapiprolin: Oxathiapiprolin disrupts fungal growth by binding to and inhibiting an oxysterol-binding protein (OSBP).[8][15][13] OSBPs are essential lipid transfer proteins located at membrane contact sites, where they mediate the transport of lipids (like sterols and other lipids) between organelles such as the endoplasmic reticulum and the plasma membrane.[13] By inhibiting OSBP, Oxathiapiprolin severely compromises the structural integrity and function of fungal cell membranes.[8] This disruption affects numerous cellular processes, including membrane trafficking, signaling, and maintenance of lipid homeostasis, ultimately leading to pathogen death.[13] Its high efficacy at very low application rates underscores the critical nature of this molecular target.[16]

Caption: Disruption of lipid transport via OSBP inhibition by Oxathiapiprolin.

Targeting Cell Membrane Synthesis: Inhibition of Sterol 14α-demethylase

The ergosterol biosynthesis pathway is a well-established and clinically validated target for antifungal agents. Azole fungicides are the most prominent class of compounds acting on this pathway.[17] While not all oxazoles are azoles, the development of oxazole derivatives that adopt this mechanism is an active area of research.

The General Azole Mechanism: These fungicides work by inhibiting the cytochrome P450 enzyme, lanosterol 14α-demethylase (encoded by the ERG11 or CYP51 gene).[1][18] This enzyme is critical for the conversion of lanosterol to ergosterol, the primary sterol component of the fungal cell membrane. Inhibition of this step leads to two major consequences: a depletion of ergosterol, which compromises membrane fluidity and integrity, and an accumulation of toxic 14α-methylated sterol precursors, which further disrupts membrane function and arrests fungal growth.[18] Molecular docking studies have shown that novel isoxazole derivatives can effectively bind to this enzyme, suggesting their potential as new sterol biosynthesis inhibitors.[1]

Caption: Inhibition of the ergosterol biosynthesis pathway by azole-type fungicides.

Structure-Activity Relationship (SAR): Rational Design of Potent Fungicides

The fungicidal activity of an oxazole derivative is not inherent to the core ring but is profoundly influenced by the nature and position of its substituents. SAR studies are crucial for optimizing a lead compound into a potent and selective fungicide. This involves synthesizing a library of analogues and correlating their structural changes with changes in biological activity.

Key Insights from SAR Studies:

• Impact of Heterocyclic Moieties: The introduction of other aromatic heterocycles can significantly enhance activity. For instance, in a series of 1,3,4-oxadiazole derivatives, compounds containing a furan or thiophene ring demonstrated superior inhibitory effects against several plant pathogens.[3]

• Role of Halogenation: Halogen atoms (F, Cl, Br) on phenyl rings attached to the oxazole core are common features in active compounds. A study on isoxazole derivatives found that a compound with a 2-chlorophenyl group showed the highest activity against Rhizoctonia solani, while a 2,4-dichloro-2-hydroxylphenyl derivative was most potent against Fusarium fujikuroi.[1]

• Influence of Amide Linkers: The incorporation of amide fragments is another successful strategy, as seen in succinate dehydrogenase inhibitor (SDHI) fungicides.[19] Novel 1,2,4-oxadiazole derivatives containing an amide bridge have shown excellent activity against Sclerotinia sclerotiorum, suggesting this linker can properly orient the molecule within the target enzyme's active site.[19]

Table 1: Summary of Structure-Activity Relationship Trends for Oxazole-Type Fungicides

Base Scaffold	Pathogen(s)	Favorable Substituents/Features	Unfavorable Substituents/Features	Reference(s)
1,3,4-Oxadiazole	E. turcicum, G. zeae	Aromatic five-membered heterocycles (e.g., furan, thiophene) at the 5-position.	Simultaneous substitution on both aromatic rings (2- and 5-positions).	[3]
Isoxazole	R. solani, F. fujikuroi	Halogenated phenyl groups (e.g., 2-Cl-phenyl, 2,4-di-Cl-phenyl).	(Not specified)	[1]
1,2,4-Oxadiazole Amide	S. sclerotiorum, B. cinerea	Pyridine substituent on the amide nitrogen. Benzene ring at the 3-position of the oxadiazole.	Increased alkyl chain length (n=2 vs n=0 or 1) between amide and oxadiazole.	[19]

Experimental Protocols for Fungicide Discovery and Evaluation

The following protocols provide a robust framework for the synthesis and biological evaluation of novel oxazole derivatives. The causality behind each step is explained to ensure a deep understanding of the process.

Protocol 1: General Synthesis of 5-Substituted Oxazoles via the van Leusen Reaction

The van Leusen oxazole synthesis is a highly reliable and versatile method for constructing the oxazole ring.[20][21][22] It proceeds via a base-mediated cycloaddition of an aldehyde with tosylmethylisocyanide (TosMIC), a commercially available reagent that serves as a "3-atom synthon".[20]

Rationale: This method is chosen for its operational simplicity, broad substrate scope (tolerating many functional groups on the aldehyde), and the use of readily available starting materials, making it ideal for generating a library of analogues for SAR studies.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add the desired aldehyde (1.0 eq.).

• Solvent and Reagents: Dissolve the aldehyde in a mixture of a polar aprotic solvent like DME (1,2-dimethoxyethane) and an alcohol like methanol (e.g., 2:1 ratio). Add tosylmethylisocyanide (TosMIC) (1.1 eq.).

• Base Addition: Cool the mixture to 0 °C in an ice bath. Add a strong base, such as potassium carbonate (K₂CO₃) (2.0 eq.) or a non-nucleophilic organic base like DBU, portion-wise over 10 minutes. Causality: The base is required to deprotonate the active methylene group of TosMIC, generating the nucleophile that attacks the aldehyde carbonyl.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Causality: The initial adduct undergoes an intramolecular cyclization, followed by the elimination of toluenesulfinic acid (TosH) to form the stable aromatic oxazole ring.

• Workup: Once the reaction is complete, quench it by adding water. Extract the aqueous layer with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure 5-substituted oxazole.

Caption: Workflow for the Van Leusen Oxazole Synthesis.

Protocol 2: In Vitro Antifungal Bioassay - Mycelial Growth Rate Method

This is the primary screening method to determine the intrinsic fungicidal activity of synthesized compounds and to calculate their half-maximal effective concentration (EC₅₀).

Rationale: The "poisoned food" technique directly measures the effect of a compound on the vegetative growth of a fungus.[2][3] It is reproducible, quantifiable, and allows for the screening of multiple compounds and concentrations simultaneously. Using a known fungicide as a positive control validates the assay's sensitivity.

Step-by-Step Methodology:

• Media Preparation: Prepare Potato Dextrose Agar (PDA) according to the manufacturer's instructions and sterilize by autoclaving. Allow it to cool to approximately 50-55 °C in a water bath.

• Compound Stock Preparation: Dissolve the test compounds and a positive control fungicide (e.g., Famoxadone) in a suitable solvent (e.g., DMSO or acetone) to create high-concentration stock solutions (e.g., 10 mg/mL).

• Plate Preparation: Aliquot the molten PDA into sterile petri dishes. Before the agar solidifies, add the appropriate volume of the compound stock solution to achieve the desired final concentrations (e.g., 50, 25, 12.5, 6.25, 3.125 µg/mL). A solvent-only plate serves as the negative control. Gently swirl each plate to ensure uniform mixing.

• Inoculation: From a fresh, actively growing culture of the target fungus (e.g., Rhizoctonia solani), use a sterile cork borer (e.g., 5 mm diameter) to cut a mycelial plug from the edge of the colony.

• Incubation: Place the mycelial plug, mycelium-side down, in the center of each prepared PDA plate. Seal the plates with paraffin film and incubate them in the dark at an optimal temperature for the specific fungus (e.g., 25-28 °C).

• Data Collection: Incubate until the fungal growth in the negative control plate has reached near the edge of the plate. Measure the diameter of the fungal colony in two perpendicular directions for each plate.

• Calculation: Calculate the percentage of mycelial growth inhibition using the following formula: Inhibition (%) = [(dc - dt) / dc] × 100 Where: dc is the average diameter of the colony in the negative control, and dt is the average diameter of the colony in the treatment plate.

• EC₅₀ Determination: Plot the inhibition percentages against the log of the compound concentrations and use a suitable statistical software to calculate the EC₅₀ value via probit analysis or non-linear regression.

Table 2: Example Data from In Vitro Antifungal Screening of Isoxazole Derivatives

Compound ID	Pathogen	EC₅₀ (µg/mL)	Reference
5n (5-(2-chlorophenyl) isoxazole)	Rhizoctonia solani	4.43	[1]
5p (5-(2,4-dichloro-2-hydroxylphenyl) isoxazole)	Fusarium fujikuroi	6.7	[1]

Protocol 3: In Vivo Fungicide Evaluation - Detached Leaf Assay

This assay bridges the gap between in vitro activity and performance on a host plant, providing a more realistic assessment of a compound's potential by accounting for factors like absorption and stability on the leaf surface.

Rationale: The detached leaf assay is a cost-effective and rapid method for in vivo screening.[23] It allows for the evaluation of both protective (preventative) and curative properties of a compound under controlled environmental conditions, which is critical for determining its potential application strategy in the field.[9]

Caption: Comparative workflow for protective and curative in vivo fungicide assays.

Step-by-Step Methodology:

• Plant Material: Select healthy, fully expanded young leaves from plants grown under controlled, disease-free conditions.

• Compound Application (Protective): Spray the leaves with an aqueous solution of the test compound (containing a surfactant like Tween-20) until runoff. Allow the leaves to air dry for 24 hours.

• Inoculation: Prepare a spore suspension of the target pathogen (e.g., Phytophthora infestans) in sterile water at a known concentration (e.g., 1 x 10⁵ spores/mL). Apply droplets of the suspension onto the adaxial surface of the treated (protective) or untreated (for curative) leaves.

• Compound Application (Curative): For the curative assay, apply the test compound solution 24 hours after inoculation with the pathogen.

• Incubation: Place the leaves in a humid chamber or petri dish lined with moist filter paper. Incubate under controlled conditions (e.g., 25°C with a 12h photoperiod) for 3-7 days, depending on the pathogen's disease cycle.

• Assessment: Evaluate disease severity by measuring the diameter of the necrotic lesions or by visually estimating the percentage of the leaf area covered by lesions compared to an untreated, inoculated control.

• Data Analysis: Calculate the control efficacy (%) relative to the untreated control.

Conclusion and Future Perspectives

The oxazole scaffold is undeniably a privileged structure in the design of modern fungicides. Its derivatives have demonstrated the ability to inhibit a diverse range of fungal targets, from the well-established mitochondrial respiration and sterol biosynthesis pathways to novel targets like oxysterol-binding proteins. This chemical versatility provides a powerful tool to combat the ever-present challenge of fungicide resistance.

The path forward lies in the rational design of new derivatives, guided by meticulous SAR studies and molecular modeling. There is a pressing need for novel, low-toxicity, and highly selective fungicides, and the protocols outlined herein provide a foundational workflow for their discovery and validation.[1] By combining innovative synthesis, robust bioassays, and a deep understanding of the molecular mechanisms of action, the research community can continue to develop oxazole-based solutions that protect global crop yields and ensure a sustainable agricultural future.

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• 19. Design, Synthesis and Antifungal/Nematicidal Activity of Novel 1,2,4-Oxadiazole Derivatives Containing Amide Fragments | MDPI [mdpi.com]
• 20. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. Bioassay-Guided Isolation of Broad-Spectrum Fungicidal Active Compound from Artemisia ordosica - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Welcome to the technical support center for the synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic protocols and improve yields.

Introduction

The synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a critical step in the development of various pharmaceutical compounds. The oxazole core is a privileged scaffold in medicinal chemistry, and precise functionalization is key to achieving desired biological activity.[1][2] This guide focuses on the common challenges encountered during the formylation of the 4-methyl-2-phenyl-1,3-oxazole precursor, a reaction most effectively achieved via the Vilsmeier-Haack reaction.[3][4]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing explanations and actionable solutions.

Issue 1: Low or No Yield of the Desired Product

You've completed the reaction, but analysis shows a low yield of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde or none at all.

Possible Causes & Solutions:

• Inactive Vilsmeier Reagent: The Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), is highly sensitive to moisture.[5][6]

  • Solution: Ensure you are using anhydrous DMF and fresh POCl₃. A successful formation of the Vilsmeier reagent is often indicated by an exothermic reaction and a color change to a yellowish or orange solution or the formation of a viscous white salt.[5][6]

• Insufficiently Activated Oxazole Ring: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution, which works best on electron-rich systems.[3][5] While the oxazole ring is generally electron-rich, substituent effects can influence its reactivity.

  • Solution: For less reactive substrates, consider increasing the excess of the Vilsmeier reagent (from a typical 1.5-3 equivalents to a higher ratio) or adjusting the reaction temperature.[5][7]

• Suboptimal Reaction Temperature: The temperature can significantly impact the reaction's success.

  • Solution: Most Vilsmeier-Haack reactions are initiated at 0 °C and may be gently heated to drive the reaction to completion.[5][8] A systematic study of the reaction temperature, for instance, from 0 °C up to 80 °C, can help identify the optimal conditions for your specific setup.[5][9]

• Incorrect Stoichiometry: The molar ratio of the Vilsmeier reagent to the oxazole substrate is crucial.

  • Solution: A common starting point is 1.5 to 3 equivalents of the Vilsmeier reagent relative to the oxazole.[5] If you observe unreacted starting material, a modest increase in the amount of the Vilsmeier reagent may be beneficial.

Issue 2: Formation of Multiple Products or Side Reactions

Your post-reaction analysis (e.g., NMR, LC-MS) indicates the presence of significant byproducts alongside your desired aldehyde.

Possible Causes & Solutions:

• Competing Side Reactions: The Vilsmeier reagent can react with other functional groups if present on the starting material.[9] For the synthesis of the target molecule, this is less of a concern if starting with 4-methyl-2-phenyl-1,3-oxazole. However, impurities in the starting material can lead to side products.

  • Solution: Ensure the purity of your starting oxazole. Purification of the starting material by column chromatography or recrystallization can minimize side reactions.[9]

• Over-formylation: While less common for this specific substrate, highly activated aromatic systems can sometimes undergo di-formylation.

  • Solution: Carefully control the stoichiometry of the Vilsmeier reagent and the reaction time. Using a smaller excess of the reagent and monitoring the reaction closely by Thin-Layer Chromatography (TLC) can prevent over-reaction.[6]

Issue 3: Difficulty in Product Isolation and Purification

You have evidence of product formation, but you are struggling to isolate a pure sample.

Possible Causes & Solutions:

• Emulsion Formation During Workup: The presence of DMF and salts can lead to the formation of emulsions during aqueous workup, making phase separation difficult.[6][9]

  • Solution: Add a saturated brine solution (NaCl) during the workup to increase the ionic strength of the aqueous phase and help break the emulsion.[6][9]

• Product Solubility in the Aqueous Layer: The aldehyde product may have some solubility in water, leading to losses during extraction.

  • Solution: Perform multiple extractions (at least three) with a suitable organic solvent like dichloromethane or ethyl acetate.[10] Back-extracting the combined aqueous layers with a fresh portion of the organic solvent can also help recover dissolved product.[10]

• Co-elution of Impurities during Chromatography: The polarity of the product may be similar to that of the starting material or byproducts, making chromatographic separation challenging.

  • Solution: A careful selection of the eluent system for column chromatography is crucial. A gradient elution, for example, starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate, can improve separation.[9][10]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Vilsmeier-Haack reaction for this synthesis?

The Vilsmeier-Haack reaction involves two main stages. First, DMF reacts with POCl₃ to form the electrophilic Vilsmeier reagent, a chloroiminium salt.[3][11] The electron-rich oxazole ring then attacks this electrophile. Subsequent hydrolysis of the resulting iminium salt intermediate during aqueous workup yields the final aldehyde product.[12]

Q2: How can I monitor the progress of the reaction?

The reaction can be effectively monitored by Thin-Layer Chromatography (TLC).[6] To do this, carefully take a small aliquot from the reaction mixture, quench it with a basic solution (e.g., saturated sodium bicarbonate), extract with an organic solvent, and spot it on a TLC plate. This will allow you to visualize the consumption of the starting material and the formation of the product.

Q3: Are there alternative methods for synthesizing 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde?

While the Vilsmeier-Haack reaction is a very common and effective method for formylation, other synthetic strategies for constructing the oxazole ring with the desired substituents exist. For instance, one could envision a route starting from a precursor that already contains the aldehyde or a group that can be converted to an aldehyde, and then forming the oxazole ring around it, for example, via a Robinson-Gabriel type synthesis.[1][13][14] However, the direct formylation of the pre-formed oxazole is often more convergent and efficient.

Experimental Protocols & Data

Table 1: Representative Reaction Conditions for Vilsmeier-Haack Formylation

Parameter	Condition	Rationale
Solvent	Anhydrous N,N-Dimethylformamide (DMF)	Serves as both solvent and reagent. Must be anhydrous to prevent deactivation of the Vilsmeier reagent.[5]
Formylating Agent	Phosphorus oxychloride (POCl₃)	Reacts with DMF to form the active Vilsmeier reagent.[3]
Stoichiometry	1.5 - 3.0 eq. of POCl₃ relative to the oxazole	An excess of the reagent is typically used to drive the reaction to completion.[5]
Temperature	0 °C to 80 °C	The reaction is initiated at a low temperature and may require heating to proceed at a reasonable rate.[5][8]
Reaction Time	1 - 24 hours	Monitored by TLC until consumption of the starting material.
Workup	Quenching with ice-water, followed by basification and extraction	Hydrolyzes the iminium intermediate to the aldehyde and removes inorganic byproducts.[12]

General Experimental Protocol

• Vilsmeier Reagent Formation: To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF. Cool the flask to 0 °C in an ice bath. Slowly add POCl₃ (1.5-3.0 eq.) dropwise with vigorous stirring. Stir the mixture at 0 °C for 30-60 minutes.[5]

• Substrate Addition: Dissolve 4-methyl-2-phenyl-1,3-oxazole (1.0 eq.) in a minimal amount of anhydrous DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.[5]

• Reaction: Allow the reaction mixture to stir at 0 °C for a period, and then, if necessary, warm to a higher temperature (e.g., 60-80 °C). Monitor the reaction progress by TLC.[5][8]

• Workup: Once the reaction is complete, carefully pour the mixture into a beaker of crushed ice with stirring. Then, neutralize the mixture with a suitable base (e.g., NaOH solution or saturated NaHCO₃) until it is alkaline.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.[10]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).[9][10]

Visualizations

Vilsmeier-Haack Reaction Workflow

Caption: A generalized workflow for the synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde via the Vilsmeier-Haack reaction.

Troubleshooting Logic for Low Yield

Caption: A decision-making diagram for troubleshooting low product yield in the Vilsmeier-Haack formylation.

References

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. Retrieved from [Link]

• Wikipedia. (2023, December 2). Robinson–Gabriel synthesis. In Wikipedia. Retrieved from [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved from [Link]

• Abdellatif, K. R. A., et al. (2015). Synthesis and Molecular Docking Studies of Novel 2‐Phenyl‐4‐Substituted Oxazole Derivatives as Potential Anti‐cancer Agents. Archiv der Pharmazie, 348(4), 249-258. DOI: 10.1002/ardp.201400407
• Hulme, C., et al. (2011). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 52(33), 4357-4360.
• Padwa, A., et al. (2005). One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates. The Journal of Organic Chemistry, 70(9), 3541-3547. DOI: 10.1021/jo0500199
• Hoekstra, W. J., et al. (1997). Synthesis of 2-Phenyloxazole Derivatives Containing Amino Acids as Insulin Sensitivity Enhancers for Treatment of Type II Diabetes. Journal of Medicinal Chemistry, 40(7), 1051-1056.
• Gülçin, İ., et al. (2013). Synthesis and Antioxidant Properties of New Oxazole-5(4H)
• Chavan, S. M. (2021). Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl)thiophene-2-carboxylate derivatives. International Journal of Pharmaceutical and Bio-Medical Science, 2(2), 56-62.

• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Sharma, S., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(31), 21334-21360.

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wang, Z., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1642.
• Sharma, P., et al. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 85(2), 273-285.
• Sridhar, R., et al. (2004). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Orhan, E., et al. (2019). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 373-382.
• Singh, R. K., et al. (2016). Design and Synthesis of some Novel oxazole derivatives and their biomedicinal efficacy. Chemistry & Biology Interface, 6(4), 263-269.
• Kim, H., et al. (2025, March 5). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry. DOI: 10.1021/acs.joc.4c02787
• Al. Abodi, A.-J. K. (2015). Synthesis and Characterization of New 1,3-Oxazol-5-(4H)-one Derivatives. International Journal of Advanced Research, 3(10), 1083-1092.

• ResearchGate. (n.d.). Synthesis of 2‐aryl‐5‐methyl‐1,3‐oxazole‐4‐carbaldehydes, 10 a–f. Retrieved from [Link]

• Reddit. (2024, March 20). Vilsmeier Haack Reaction. r/OrganicChemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Retrieved from [Link]

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• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
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• 13. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 14. synarchive.com [synarchive.com]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 2,4,5-Trisubstituted Oxazoles

Welcome to the technical support center for the synthesis of 2,4,5-trisubstituted oxazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common side reactions encountered during their experiments. The oxazole core is a privileged scaffold in medicinal chemistry, and mastering its synthesis is crucial for the efficient discovery and development of new therapeutic agents. This resource provides in-depth, field-proven insights in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs) & General Troubleshooting

Q1: I'm observing a complex mixture of products in my reaction. What are the most common classes of side reactions in the synthesis of 2,4,5-trisubstituted oxazoles?

A1: Side reactions in oxazole synthesis are highly dependent on the chosen synthetic route, but they generally fall into several categories. These include the formation of alternative ring systems (like oxazolidinones), rearrangements of intermediates, and unwanted reactions involving reagents or solvents, such as the Vilsmeier-Haack formylation of electron-rich aromatic substrates when using POCl₃ in DMF.[1] The electronic and steric properties of your starting materials can also significantly influence the reaction pathway.[2]

Q2: What are some general strategies to minimize side reactions and improve the yield of my desired 2,4,5-trisubstituted oxazole?

A2: Careful control over reaction parameters is paramount. Here are some universally applicable strategies:

• Reagent and Solvent Purity: Always use high-purity, anhydrous solvents and reagents. Moisture can lead to hydrolysis of sensitive intermediates.

• Temperature Control: Precise temperature management is critical. Many side reactions are accelerated at higher temperatures.

• Controlled Reagent Addition: Add reagents dropwise or via syringe pump to avoid localized high concentrations, which can promote polymerization or other unwanted pathways.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation or reactions with atmospheric moisture.

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to quench the reaction at the optimal time, preventing product degradation or the formation of late-stage byproducts.

Q3: What are the most effective methods for purifying 2,4,5-trisubstituted oxazoles from common byproducts?

A3: Column chromatography on silica gel is the most widely used technique for purifying oxazoles.[3] The choice of eluent (commonly a gradient of hexanes and ethyl acetate) will depend on the polarity of your target molecule and the impurities. For solid products, recrystallization can be a highly effective method for achieving high purity.[1] In cases where the product and byproducts have very similar polarities, derivatization of the crude mixture to alter the physical properties of the components may facilitate separation, followed by a deprotection step.[1]

Troubleshooting Specific Synthetic Routes

This section provides detailed troubleshooting guides for three of the most common methods used to synthesize 2,4,5-trisubstituted oxazoles: the Robinson-Gabriel Synthesis, the Fischer Oxazole Synthesis, and the van Leusen Oxazole Synthesis.

Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone to form the oxazole ring.[4] While robust, it is often plagued by issues related to the harsh acidic conditions traditionally employed.

Q4: My Robinson-Gabriel synthesis is resulting in low yields and significant charring. How can I improve this?

A4: This is a classic issue when using strong dehydrating agents like concentrated sulfuric acid. The harsh conditions can lead to substrate decomposition and polymerization.[1][2]

Causality: Concentrated sulfuric acid is a powerful dehydrating agent but also a strong oxidizing agent and can promote a variety of side reactions, especially at elevated temperatures.

Troubleshooting Strategies:

• Select a Milder Dehydrating Agent: A range of milder reagents can effect the cyclodehydration with higher yields and fewer side products. Polyphosphoric acid (PPA) has been reported to provide yields in the 50-60% range, a significant improvement over lower-yielding agents like PCl₅, H₂SO₄, and POCl₃.[2][5] Trifluoroacetic anhydride (TFAA) is also a good alternative, particularly for solid-phase synthesis.[6] For sensitive substrates, a two-step approach involving oxidation of a β-hydroxy amide with Dess-Martin periodinane followed by cyclodehydration with triphenylphosphine and iodine offers a much cleaner transformation.[7]

• Optimize Reaction Temperature: Lowering the reaction temperature can often find a sweet spot that allows for a reasonable reaction rate while minimizing decomposition.[7]

• Consider Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times, minimizing thermal degradation and often leading to cleaner reactions and higher yields.[7]

Quantitative Comparison of Dehydrating Agents in Robinson-Gabriel Synthesis

Dehydrating Agent	Typical Conditions	Reported Yield Range	Common Side Reactions/Issues
Conc. H₂SO₄	High Temperature	Variable, often low	Charring, sulfonation, polymerization[2]
POCl₃	High Temperature	Variable, often low	Vilsmeier-Haack formylation with DMF[2]
PCl₅	High Temperature	Low	Harsh conditions, formation of chlorinated byproducts
Polyphosphoric Acid (PPA)	High Temperature	50-60%[2][5]	Viscous, difficult to stir
Trifluoroacetic Anhydride (TFAA)	Room Temp. to Reflux	Good	Expensive, can be too reactive for some substrates[7]
PPh₃ / I₂	Room Temp.	Good	Milder conditions, suitable for sensitive substrates[7]

Q5: I'm observing an unexpected formylated byproduct when using POCl₃. What is happening and how can I prevent it?

A5: You are likely observing a Vilsmeier-Haack formylation, a common side reaction when using the POCl₃/DMF reagent system with electron-rich aromatic substrates.[1][2]

Causality: The reaction of POCl₃ with DMF generates the Vilsmeier reagent, an electrophilic species that can attack activated aromatic rings, leading to the introduction of a formyl (-CHO) group.

Troubleshooting Strategies:

• Avoid DMF: If your substrate contains an electron-rich aromatic ring, avoid using DMF as a solvent with POCl₃.

• Use Alternative Dehydrating Agents: Switch to a dehydrating agent that does not induce formylation, such as polyphosphoric acid or trifluoroacetic anhydride.[2]

Experimental Protocol: Robinson-Gabriel Synthesis using a Milder Dehydrating Agent (PPh₃/I₂)

This protocol is adapted for sensitive substrates that are prone to degradation under strongly acidic conditions.

Step 1: Preparation of the 2-Acylamino-ketone:

• Synthesize the 2-acylamino-ketone starting material via standard methods (e.g., Dakin-West reaction).[6] Ensure the starting material is pure and dry.

Step 2: Cyclodehydration:

• Dissolve the 2-acylamino-ketone (1.0 eq) in anhydrous acetonitrile or THF.

• Add triethylamine (3.0-4.0 eq) and triphenylphosphine (1.5-2.0 eq).

• Cool the mixture to 0°C and add a solution of iodine (1.5-2.0 eq) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

Step 3: Workup and Purification:

• Quench the reaction with a saturated aqueous solution of Na₂S₂O₃.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the 2,4,5-trisubstituted oxazole.[7]

Logical Workflow for Troubleshooting Robinson-Gabriel Synthesis

Caption: Troubleshooting workflow for the Robinson-Gabriel synthesis.

Fischer Oxazole Synthesis

The Fischer oxazole synthesis is a classic method that constructs the oxazole ring from a cyanohydrin and an aldehyde in the presence of anhydrous acid, typically HCl.[8] While historically significant, it can present challenges with regioselectivity and the formation of specific byproducts.

Q6: My Fischer oxazole synthesis is producing a mixture of regioisomers. How can I control the regioselectivity?

A6: Regioisomer formation is a common issue in the Fischer synthesis when using unsymmetrical cyanohydrins and aldehydes.[9] The regiochemical outcome is influenced by both electronic and steric factors of the substituents on the aromatic rings.

Causality: The initial step of the Fischer synthesis involves the formation of an iminochloride intermediate from the cyanohydrin.[7] If the cyanohydrin is derived from an unsymmetrical ketone, two different iminochlorides can potentially form, leading to a mixture of oxazole regioisomers upon reaction with the aldehyde.

Troubleshooting Strategies:

• Use of Symmetrical Starting Materials: The most straightforward way to avoid regioisomers is to use symmetrical starting materials where possible.

• Exploit Electronic Effects: The electronic nature of the substituents can direct the reaction. Electron-withdrawing groups on one aromatic ring and electron-donating groups on the other can favor the formation of one regioisomer.

• Modern Catalytic Methods: For challenging cases, consider modern, highly regioselective methods for oxazole synthesis, such as gold-catalyzed intermolecular [3+2]-cycloaddition of unsymmetrical internal alkynes.[10]

Q7: I've isolated byproducts that appear to be a chlorooxazole and an oxazolidinone. How are these formed and how can I prevent them?

A7: The formation of 4-chlorooxazoles and 4-oxazolidinones are known side reactions in the Fischer synthesis, particularly when using certain aromatic substrates.[7]

Plausible Mechanism of Side Product Formation:

• 4-Chlorooxazole: The chloro-oxazoline intermediate formed during the main reaction pathway can undergo an alternative reaction where the chlorine atom is retained on the ring upon aromatization, especially under forcing conditions.

• 4-Oxazolidinone: This byproduct likely arises from the hydrolysis of an intermediate in the reaction pathway. The presence of trace amounts of water in the "anhydrous" HCl or ether can lead to the formation of this side product.

Troubleshooting Strategies:

• Strictly Anhydrous Conditions: Ensure all reagents and glassware are scrupulously dried. Use freshly distilled solvents and high-purity, dry HCl gas.

• Temperature Control: Running the reaction at lower temperatures can often disfavor the formation of these byproducts.

• Alternative Acid Catalysts: While HCl is traditional, exploring other anhydrous acid sources might alter the reaction pathway and reduce the formation of these specific impurities.

Experimental Protocol: Fischer Oxazole Synthesis with an Emphasis on Anhydrous Conditions

Step 1: Preparation of Anhydrous HCl in Ether:

• Set up a gas generation apparatus to produce dry HCl gas (e.g., from NaCl and concentrated H₂SO₄, passing the gas through a drying tube filled with CaCl₂).

• Bubble the dry HCl gas through anhydrous diethyl ether, cooled in an ice bath, until the solution is saturated.

Step 2: Oxazole Synthesis:

• Dissolve the cyanohydrin (1.0 eq) and the aldehyde (1.0 eq) in anhydrous diethyl ether.

• Slowly add the saturated solution of anhydrous HCl in ether at 0°C.

• Allow the reaction mixture to stand at a low temperature (e.g., 0°C to room temperature) and monitor by TLC.

Step 3: Workup and Purification:

• Collect the precipitated oxazole hydrochloride salt by filtration under an inert atmosphere.

• Wash the salt with anhydrous diethyl ether.

• Neutralize the salt with a base (e.g., aqueous sodium bicarbonate) and extract the free oxazole into an organic solvent.

• Dry the organic layer, concentrate, and purify by column chromatography or recrystallization.[8]

Fischer Synthesis: Main vs. Side Product Pathways

Caption: Reaction pathways in the Fischer oxazole synthesis.

Van Leusen Oxazole Synthesis

The van Leusen reaction provides a mild and versatile route to oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[11] However, it is not without its own set of potential side reactions.

Q8: I am using a 3-formylindole as my starting material and am isolating a rearranged enamine in addition to my desired oxazole. What is causing this and how can I suppress it?

A8: The formation of rearranged indolyl primary enamines is a known side reaction when conducting the van Leusen synthesis with 3- or 2-formylindoles.

Causality: The mechanism involves the initial formation of the oxazole. The lone pair of electrons on the indole nitrogen can then trigger a protonation of the oxazole ring, leading to a cascade of rearrangements that ultimately furnishes the enamine byproduct.

Troubleshooting Strategies:

• Solvent and Base Optimization: The choice of solvent and base can influence the reaction pathway. While methanol is commonly used, exploring aprotic solvents may disfavor the protonation step that initiates the rearrangement.

• Temperature Control: Running the reaction at the lowest temperature that allows for a reasonable conversion rate may help to suppress the rearrangement.

• Purification: If the side product cannot be completely avoided, careful column chromatography can often separate the desired oxazole from the more polar enamine byproduct.

Q9: My van Leusen reaction is producing the corresponding nitrile instead of the oxazole. What is going wrong?

A9: The formation of a nitrile is the outcome of the van Leusen reaction when a ketone is used as the starting material instead of an aldehyde.[11] If you are starting with an aldehyde and still observing nitrile formation, it suggests an issue with the elimination of the tosyl group from the oxazoline intermediate.

Causality: The elimination of the tosyl group to form the aromatic oxazole is a key step. If this elimination is slow or disfavored, an alternative pathway leading to the nitrile can become competitive.

Troubleshooting Strategies:

• Choice of Base: While K₂CO₃ is common, a stronger base like potassium tert-butoxide (t-BuOK) can sometimes promote the desired elimination more efficiently.[12] However, very strong bases may also lead to other side reactions.

• Solvent: The reaction is typically run in a protic solvent like methanol, which can facilitate the elimination.[12]

• Temperature: Gently heating the reaction can often drive the elimination to completion.[12]

Experimental Protocol: Optimized Van Leusen Synthesis to Minimize Side Reactions

Step 1: Reaction Setup:

• To a stirred solution of the aldehyde (1.0 eq) and TosMIC (1.0 eq) in anhydrous methanol, add potassium carbonate (2.0 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60°C), monitoring the progress by TLC.

Step 2: Workup and Purification:

• Once the reaction is complete, add water to the reaction mixture.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the desired oxazole from any byproducts.[3]

Van Leusen Synthesis: Decision Tree for Troubleshooting

Caption: Troubleshooting decision tree for the van Leusen oxazole synthesis.

References

• Wikipedia. (n.d.). Fischer oxazole synthesis. [Link]

• Indian Journal of Pharmaceutical Sciences. (2022). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. [Link]

• Grokipedia. (n.d.). Fischer oxazole synthesis. [Link]

• Chemical Communications. (2013). Highly regioselective synthesis of 2,4,5-(hetero)aryl substituted oxazoles by intermolecular [3+2]-cycloaddition of unsymmetrical internal alkynes. [Link]

• Wikipedia. (n.d.). Van Leusen reaction. [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Reaction. [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. [Link]

• MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. [Link]

• Wikipedia. (n.d.). Robinson–Gabriel synthesis. [Link]

• PMC. (2012). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Highly regioselective synthesis of 2,4,5-(hetero)aryl substituted oxazoles by intermolecular [3+2]-cycloaddition of unsymmetrical internal alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction conditions for the formylation of 4-methyl-2-phenyl-1,3-oxazole

Welcome to the Technical Support Center for Heterocyclic Functionalization. As drug development professionals, you frequently encounter the challenge of functionalizing electron-deficient heterocycles. The formylation of 4-methyl-2-phenyl-1,3-oxazole to yield 4-methyl-2-phenyl-1,3-oxazole-5-carboxaldehyde is a prime example of this challenge.

Because the oxazole core is deactivated toward electrophilic aromatic substitution, standard formylation conditions are prone to failure or low yields. Here, we present field-proven methodologies, mechanistic causality, and troubleshooting steps to ensure your synthetic success.

Mechanistic Workflows & Strategy

The C5 position of 4-methyl-2-phenyl-1,3-oxazole is the most nucleophilic site on the ring, making it the primary target for functionalization. However, the overall electron-deficiency of the oxazole core dictates the choice of reaction conditions. Researchers typically choose between two primary pathways: Vilsmeier-Haack Formylation (electrophilic attack) and Directed Lithiation (nucleophilic attack via metalation).

Workflow for C5-formylation of 4-methyl-2-phenyl-1,3-oxazole via Vilsmeier or Lithiation pathways.

Standardized Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction progress before proceeding to the next step.

Protocol A: Vilsmeier-Haack Formylation (Electrophilic Pathway)

Best for scale-up where cryogenic conditions are not feasible.

• Preparation of Vilsmeier Reagent: Cool anhydrous DMF (3.0 eq) to 0 °C under an argon atmosphere. Add POCl₃ (3.0 eq) dropwise over 15 minutes.

  • Causality: The slow addition controls the exothermic formation of the highly reactive chloromethyleniminium ion.

  • Self-Validation: The solution will transition from colorless to a pale yellow, viscous liquid, confirming the generation of the active electrophile.

• Addition: Dissolve 4-methyl-2-phenyl-1,3-oxazole (1.0 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• Heating: Attach a reflux condenser and heat the reaction mixture to 90–110 °C for 12–16 hours.

  • Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The product aldehyde will appear as a distinct, lower-Rf UV-active spot that stains strongly with 2,4-Dinitrophenylhydrazine (2,4-DNP).

• Hydrolytic Quench: Cool the mixture to room temperature and pour it slowly over crushed ice. Neutralize with saturated aqueous sodium acetate (NaOAc) or Na₂CO₃ until pH 7 is reached.

  • Causality: Neutralization is strictly required to hydrolyze the stable C5-iminium intermediate into the target aldehyde.

• Isolation: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Directed Lithiation (Nucleophilic Pathway)

Recommended for maximizing yield and minimizing chlorinated byproducts.

• Setup: Dissolve 4-methyl-2-phenyl-1,3-oxazole (1.0 eq) in anhydrous THF (0.2 M) under a strict argon atmosphere.

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Self-Validation: Use an internal temperature probe. Do not proceed until the internal temperature reads ≤ -75 °C to prevent base-induced ring fragmentation.

• Lithiation: Add n-butyllithium (1.1 eq, 1.6 M in hexanes) dropwise down the inner wall of the flask to pre-cool the reagent. Stir at -78 °C for 30–45 minutes.

  • Self-Validation: The generation of the 5-lithio species can be indirectly confirmed by quenching a 0.1 mL aliquot in D₂O and observing >95% deuterium incorporation at C5 via ¹H-NMR.

• Formylation: Add anhydrous DMF (1.5 eq) rapidly in one portion. Stir for an additional 30 minutes at -78 °C, then remove the cooling bath and allow the mixture to warm to room temperature over 1 hour.

• Quench & Isolation: Quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether or ethyl acetate, wash with water, dry over Na₂SO₄, and concentrate.

Quantitative Data & Condition Optimization

Method	Reagents	Optimal Temp	Reaction Time	Typical Yield	Primary Impurity Profile
Vilsmeier-Haack	POCl₃, DMF	90–110 °C	12–16 h	40–55%	Unreacted SM, chlorinated byproducts
Directed Lithiation	n-BuLi, THF, DMF	-78 °C to RT	2–3 h	75–88%	Ring-opened isocyanides (if T > -60 °C)

Troubleshooting & FAQs

Q: Why is my Vilsmeier-Haack reaction yielding mostly unreacted starting material? A: The oxazole ring is inherently deactivated toward electrophilic attack due to the electron-withdrawing nature of the heteroatoms[1]. The chloromethyleniminium ion (Vilsmeier reagent) is often not electrophilic enough to attack the C5 position at room temperature[2]. Corrective Action: Increase the temperature to 90–110 °C and use an excess (3–5 equivalents) of the Vilsmeier reagent. Ensure rigorous exclusion of moisture, which hydrolyzes the iminium intermediate prematurely.

Q: During the lithiation route, I am observing a complex mixture with low yields of the aldehyde. What went wrong? A: Oxazoles are highly sensitive to strong bases. If the temperature rises above -60 °C during lithiation, the 5-lithiooxazole intermediate undergoes rapid electrocyclic ring-opening to form an acyclic isocyanide[3]. Corrective Action: Use an internal reaction thermometer. Ensure the cooling bath maintains -78 °C throughout the n-BuLi addition and the subsequent DMF quench. Add the n-BuLi dropwise down the side of the flask to pre-cool it before it hits the reaction mixture.

Q: How do I efficiently separate the 5-carboxaldehyde product from unreacted starting material? A: The introduction of the formyl group significantly increases the polarity and hydrogen-bond accepting capability of the molecule. Corrective Action: Perform flash column chromatography on silica gel using a gradient of hexanes/ethyl acetate (9:1 to 7:3). The starting material elutes first. For large-scale purifications, forming a transient bisulfite adduct with saturated aqueous NaHSO₃ allows you to wash away organic impurities before releasing the pure aldehyde with mild base.

Q: Can I use other formylating agents instead of DMF in the lithiation protocol? A: Yes. While DMF is the standard, reagents like N-formylmorpholine (NFM) or N-methoxy-N-methylformamide (Weinreb formamide) can be utilized. These alternatives form highly stable tetrahedral intermediates that resist collapse until the aqueous quench, thereby preventing double-addition or over-reaction[4].

References

• Title: Oxazoles. Synthesis, Reactions, and Spectroscopy | Source: epdf.pub | URL: 1

• Title: PYRROLES FROM OXAZOLES | Source: msu.ru | URL: 2

• Title: The Chemistry of Heterocycles Structure, Reactions, Syntheses, and Applications | Source: Scribd | URL: 3

• Title: Oxazole chemistry. A review of recent advances | Source: Academia.edu | URL: 4

Sources

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• 2. chem.msu.ru [chem.msu.ru]
• 3. scribd.com [scribd.com]
• 4. (PDF) Oxazole chemistry. A review of recent advances [academia.edu]

Technical Support Center: Purification of Polar Oxazole Carbaldehydes

Welcome to the technical support guide for navigating the unique purification challenges presented by polar oxazole carbaldehyde compounds. These molecules, while crucial in medicinal chemistry and materials science, possess a combination of high polarity, a reactive aldehyde group, and a potentially sensitive oxazole ring, making their isolation a non-trivial task.[1] This guide is structured to provide direct, actionable solutions to common problems encountered in the lab, blending established protocols with the causal scientific reasoning needed to adapt them to your specific compound.

Frequently Asked Questions (FAQs)

Q1: Why is my polar oxazole carbaldehyde streaking so badly on a standard silica gel TLC plate and column?

A: Severe streaking or tailing is the most common issue and stems from the strong interaction between your polar compound and the acidic silanol (Si-OH) groups on the surface of standard silica gel.[2] The oxazole ring's nitrogen atoms and the aldehyde's carbonyl oxygen can form strong hydrogen bonds with the silica surface. This powerful adsorption prevents the compound from moving smoothly with the mobile phase, leading to a continuous "streak" rather than a compact spot. The acidic nature of silica can also promote degradation, further complicating the separation.

Q2: My yield is very low after column chromatography. Where is my compound going?

A: Low recovery can be attributed to several factors. The most likely cause is irreversible adsorption to the silica gel, where a portion of your highly polar compound simply will not elute from the column, even with highly polar solvent systems like 10% methanol in dichloromethane.[3][4] Another significant possibility is on-column degradation. The acidic environment of the silica gel can catalyze decomposition of sensitive oxazole rings or side-reactions involving the aldehyde group, such as aldol condensations.[5]

Q3: I see a new, more polar spot appear on my TLC plates after letting the crude material sit or during purification. What is it?

A: This is a classic sign of the aldehyde group oxidizing to the corresponding carboxylic acid.[5][6] Aldehydes are notoriously susceptible to air oxidation, a process that can be accelerated by light and the presence of impurities.[7] The resulting carboxylic acid is significantly more polar than the starting aldehyde, hence its lower Rf value, and can be difficult to separate.

Q4: Can I use reversed-phase (C18) chromatography for these compounds?

A: Yes, reversed-phase chromatography is often an excellent alternative.[8][9] In this technique, the stationary phase (like C18-bonded silica) is nonpolar, and a polar mobile phase (typically water/methanol or water/acetonitrile) is used.[10] Your polar oxazole carbaldehyde will have less affinity for the nonpolar stationary phase and will elute relatively early. This method is particularly effective at separating your polar target from nonpolar impurities that would have eluted quickly in a normal-phase system. For ionizable compounds, adding a pH modifier like acetic or formic acid can improve peak shape.[11]

Troubleshooting Guide: From Problem to Protocol

This section addresses specific experimental failures with a systematic approach, providing both the reasoning and a detailed protocol for the recommended solution.

Problem 1: Persistent Peak Tailing & Poor Resolution in Normal-Phase Chromatography

Your compound moves as a comet-shaped streak on TLC, making it impossible to resolve from nearby impurities during column chromatography.

Causality Analysis: The root cause is the strong, non-uniform interaction with acidic silanol groups on the silica surface. To achieve sharp, symmetrical peaks, these interactions must be moderated or eliminated.

Solution A: Mobile Phase Modification with Additives

By adding a small amount of a competitive binding agent to your eluent, you can saturate the most active sites on the silica gel, allowing your compound to elute more cleanly.

• For Basic or Neutral Oxazoles: Add 0.5-1% triethylamine (TEA) to your eluent system (e.g., Hexane/Ethyl Acetate).[12] The basic TEA will preferentially bind to the acidic silanol groups, effectively "masking" them from your compound.[4][12]

• For Acidic Oxazoles or Impurities: Add 0.5-1% acetic acid (AcOH) to your eluent. This can help protonate your compound, reducing its interaction with the silica and improving the separation of acidic compounds.[4][10]

Solution B: Switch to an Alternative Stationary Phase

If modifying the mobile phase is insufficient, changing the stationary phase is the next logical step.

• Neutral Alumina: Alumina is a polar adsorbent available in acidic, neutral, and basic grades.[8][12] For most oxazole carbaldehydes, neutral alumina is an excellent first choice as it lacks the strong acidity of silica gel, reducing the risk of degradation.[13]

• Amine-Functionalized Silica: This stationary phase has amino groups bonded to the surface, creating a weakly basic environment ideal for purifying compounds with amine groups or those sensitive to acid.[2][9]

Problem 2: Compound Fails to Elute or Degrades on the Column

You load your compound, but even after flushing with highly polar solvents (e.g., 10-20% MeOH/DCM), recovery is minimal, or the collected fractions show significant decomposition.

Causality Analysis: This severe issue points to either extreme, irreversible adsorption or acid-catalyzed decomposition on the silica gel. The oxazole ring itself can be unstable under strongly acidic conditions.[14]

Workflow: Troubleshooting Severe On-Column Issues

Caption: Troubleshooting workflow for low recovery and degradation.

Protocol: Chemical Derivatization via Bisulfite Adduct Formation

For aldehydes that are particularly stubborn, a classical and highly effective chemical method involves forming a reversible sodium bisulfite adduct. This technique selectively isolates the aldehyde from other organic components.[5][15]

Principle: The aldehyde reacts with aqueous sodium bisulfite to form a charged adduct, which is soluble in water but insoluble in organic solvents. Non-aldehydic impurities are washed away with an organic solvent. The adduct is then decomposed with a base to regenerate the pure aldehyde.[13][15]

Step-by-Step Methodology:

• Adduct Formation: Dissolve the crude product in a minimal amount of a suitable solvent like ethanol or methanol.[13] Add this solution to a saturated aqueous solution of sodium bisulfite (or sodium metabisulfite) and stir vigorously for 30-60 minutes.[13][15] A white precipitate of the adduct should form.

• Isolation: Collect the solid adduct by vacuum filtration. Wash the solid thoroughly with diethyl ether or ethyl acetate to remove any trapped organic impurities.[5]

• Regeneration: Transfer the washed adduct to a clean flask. Add an aqueous solution of sodium bicarbonate or sodium carbonate and stir until the solid dissolves and the aldehyde regenerates (often visible as an oil or a new precipitate).[5][13]

• Extraction: Transfer the mixture to a separatory funnel and extract the purified aldehyde into an organic solvent (e.g., dichloromethane or diethyl ether) 2-3 times.

• Final Wash & Dry: Combine the organic extracts, wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the pure aldehyde.[5]

Problem 3: Product is a Solid, but Fails to Crystallize from Solution

Your column fractions are clean by TLC, and the product is known to be a solid, but it remains an oil or gum after solvent removal, frustrating final purification efforts.

Causality Analysis: The presence of even minor impurities can inhibit the formation of a crystal lattice.[16] Alternatively, the chosen solvent system may be inappropriate for crystallization. The ideal recrystallization solvent is one in which your compound is poorly soluble at room temperature but highly soluble at the solvent's boiling point.[17][18]

Protocol: Systematic Recrystallization

Step-by-Step Methodology:

• Solvent Screening: In small test tubes, test the solubility of a few milligrams of your compound in various solvents (e.g., hexane, ethyl acetate, isopropanol, ethanol, water). Find a solvent (or a binary solvent mixture) that meets the "sparingly soluble cold, very soluble hot" criteria.[19]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of near-boiling solvent dropwise while stirring or swirling until the solid just dissolves completely.[17] Do not add excessive solvent, as this will dramatically reduce your yield.[7]

• Slow Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, pure crystals.[17] Rushing this step by placing it directly in an ice bath will cause the compound to crash out as a powder, trapping impurities.

• Induce Crystallization (if needed): If no crystals form, try scratching the inside surface of the flask with a glass rod or adding a tiny "seed" crystal of pure product.[18] Once cloudiness appears, you can move the flask to an ice-water bath to maximize crystal formation.

• Collection and Drying: Collect the crystals by vacuum filtration using a Buchner funnel.[19] Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining impurities. Allow the crystals to air dry completely.[20]

Data Presentation: Solvent System Selection

The choice of solvent system is paramount for successful chromatography. The following table provides starting points for developing a separation method for a hypothetical polar oxazole carbaldehyde.

Solvent System (v/v)	Additive	TLC Rf (Approx.)	Observations & Recommendations
30% Ethyl Acetate / Hexane	None	0.1 (streaking)	Standard system; significant tailing indicates strong silica interaction.[3][21]
30% Ethyl Acetate / Hexane	1% Triethylamine	0.3 (sharp spot)	Recommended. TEA neutralizes silica, leading to a symmetrical spot and higher Rf.[12]
5% Methanol / Dichloromethane	None	0.4 (slight tailing)	A more polar system for highly retained compounds.[3][4] Tailing may still occur.
5% Methanol / Dichloromethane	1% Triethylamine	0.5 (sharp spot)	Excellent for very polar, basic compounds that need a strong eluent.
100% Ethyl Acetate	None	0.2 (streaking)	May be used for very polar compounds, but gradient elution is often better.[3]

References

• ResearchGate. (n.d.). Are there alternatives for silica for column chromatography? Retrieved from [Link]

• University of Richmond Blogs. (n.d.). Recrystallization | Organic Chemistry I Lab. Retrieved from [Link]

• ResearchGate. (2018). How can i isolate polar basic compound with silica gel column chromatography? Retrieved from [Link]

• Reddit. (2017). Alternatives to silica gel or alternative method of purification? Retrieved from [Link]

• Unknown Source. (n.d.).

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Unknown Source. (n.d.).

• Blogspot. (2013). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved from [Link]

• Unknown Source. (n.d.).

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• ResearchGate. (2013). Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. Retrieved from [Link]

• Journal of Visualized Experiments. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• PubMed Central. (2024). The Impact of Water as an Additive on the Elution of Some Basic Organic Compounds in Supercritical Fluid Chromatography. Retrieved from [Link]

• Reddit. (2015). Purifying aldehydes? Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Aldehydes - Chempedia. Retrieved from [Link]

• Phenomenex. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• Biotage. (2023). How does an acid pH modifier impact flash chromatography? Retrieved from [Link]

• Unknown Source. (n.d.). HPLC Troubleshooting Guide.
• Unknown Source. (2024).

• SCIRP. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of oxazole and other impurities in acrylonitrile by gas chromatography. Retrieved from [Link]

• PubMed. (2012). Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Retrieved from [Link]

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• 3. Chromatography [chem.rochester.edu]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. General procedures for the purification of Aldehydes - Chempedia - LookChem [lookchem.com]
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• 14. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
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Technical Support Center: 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Welcome to the dedicated technical support guide for 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. This resource is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into the stability and handling of this valuable synthetic building block. Our goal is to equip you with the necessary knowledge to ensure the integrity of your material, leading to more reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling, storage, and stability of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Q1: What are the primary stability concerns and degradation pathways for this compound?

A1: The chemical structure of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde contains two key features that are central to its stability profile: the aldehyde functional group and the oxazole ring.

• Oxidation of the Aldehyde: The most significant and common degradation pathway is the oxidation of the 5-carbaldehyde group to the corresponding 4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid. This reaction is readily promoted by exposure to atmospheric oxygen, light, and elevated temperatures.[1] Aromatic aldehydes are particularly susceptible to this transformation, which can significantly alter the compound's reactivity and biological activity.[1]

• Oxazole Ring Cleavage: The 1,3-oxazole ring is generally aromatic and thermally stable.[2][3][4] However, it is susceptible to cleavage under harsh chemical conditions. Exposure to strong, concentrated acids or strong bases can lead to hydrolytic cleavage of the ring.[5][6] Similarly, potent oxidizing agents like potassium permanganate can also break open the ring structure.[5] For most standard synthetic and biological applications conducted near neutral pH, ring integrity is maintained.

Q2: What are the definitive optimal conditions for the long-term storage of this compound?

A2: To mitigate the degradation risks outlined above, strict storage protocols are essential. We recommend a multi-faceted approach to ensure maximum shelf-life and purity.

Parameter	Recommendation	Causality & Rationale
Temperature	2–8 °C (Refrigerated)	Lowering the temperature significantly reduces the kinetic rate of the auto-oxidation of the aldehyde group and any potential side reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	The primary cause of aldehyde degradation is oxidation.[1] Storing the solid under a dry, inert atmosphere displaces oxygen, directly inhibiting the formation of the carboxylic acid impurity.
Light	Protect from Light (Amber Vial)	Oxazole rings and aldehydes can be susceptible to light-induced degradation (photolysis).[1][6] Using an amber vial or wrapping the container in aluminum foil prevents this energy-driven decomposition.
Container	Tightly Sealed, Airtight	Prevents the ingress of both atmospheric oxygen and moisture, which can facilitate degradation pathways.[7]

Q3: Is it advisable to store 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in solution?

A3: Long-term storage in solution is strongly discouraged. Solvents can accelerate degradation, and the stability is highly dependent on the choice of solvent and its purity. If you must prepare a stock solution, adhere to the following principles:

• Prepare Fresh: The best practice is to prepare solutions immediately before use.

• Solvent Choice: Use a dry, aprotic solvent such as anhydrous acetonitrile, THF, or dioxane. Avoid protic solvents like methanol or ethanol for storage, as they can potentially form acetals with the aldehyde group, especially in the presence of trace acid or base catalysts.

• Short-Term Storage: If temporary storage is unavoidable, store the solution at -20°C or -80°C under an inert atmosphere and use it within 24-48 hours.

Q4: How can I detect degradation in my sample?

A4: While visual inspection can sometimes reveal discoloration or changes in physical state, these are not reliable indicators. The primary degradation product, the carboxylic acid, is also a white solid. Therefore, analytical verification is critical.

• High-Performance Liquid Chromatography (HPLC): This is the most effective method. The carboxylic acid degradant is more polar than the parent aldehyde and will have a distinctly different (typically shorter) retention time on a reverse-phase column (e.g., C18). A purity check via HPLC before each experiment is the gold standard.

• Nuclear Magnetic Resonance (¹H NMR): In the ¹H NMR spectrum, the aldehyde proton signal (–CHO) is highly characteristic and typically appears far downfield (δ 9-10 ppm). Degradation to the carboxylic acid will result in the disappearance of this peak and the emergence of a new, often broad, carboxylic acid proton signal (–COOH) even further downfield (δ >10 ppm).

Troubleshooting Guide

This guide provides solutions to specific issues that may arise during experimentation.

Observed Problem	Potential Root Cause	Recommended Action & Scientific Rationale
Inconsistent reaction yields or variable biological assay results.	Partial degradation of the aldehyde starting material to the inactive carboxylic acid.	Action: Confirm the purity of the solid starting material using HPLC before each experiment. Rationale: The aldehyde functional group is the reactive center for many synthetic transformations and the key pharmacophore for biological interactions. Its oxidation to a carboxylic acid removes this reactivity, leading to lower yields and inconsistent results.
A new, more polar spot appears on a Thin-Layer Chromatography (TLC) plate.	Oxidation to the corresponding carboxylic acid.	Action: Discard the sample and use a fresh, verified batch. Rationale: The carboxyl group is significantly more polar than the aldehyde group, resulting in a lower Retention Factor (Rf) on normal-phase silica gel. This is a clear indicator of degradation.
The compound fails to proceed in a reaction involving a strong base (e.g., n-BuLi).	Cleavage of the oxazole ring.	Action: Re-evaluate the reaction conditions. Consider a milder base (e.g., LDA at -78°C) or a different synthetic strategy. Rationale: The oxazole ring is known to be unstable in the presence of strongly basic reagents, which can lead to deprotonation and subsequent ring-opening.[5]

Experimental Protocols & Visualizations

Protocol 1: Recommended Handling Workflow for Experiments

This protocol ensures that the compound's purity is maintained from storage to the reaction flask.

• Equilibration: Remove the sealed vial from the refrigerator and allow it to warm to room temperature for at least 20-30 minutes before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere Handling: If possible, open the vial and weigh the required amount of solid inside a glovebox or under a positive flow of argon or nitrogen.

• Dissolution: Add the weighed solid to a clean, dry flask. Add the appropriate anhydrous solvent via a syringe and stir until fully dissolved.

• Immediate Use: Use the freshly prepared solution in your experiment without delay.

Diagram: Recommended Handling Workflow

Caption: Key degradation pathways for the title compound.

References

• Technical Support Center: Oxazole Ring Stability in Substitution Reactions. (2025). Benchchem.
• Aldehydes In Aroma: Key Ingredients For Impactful Scents. (2025). Chemical Bull.

• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis. Available at: [Link]

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (n.d.). Semantic Scholar. Available at: [Link]

• Stability issues of the oxazole ring in (2,5 - Dimethyl-1,3-oxazol-4-YL)methylamine. (2025). Benchchem.

• Oxazole – Knowledge and References. (n.d.). Taylor & Francis. Available at: [Link]

• Study: Impact of Aromatic Aldehydes on Fragrance Stability. (2025). Allan Chemical Corporation.

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. (2012). PubMed. Available at: [Link]

Sources

• 1. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
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• 7. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]

Van Leusen Oxazole Synthesis: Technical Support &amp; Troubleshooting Guide

Welcome to the technical support center for the Van Leusen oxazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the intricacies of this powerful reaction. Here, we address common challenges, provide in-depth explanations for byproduct formation, and offer robust protocols to enhance yield, purity, and reproducibility.

Understanding the Reaction: Mechanism and Pitfalls

The Van Leusen oxazole synthesis is a cornerstone reaction for creating 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[1][2][3][4] The reaction's elegance lies in its one-pot nature under basic conditions.[2][5] TosMIC is a unique reagent possessing an acidic methylene group, an isocyanide carbon, and a tosyl group that acts as an excellent leaving group.[3][6]

The generally accepted mechanism proceeds as follows:

• Deprotonation: A base abstracts a proton from the active methylene group of TosMIC, generating a nucleophilic anion.[4][7]

• Nucleophilic Attack: The TosMIC anion attacks the carbonyl carbon of the aldehyde.

• Cyclization: An intramolecular 5-endo-dig cyclization occurs, where the resulting alkoxide attacks the isocyanide carbon to form a 4-tosyl-4,5-dihydro-1,3-oxazole (oxazoline) intermediate.[3][5][7]

• Elimination: The base promotes the elimination of p-toluenesulfinic acid (TosH), leading to the formation of the aromatic oxazole ring.[3][5]

Understanding this pathway is critical because deviations at any stage can lead to unwanted byproducts.

Caption: Figure 1: Van Leusen Oxazole Synthesis Mechanism & Side Reactions.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the Van Leusen synthesis in a practical question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction has a very low yield, or I've recovered only starting material. What went wrong?

A: This is a common issue that typically points to problems with reagents, reaction conditions, or the choice of base.

• Causality & Solution:

  • Inactive Base: The first step, deprotonation of TosMIC, is critical. If the base is old, hydrated, or not strong enough, the reaction will not initiate. Potassium carbonate (K₂CO₃) is a common choice, but it must be anhydrous and of high quality. For less reactive aldehydes, a stronger base like potassium tert-butoxide (t-BuOK) may be required.[8]

  • Reagent Quality: TosMIC is sensitive to moisture and can decompose over time.[9][10] Ensure it has been stored properly under anhydrous conditions. The aldehyde should be pure; impurities can inhibit the reaction. The presence of acidic impurities will quench the base.

  • Solvent Purity: The use of anhydrous solvents (e.g., methanol, THF, DME) is essential.[9] Water will compete with the aldehyde by reacting with the TosMIC anion or deactivating the base.

  • Insufficient Temperature/Time: While the initial addition is often done at room temperature or slightly below, some substrate combinations require heating (reflux) to drive the elimination step to completion.[4] Monitor the reaction by TLC or LC-MS to track the disappearance of the oxazoline intermediate.

Issue 2: Formation of a White Precipitate (TosMIC Dimer)

Q: I'm observing a significant amount of an insoluble white solid crashing out of my reaction, leading to low yields. What is it?

A: This is likely a byproduct from the self-condensation of the deprotonated TosMIC anion.[9]

• Causality & Solution:

  • High Anion Concentration: This side reaction is favored when the concentration of the TosMIC anion is high and the aldehyde (the electrophile) is either unreactive or present in a lower-than-stoichiometric amount.

  • Slow Aldehyde Addition: To mitigate this, try adding the aldehyde to the pre-mixed base and TosMIC suspension. Alternatively, a slow, controlled addition of the base to the mixture of TosMIC and aldehyde can maintain a low steady-state concentration of the anion, favoring the desired reaction pathway.

  • Temperature Control: Running the reaction at a slightly lower temperature initially can sometimes reduce the rate of dimerization relative to the desired nucleophilic attack.

Issue 3: Aldehyde-Specific Problems (Enolizable or Hindered Aldehydes)

Q: My aldehyde has α-protons and is prone to enolization, or it is sterically hindered. The reaction is sluggish and messy. How can I improve it?

A: These represent two distinct challenges that require different strategies.

• Causality & Solution (Enolizable Aldehydes):

  • Competing Deprotonation: The base can deprotonate the α-position of the aldehyde, leading to aldol-type side reactions and consumption of the base.

  • Choice of Base: Use a milder, non-nucleophilic base like K₂CO₃ instead of stronger bases like t-BuOK or NaH. K₂CO₃ is often sufficient to deprotonate TosMIC without significantly deprotonating the aldehyde.

  • Reaction Conditions: Running the reaction in a protic solvent like methanol can sometimes suppress aldehyde enolization.

• Causality & Solution (Sterically Hindered Aldehydes):

  • Slow Nucleophilic Attack: Steric bulk around the carbonyl group will slow down the initial nucleophilic attack by the TosMIC anion.

  • Increase Reactivity: This may require more forcing conditions. Increase the reaction temperature (reflux) and ensure a sufficiently strong base (like t-BuOK) is used.[8] Extended reaction times are also common for these substrates.

Issue 4: Reaction Stalls at the Dihydro-oxazole Intermediate

Q: TLC/LC-MS analysis shows the formation of an intermediate, but it doesn't convert to the final oxazole product. Why?

A: The reaction is stalling at the 4-tosyl-4,5-dihydro-1,3-oxazole stage. This indicates that the final elimination step is not occurring.

• Causality & Solution:

  • Insufficient Basicity or Heat: The elimination of p-toluenesulfinic acid is a base-promoted process that often requires thermal energy.[3] If the reaction has been running at room temperature, begin heating it to reflux. If already at reflux, a stronger base may be needed to facilitate the elimination.

  • Protic Solvent Quench: In some cases, especially with sensitive substrates, the intermediate can be isolated. If the reaction was quenched prematurely, this intermediate will be the main product. Ensure the reaction has gone to completion before workup.

Optimized Experimental Protocol

This protocol provides a robust starting point for the synthesis of a generic 5-substituted oxazole.

Materials:

• Aldehyde (1.0 eq)

• Tosylmethyl isocyanide (TosMIC) (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous powder (2.0 eq)

• Methanol (Anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aldehyde (1.0 eq) and TosMIC (1.1 eq).

• Add anhydrous methanol to create a solution with a concentration of approximately 0.2-0.5 M with respect to the aldehyde.

• Add anhydrous powdered potassium carbonate (2.0 eq) to the solution.

• Stir the resulting suspension at room temperature or heat to reflux (typically 60-70 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde and/or oxazoline intermediate is consumed (typically 2-8 hours).

• Upon completion, cool the reaction to room temperature and remove the methanol under reduced pressure.

• Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Separate the layers and extract the aqueous layer two more times with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield the pure 5-substituted oxazole.

Parameter	Recommendation	Rationale
Base	Anhydrous K₂CO₃ (2 eq)	Mild, effective for most substrates, minimizes side reactions with enolizable aldehydes.[5][11]
Solvent	Anhydrous Methanol	Common and effective solvent.[5] Other options include THF or DME for specific cases.
Stoichiometry	1.1 eq of TosMIC	A slight excess ensures complete consumption of the limiting aldehyde.
Temperature	Room Temp to Reflux	Start at RT; heat if the reaction is sluggish or stalls at the intermediate stage.
Monitoring	TLC or LC-MS	Essential for determining reaction completion and avoiding byproduct formation from over-running.

Troubleshooting Workflow

Use this flowchart to diagnose and solve issues systematically.

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Van Leusen Reaction [organic-chemistry.org]
• 7. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 8. TosMIC — Grokipedia [grokipedia.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Welcome to the Technical Support Center. This guide is designed for process chemists, researchers, and drug development professionals scaling up the synthesis of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde .

Transitioning this molecule from a milligram-scale discovery route to a multi-gram or kilogram process introduces significant thermal, chemoselective, and safety challenges. This document deconstructs the standard three-step synthetic workflow—condensation, reduction, and oxidation—providing mechanistic troubleshooting, quantitative comparisons, and a field-proven scalable methodology.

I. Synthetic Workflow

Figure 1: Three-step scalable synthesis workflow for 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

II. Troubleshooting Guide & FAQs

Phase 1: Oxazole Ring Condensation

Q: Why is my yield of ethyl 4-methyl-2-phenyl-1,3-oxazole-5-carboxylate consistently low (<40%) during the high-temperature condensation? A: Rapid heating of benzamide and ethyl 2-chloroacetoacetate directly to >130 °C causes severe thermal degradation of the aliphatic precursor before the bimolecular condensation can complete. Furthermore, the reaction generates HCl and H₂O, which can hydrolyze the resulting ester. Solution: Implement a stepwise heating protocol. Heat the mixture in ethanol first to 80 °C for 2 hours to initiate the nucleophilic substitution smoothly, then ramp the temperature to 110 °C for 14 hours to drive the cyclodehydration 1. Alternatively, conduct the reaction in toluene using a Dean-Stark trap to continuously remove the water byproduct.

Phase 2: DIBAL-H Reduction

Q: During the DIBAL-H reduction of the oxazole ester, I observe significant over-reduction to the ring-opened product or incomplete conversion. How do I control this? A: The oxazole nitrogen is weakly basic and coordinates with the Lewis-acidic aluminum center of DIBAL-H. At temperatures above -40 °C, this coordination alters the hydridic delivery trajectory, leading to over-reduction or nucleophilic ring cleavage. Solution: Maintain the internal reaction temperature strictly at -78 °C during the entire DIBAL-H addition. To work up the reaction, quench at -78 °C with ethyl acetate to consume excess hydride, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate). This breaks down the aluminum emulsion into water-soluble tartrate complexes without requiring acidic conditions that would protonate the oxazole ring and complicate organic extraction 2.

Phase 3: Oxidation to the Carbaldehyde

Q: Oxidation of (4-methyl-2-phenyloxazol-5-yl)methanol to the carbaldehyde using MnO₂ stalls at 50% conversion. What is the mechanistic cause? A: Manganese dioxide (MnO₂) oxidations are heterogeneous surface reactions. The byproduct of this oxidation is water, which rapidly adsorbs onto the active MnO₂ lattice sites, deactivating the surface area required for the reaction to proceed. Solution: You must use a massive excess (10–20 equivalents) of freshly activated MnO₂ and include 4Å molecular sieves to scavenge water. However, this is highly inefficient for scale-up due to poor atom economy and difficult filtration.

Q: When scaling up the oxidation, Swern conditions produce a strong stench and thermal runaway risks. What is the best scalable alternative for this heteroaryl alcohol? A: The Swern oxidation generates dimethyl sulfide (DMS), which is toxic and malodorous, and the highly exothermic quench is dangerous at scale. The optimal scalable alternative is the TEMPO-catalyzed oxidation (e.g., Anelli's protocol using TEMPO/NaOCl). TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) provides a homogeneous, highly selective oxidation of primary heteroaryl alcohols to aldehydes without over-oxidation to the carboxylic acid. For advanced process chemistry, continuous-flow aerobic oxidation using a Cu(I)/TEMPO catalyst system provides >95% yields with residence times as low as 5 minutes, completely avoiding hazardous stoichiometric oxidants 3.

III. Quantitative Comparison of Oxidation Methods

The table below summarizes the process parameters for oxidizing (4-methyl-2-phenyloxazol-5-yl)methanol to the target carbaldehyde, highlighting why catalytic methods are preferred for scale-up.

Oxidation Method	Typical Yield	Equivalents Required	Scalability	Key Limitations / Safety Concerns
Activated MnO₂	60 - 75%	10.0 - 20.0 eq	Poor	Heterogeneous slurry; water deactivation; heavy metal waste.
Swern Oxidation	80 - 85%	1.1 - 2.0 eq	Moderate	Exothermic; requires -78°C; generates toxic/malodorous DMS.
Dess-Martin (DMP)	85 - 90%	1.1 - 1.5 eq	Moderate	Expensive reagent; shock-sensitive byproducts at large scale.
TEMPO / NaOCl	90 - 95%	0.01 - 0.05 eq (TEMPO)	Excellent	Requires precise pH control (biphasic) to prevent chlorination.
Cu(I)/TEMPO (Flow)	> 95%	0.05 eq (Catalyst)	Excellent	Requires continuous flow setup and dilute O₂ gas handling 3.

IV. Detailed Step-by-Step Methodology (Optimized Route)

This protocol utilizes the highly scalable TEMPO/NaOCl oxidation route, avoiding heavy metals and cryogenic thermal runaways during the final step.

Step 1: Stepwise Condensation (Ring Formation)

• Charge a clean, dry reactor with benzamide (1.0 eq) and ethyl 2-chloroacetoacetate (1.1 eq) in anhydrous ethanol (10 volumes).

• Heat the mixture to 80 °C and stir for 2 hours to initiate the substitution reaction smoothly.

• Ramp the internal temperature to 110 °C and maintain for 14 hours to drive the cyclodehydration 1.

• Cool to room temperature, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate (3 × 5 volumes).

• Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate under reduced pressure, and purify via recrystallization to afford ethyl 4-methyl-2-phenyl-1,3-oxazole-5-carboxylate .

Step 2: Cryogenic DIBAL-H Reduction

• Dissolve the oxazole ester in anhydrous dichloromethane (DCM, 10 volumes) and cool to -78 °C under an argon atmosphere.

• Add DIBAL-H (1.0 M in toluene, 2.2 eq) dropwise via an addition funnel, strictly maintaining the internal temperature below -70 °C.

• Stir the reaction mixture for 2 hours at -78 °C.

• Quench the reaction by slowly adding ethyl acetate (2 volumes) at -78 °C, followed by a saturated aqueous solution of Rochelle's salt (10 volumes) 2.

• Remove the cooling bath, warm to room temperature, and stir vigorously until the biphasic mixture becomes clear (typically 1-2 hours).

• Extract the organic layer, dry over Na₂SO₄, and concentrate to yield (4-methyl-2-phenyloxazol-5-yl)methanol .

Step 3: TEMPO-Catalyzed Oxidation (Anelli Protocol)

• Dissolve the oxazole alcohol in a biphasic mixture of DCM (10 volumes) and aqueous 0.5 M KBr (0.1 eq).

• Add TEMPO (0.02 eq) to the organic phase.

• Cool the biphasic mixture to 0 °C using an ice bath.

• Slowly add aqueous NaOCl (1.1 eq, buffered to pH 8.5–9.0 with NaHCO₃) dropwise, maintaining the internal temperature below 5 °C.

• Stir for 30 minutes. The organic layer will transition from red to pale yellow upon reaction completion.

• Separate the organic layer, wash with 10% aqueous Na₂S₂O₃ to destroy any excess oxidant, dry over Na₂SO₄, and concentrate to afford pure 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde .

V. References

• Wagner, A., et al. "Discovery and optimization of a novel carboxamide scaffold with selective antimalarial activity." Malaria World / European Journal of Medicinal Chemistry. 1

• Hoover, J. M., et al. "Continuous-Flow Aerobic Oxidation of Primary Alcohols with a Copper(I)/TEMPO Catalyst." ResearchGate / ACS Catalysis. 3

• Otsuka Pharmaceutical Co., Ltd. "US8637559B2 - Oxazole compound and pharmaceutical composition." Google Patents.2

Sources

• 1. media.malariaworld.org [media.malariaworld.org]
• 2. US8637559B2 - Oxazole compound and pharmaceutical composition - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Common pitfalls in the characterization of substituted oxazoles

Oxazole Characterization Technical Support Center

Welcome to the Technical Support Center for the characterization of substituted oxazoles. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in the synthesis, purification, and structural elucidation of this important class of heterocycles. As chemists, we understand that the journey from a reaction flask to a fully characterized, pure compound is often nonlinear. This resource provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate the common pitfalls associated with oxazole chemistry.

Part 1: Frequently Asked Questions (FAQs) - Synthesis & Purification

This section addresses common issues that arise during and immediately after the synthesis of substituted oxazoles, as these initial steps are critical for a successful characterization.

Q1: My oxazole synthesis (e.g., Robinson-Gabriel, van Leusen) has resulted in a complex mixture of byproducts. What are the most common side reactions?

A1: Side reactions are highly dependent on your chosen synthetic route and substrates. However, some common classes of byproducts include:

• Incomplete Cyclization: Starting materials, such as 2-acylamino ketones in the Robinson-Gabriel synthesis, may remain if the dehydrating agent is not efficient or the reaction conditions are too mild.[1]

• Alternative Ring Structures: Depending on the precursors, side reactions can lead to the formation of alternative heterocyclic structures like oxazolidinones.[1]

• Reagent-Induced Side Reactions: A classic pitfall occurs in the Robinson-Gabriel synthesis when using phosphorus oxychloride (POCl₃) in dimethylformamide (DMF). This combination can lead to an unintended Vilsmeier-Haack formylation of electron-rich aromatic rings on your substrate.[1]

• Starting Material-Dependent Reactions: In the van Leusen synthesis, which utilizes tosylmethylisocyanide (TosMIC), the aldehyde starting material can sometimes be converted into a nitrile, especially under non-optimized conditions.[2]

Q2: I am struggling to purify my crude oxazole product. It appears to be degrading on my silica gel column. What can I do?

A2: This is a frequent and frustrating issue. The acidic nature of standard silica gel can cause degradation of sensitive oxazole compounds.[3] Here are several strategies to mitigate this:

• Neutralize the Silica Gel: Pre-treat your silica gel by slurrying it in your chosen eluent system containing a small amount of a non-nucleophilic base, such as triethylamine (~0.5-1% v/v). This deactivates the acidic silanol groups.[3]

• Switch the Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral grade) or Florisil.

• Use an Alternative Purification Method: If your oxazole is thermally stable, vacuum distillation can be an excellent, non-destructive alternative to chromatography.[4] For solid compounds, recrystallization is often the most effective method for achieving high purity.[2]

Q3: My final yield after purification is unexpectedly low. Where could my product have been lost?

A3: Product loss can occur at multiple stages, particularly with volatile or partially water-soluble oxazoles.

• Inefficient Extraction: Some lower molecular weight oxazoles have slight water solubility. During the aqueous workup, ensure you perform multiple extractions (at least 3-4 times) with your organic solvent to maximize recovery.[4]

• Volatility: Oxazoles can be surprisingly volatile. When removing the solvent under reduced pressure (rotary evaporation), use a moderate temperature and pressure to avoid co-evaporation of your product.[4] This is especially true for mono-substituted or small alkyl-substituted oxazoles.

Part 2: Troubleshooting Guide - Spectroscopic Characterization

This section provides detailed troubleshooting for specific issues encountered during the spectroscopic analysis of purified, substituted oxazoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q1: The proton signals for my oxazole ring are broad or poorly resolved. What is the cause and how can I fix it?

A1: Broad NMR signals in heterocyclic compounds often point to dynamic processes occurring on the NMR timescale.

• Causality: The nitrogen atom at position 3 of the oxazole ring is weakly basic (pKa of the conjugate acid is ~0.8)[5]. Trace amounts of acid (e.g., from deuterated chloroform) can lead to a rapid proton exchange between the solvent and the oxazole, causing broadening of adjacent proton signals. Aggregation or tautomeric equilibria, though less common for the stable oxazole ring itself, can also be a factor with certain substituent patterns.

• Troubleshooting Protocol:

  • Sample Preparation: Prepare your NMR sample using high-purity, neutral deuterated solvent. Passing CDCl₃ through a small plug of basic alumina immediately before use can effectively remove traces of DCl.

  • Add a Scavenger: Add a small amount of anhydrous potassium carbonate (K₂CO₃) to your NMR tube to neutralize any in-situ acid formation.

  • Temperature Variation: Acquire spectra at different temperatures. Lowering the temperature can sometimes slow down the exchange process enough to resolve the signals.

Q2: How can I confidently distinguish between 2,4- and 2,5-disubstituted oxazole isomers using NMR?

A2: This is a classic challenge where simple ¹H NMR is often insufficient. A combination of techniques is required for unambiguous assignment.

• Causality: The chemical shifts of the C4-H and C5-H protons can be very similar and are highly influenced by the electronic nature of the substituents.[6] Therefore, relying on chemical shift alone is unreliable.

• Definitive Workflow:

  • ¹H-¹³C HSQC/HMBC: These 2D NMR experiments are crucial. An HMBC (Heteronuclear Multiple Bond Correlation) experiment will show a 3-bond correlation (³J) from the C2-proton to the C4-carbon, and a 2-bond correlation (²J) to the C5-carbon. This allows you to "walk" around the ring and definitively assign the C4 and C5 positions.

  • NOE Spectroscopy: A Nuclear Overhauser Effect (NOE) experiment can reveal through-space proximity. For a 2,4-disubstituted oxazole, irradiation of the substituent at C4 should show an NOE to the C5-H, and vice-versa. For a 2,5-disubstituted oxazole, irradiation of the C2-H should show an NOE to the substituent at C5.

Logical Flow for Isomer Differentiation

Caption: Decision workflow for distinguishing oxazole isomers.

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for the Oxazole Core (Note: These are approximate ranges in CDCl₃ and can vary significantly based on substituent electronic effects.[6][7])

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
C2-H	~7.8 - 8.2	~150 - 162
C4-H	~7.2 - 7.7	~125 - 140
C5-H	~7.0 - 7.6	~120 - 128

Mass Spectrometry (MS)

Q1: What are the characteristic fragmentation patterns for substituted oxazoles in Electron Ionization Mass Spectrometry (EI-MS)?

A1: The fragmentation of the oxazole ring is quite predictable and provides valuable structural clues.

• Mechanistic Insight: The oxazole ring contains several bonds of varying strength. Under high-energy EI conditions, the fragmentation is often initiated by cleavage of the weakest bonds, leading to characteristic neutral losses. The most common primary fragmentation involves ring opening and subsequent loss of stable small molecules.[8][9]

• Common Fragmentation Pathways:

  • Loss of CO: The molecular ion can rearrange and lose a molecule of carbon monoxide (28 Da).[9]

  • Loss of HCN or R-CN: Cleavage can lead to the loss of hydrogen cyanide (27 Da) or a nitrile corresponding to the substituent at the C2 position.

  • Formation of Acylium Ions: The substituent at C2 or C5 can be cleaved to form a stable acylium ion ([R-C≡O]⁺).

Diagram of Common Fragmentation Pathways

Caption: A comprehensive workflow for oxazole purification and characterization.

References

• Shafiee, M., & Ghasemnejad-Bosra, H. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1568. Available at: [Link]

• Joshi, S., et al. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 85(2), 274-286. Available at: [Link]

• Priyanka, et al. (2024). A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. International Journal of Medical and Pharmaceutical Research, 5(6), 33-49. Available at: [Link]

• Patel, H., et al. (2023). Exploring The Synthesis And Characterization Of Novel Oxazole Derivatives And Its Biological Activity. ResearchGate. Available at: [Link]

• Audier, H. E., et al. (n.d.). MASS SPECTROMETRY OF OXAZOLES. Semantic Scholar. Retrieved from [Link]

• Bowie, J. H., et al. (1968). The mass spectra of some alkyl and aryl oxazoles. Organic Mass Spectrometry, 1(1), 13-27. Available at: [Link]

• Falci, M., et al. (1995). Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines. Journal of the American Society for Mass Spectrometry, 6(10), 963-971. Available at: [Link]

• Hranjec, M., et al. (1980). The effects of substituents in oxazoles on their 13C, 14N, and 1H NMR spectra. R Discovery. Available at: [Link]

• da Silva, J. F. M., et al. (2002). Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. Journal of the Brazilian Chemical Society, 13(4), 508-513. Available at: [Link]

• Elguero, J., & Goya, P. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Retrieved from [Link]

• Kim, H., et al. (2016). Synthesis of Substituted Oxazoles by Visible-Light Photocatalysis. Organic Letters, 18(13), 3218-3221. Available at: [Link]

• Wikipedia. (n.d.). Oxazole. Wikipedia. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Oxazole - Wikipedia [en.wikipedia.org]
• 6. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. The mass spectra of some alkyl and aryl oxazoles (1968) | John H. Bowie | 45 Citations [scispace.com]

Technical Support Center: Overcoming Poor Solubility of Oxazole Derivatives in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor aqueous solubility of oxazole derivatives in biological assays. The oxazole moiety is a cornerstone in medicinal chemistry, but its often-hydrophobic nature can lead to compound precipitation, impacting the accuracy and reproducibility of experimental results.[1][2] This resource is designed to equip you with the knowledge and practical protocols to overcome these solubility hurdles.

Understanding the Challenge: Why Do Oxazole Derivatives Precipitate?

Oxazole derivatives, while structurally diverse and biologically active, frequently exhibit poor water solubility.[1] This is often due to their rigid, aromatic structure and the presence of lipophilic substituents, which are common in targeted drug design. When a concentrated stock solution, typically in a water-miscible organic solvent like DMSO, is diluted into an aqueous assay buffer, the compound's solubility limit can be quickly exceeded, leading to precipitation.[3][4] This can result in inaccurate compound concentrations, leading to flawed structure-activity relationships (SAR) and unreliable biological data.[5]

Frequently Asked Questions (FAQs)

Q1: My oxazole derivative, dissolved in 100% DMSO, precipitates immediately upon dilution into my aqueous assay buffer. What's the first thing I should try?

This is a classic sign of a compound "crashing out" of solution due to a dramatic decrease in solvent strength. The first and simplest approach is to modify the dilution process. Instead of a single, large dilution step, try a serial dilution. For instance, first, dilute your DMSO stock into a small volume of a co-solvent like ethanol or polyethylene glycol (PEG), and then add this intermediate solution to your final aqueous buffer. This gradual reduction in organic solvent concentration can sometimes keep the compound in solution.

Q2: What are the most common and effective co-solvents to improve the solubility of my oxazole derivative in a cell-based assay?

Dimethyl sulfoxide (DMSO) and ethanol are the most widely used co-solvents in biological assays.[6] However, their concentrations must be carefully controlled to avoid cellular toxicity.[6][7][8] Many cell lines can tolerate final DMSO concentrations up to 0.5%, but it is crucial to determine the specific tolerance of your cell line.[3] Ethanol is another option, though it can also have biological effects.[7][9] For particularly challenging compounds, consider using solubilizing excipients like cyclodextrins.[10][11][12]

Q3: How do I know if the solubilizing agent I'm using is interfering with my assay?

This is a critical consideration. Every solubilizing agent has the potential to interact with your biological system. The best practice is to always include a "vehicle control" in your experimental design. This control should contain the same final concentration of the solubilizing agent (e.g., 0.5% DMSO) as your test samples but without the oxazole derivative. This allows you to differentiate between the effects of your compound and the effects of the solvent or excipient.

Q4: Can adjusting the pH of my buffer help to keep my oxazole derivative in solution?

Absolutely. Many oxazole derivatives have ionizable groups, making their solubility pH-dependent.[13] For weakly basic oxazoles, decreasing the pH (making the buffer more acidic) can increase solubility.[13][14][15][16] Conversely, for weakly acidic oxazoles, increasing the pH can improve solubility.[13] It's advisable to determine the pKa of your compound and then test a range of buffer pH values around the pKa to find the optimal solubility. However, ensure the chosen pH is compatible with your biological assay.

Q5: I've tried co-solvents and pH adjustment, but my compound still precipitates. What are my next options?

If basic techniques fail, you can explore more advanced formulation strategies. These include the use of surfactants to form micelles that encapsulate the hydrophobic compound, or complexation with cyclodextrins.[10][11][12][17][18] For in vivo studies or highly challenging in vitro systems, formulating the compound into nanoparticles can significantly enhance its solubility and bioavailability.[19][20][21][22][23]

Troubleshooting Guides & Experimental Protocols

Guide 1: Systematic Co-solvent Screening

This guide provides a step-by-step approach to selecting and validating a co-solvent for your oxazole derivative.

Objective: To identify a co-solvent and its optimal concentration to maintain the solubility of the oxazole derivative without compromising the integrity of the biological assay.

Materials:

• Oxazole derivative stock solution (e.g., 10 mM in 100% DMSO)

• Potential co-solvents: DMSO, Ethanol, Polyethylene glycol 400 (PEG 400), N,N-Dimethylformamide (DMF)

• Aqueous assay buffer

• 96-well microplate

• Plate reader for turbidity measurement (optional)

Protocol:

• Prepare a Co-solvent Dilution Series: In a 96-well plate, prepare a serial dilution of each co-solvent in your aqueous assay buffer. For example, for DMSO, you might prepare final concentrations ranging from 5% down to 0.1%.

• Introduce the Oxazole Derivative: Add a fixed amount of your oxazole derivative stock solution to each well of the co-solvent dilution series to achieve your desired final compound concentration.

• Visual and Instrumental Assessment:

  • Visually inspect the plate for any signs of precipitation (cloudiness, particulates).

  • If available, use a plate reader to measure the absorbance at a wavelength where the compound does not absorb (e.g., 600 nm) to quantify turbidity.

• Determine the Minimum Required Co-solvent Concentration: Identify the lowest concentration of each co-solvent that keeps your oxazole derivative fully dissolved.

• Co-solvent Toxicity Assessment: In a separate experiment, expose your biological system (e.g., cells) to the identified minimum required concentrations of the co-solvents (without your compound) to ensure they do not cause any adverse effects.

Data Presentation:

Co-solvent	Minimum Concentration for Solubilization	Cell Viability at Min. Concentration
DMSO	1.0%	98%
Ethanol	2.5%	95%
PEG 400	0.5%	99%
DMF	0.8%	92%

Causality Behind Experimental Choices: By systematically screening different co-solvents and their concentrations, you can identify a "solubility window" where your compound remains in solution without inducing solvent-related artifacts in your assay.

Diagram: Co-solvent Screening Workflow

Caption: Workflow for Co-solvent Screening and Validation.

Guide 2: Utilizing Surfactants for Micellar Solubilization

For highly hydrophobic oxazole derivatives, surfactants can be employed to form micelles that encapsulate the compound, effectively increasing its apparent water solubility.[24][25][26]

Objective: To solubilize a poorly water-soluble oxazole derivative using a non-ionic surfactant.

Materials:

• Oxazole derivative

• Non-ionic surfactant (e.g., Tween 80, Triton X-100)

• Aqueous assay buffer

• Vortex mixer and sonicator

Protocol:

• Determine the Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant molecules begin to form micelles.[27][28] You can find published CMC values for common surfactants or determine it experimentally. It's crucial to work at concentrations above the CMC for effective solubilization.

• Prepare a Surfactant-Containing Buffer: Prepare your aqueous assay buffer containing the chosen surfactant at a concentration 5-10 times its CMC.

• Prepare the Oxazole Derivative Formulation:

  • If starting with a solid compound, create a slurry of the oxazole derivative in the surfactant-containing buffer.

  • If starting from a DMSO stock, slowly add the stock solution to the surfactant-containing buffer while vortexing.

• Facilitate Micelle Encapsulation: Gently sonicate the mixture for 10-15 minutes to aid in the encapsulation of the oxazole derivative within the micelles.

• Final Dilution: This concentrated, micelle-encapsulated formulation can then be further diluted in the surfactant-containing buffer for your assay.

Data Presentation:

Surfactant	CMC (mM)[27][28][29][30]	Working Concentration (mM)	Observed Solubility of Oxazole Derivative
Tween 80	0.012	0.12	Soluble up to 100 µM
Triton X-100	0.16	1.6	Soluble up to 150 µM

Causality Behind Experimental Choices: By working above the CMC, you ensure the presence of micelles that can act as "nanocarriers" for your hydrophobic oxazole derivative, preventing its precipitation in the aqueous environment.

Diagram: Micellar Solubilization Mechanism

Caption: Encapsulation of a hydrophobic oxazole derivative within a surfactant micelle.

Guide 3: Cyclodextrin-Mediated Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[10][11][12] They can form inclusion complexes with poorly soluble drugs, enhancing their aqueous solubility.[10][11][12][17][18]

Objective: To improve the solubility of an oxazole derivative by forming an inclusion complex with a cyclodextrin.

Materials:

• Oxazole derivative

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous assay buffer

• Magnetic stirrer

Protocol:

• Prepare a Cyclodextrin Solution: Dissolve HP-β-CD in your aqueous assay buffer to create a stock solution (e.g., 10% w/v).

• Form the Inclusion Complex:

  • Add the oxazole derivative (either as a solid or from a concentrated organic stock) to the HP-β-CD solution.

  • Stir the mixture vigorously at room temperature for several hours (or overnight) to facilitate the formation of the inclusion complex.

• Filtration (Optional): If you started with an excess of solid compound, filter the solution through a 0.22 µm filter to remove any undissolved material. The filtrate will contain the solubilized oxazole derivative-cyclodextrin complex.

• Assay Dilution: The resulting solution can be used directly or further diluted in the assay buffer for your experiments.

Causality Behind Experimental Choices: The hydrophobic cavity of the cyclodextrin molecule provides a favorable environment for the lipophilic oxazole derivative, effectively shielding it from the aqueous solvent and preventing precipitation.[10][12]

Diagram: Cyclodextrin Inclusion Complex Formation

Sources

• 1. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. solvescientific.com.au [solvescientific.com.au]
• 6. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture [parahostdis.org]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 9. The influence of the solvents DMSO and ethanol on the genotoxicity of alpha,beta-unsaturated aldehydes in the SOS chromotest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs - MedCrave online [medcraveonline.com]
• 12. touroscholar.touro.edu [touroscholar.touro.edu]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. scielo.br [scielo.br]
• 15. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug | MDPI [mdpi.com]
• 18. eijppr.com [eijppr.com]
• 19. Enhancing Drug Solubility, Bioavailability, and Targeted Therapeutic Applications through Magnetic Nanoparticles [mdpi.com]
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• 21. Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Catalyst Selection for Oxazole Synthesis

Welcome to the technical support center for oxazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization to achieve higher yields. We will explore common challenges, provide in-depth troubleshooting guides, and answer frequently asked questions based on established and modern catalytic methods.

Section 1: Foundational Concepts in Catalysis for Oxazole Synthesis

The oxazole ring is a privileged scaffold in medicinal chemistry, and its efficient synthesis is of paramount importance.[1][2][3] The choice of catalyst is often the most critical parameter influencing the reaction's success, yield, and purity. Catalysts in oxazole synthesis primarily function to facilitate the key cyclization and dehydration/oxidation steps. They can be broadly categorized into:

• Acid Catalysts (Brønsted and Lewis): These are employed in classical methods like the Robinson-Gabriel and Fischer syntheses.[1][4][5] They activate substrates by protonation or coordination, promoting intramolecular nucleophilic attack and subsequent dehydration.[1][4]

• Transition Metal Catalysts: Modern methods frequently utilize transition metals like palladium (Pd), copper (Cu), and gold (Au).[6][7] These catalysts enable a broader range of transformations, including cross-coupling, oxidative cyclization, and cycloisomerization reactions, often under milder conditions with greater functional group tolerance.[6][7][8]

• Bases: In reactions like the van Leusen synthesis, a base is crucial for generating the key nucleophile from tosylmethyl isocyanide (TosMIC).[7][9][10]

The selection of a specific catalyst is intimately linked to the chosen synthetic route, which in turn depends on the available starting materials and the desired substitution pattern on the oxazole core.[6]

Section 2: Troubleshooting Guide - Enhancing Your Oxazole Yield

This section addresses common problems encountered during catalytic oxazole synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low or I'm getting no product at all. What are the likely causes?

Answer: Low or no product formation is a frequent issue that can stem from several factors related to the catalyst and reaction conditions.

Plausible Causes & Troubleshooting Steps:

• Catalyst Inactivity or Degradation:

  • Insight: Many transition metal catalysts, particularly palladium and gold complexes, can be sensitive to air and moisture.[11] Acid catalysts can be hygroscopic.

  • Actionable Advice:

    • Ensure you are using fresh, high-purity catalyst. If the catalyst is old or has been improperly stored, its activity may be compromised.

    • For air- or moisture-sensitive reactions, employ rigorous anhydrous and oxygen-free conditions (e.g., using Schlenk techniques or a glovebox).[11]

    • Consider preparing the active catalyst in situ if using a pre-catalyst system.

• Incorrect Catalyst for the Transformation:

  • Insight: There is no "one-size-fits-all" catalyst. A catalyst that is effective for a C-H arylation may not be suitable for a cycloisomerization.

  • Actionable Advice:

    • Consult the literature for catalysts proven to work for your specific reaction type (e.g., Robinson-Gabriel, van Leusen, copper-catalyzed oxidative cyclization).[4][6]

    • The table below provides a starting point for matching reaction types with common catalytic systems.

• Suboptimal Reaction Conditions:

  • Insight: Temperature, solvent, and concentration are critical variables that directly impact catalyst turnover and stability.[9][11]

  • Actionable Advice:

    • Temperature: Some reactions require heating to overcome activation barriers, while others may suffer from catalyst decomposition or side reactions at elevated temperatures.[9][11] A systematic study of the reaction temperature is often necessary to find the optimal balance.[11]

    • Solvent: The polarity of the solvent can dramatically affect catalyst solubility, substrate reactivity, and even the reaction pathway. For instance, in some palladium-catalyzed arylations, polar solvents favor C-5 arylation, while nonpolar solvents favor C-2 arylation.[11][12]

    • Concentration: Ensure proper mixing, especially in heterogeneous reactions where mass transfer can be rate-limiting.[11]

• Incompatible Functional Groups (Catalyst Poisoning):

  • Insight: Certain functional groups on your substrate can act as ligands, coordinating to the metal center and inhibiting catalysis. Common culprits include unprotected amines, thiols, and some heterocycles.

  • Actionable Advice:

    • Review your starting material for functional groups known to poison your chosen catalyst class.

    • If necessary, utilize appropriate protecting groups to mask these functionalities during the catalytic step.[11]

Q2: I'm observing significant side product formation. How can I improve the selectivity?

Answer: Poor selectivity is often a result of competing reaction pathways or subsequent reactions of the desired product. Catalyst choice and reaction conditions are key to directing the reaction toward the intended oxazole.

Plausible Causes & Troubleshooting Steps:

• Choice of Dehydrating Agent in Acid-Catalyzed Reactions:

  • Insight: In the Robinson-Gabriel synthesis, the choice of cyclodehydrating agent is critical. Strong, harsh acids like concentrated H₂SO₄ can lead to charring and other side reactions.[13] Similarly, using POCl₃ in DMF can cause Vilsmeier-Haack formylation on electron-rich aromatic substrates.[13]

  • Actionable Advice:

    • Consider using a milder dehydrating agent. Polyphosphoric acid (PPA) has been shown to increase yields to 50-60% in many cases compared to H₂SO₄ or POCl₃.[4][13]

    • Trifluoroacetic anhydride (TFAA) is another effective alternative that can avoid unwanted formylation.[13]

• Base Selection in the van Leusen Synthesis:

  • Insight: The base in the van Leusen reaction must be strong enough to deprotonate TosMIC but not so strong that it promotes decomposition or side reactions with the aldehyde.[9][14]

  • Actionable Advice:

    • Potassium carbonate (K₂CO₃) is a common choice, but if yields are low, a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) might be necessary.[9]

    • Screen a panel of bases to find the optimal choice for your specific substrate.

• Regioselectivity in Cross-Coupling Reactions:

  • Insight: In direct C-H arylation of the oxazole ring, the position of substitution (C2 vs. C5) can be controlled by the catalyst system.

  • Actionable Advice:

    • The choice of ligand on the palladium catalyst is crucial. Task-specific phosphine ligands have been developed to selectively direct arylation to either the C2 or C5 position.[12]

    • As mentioned, solvent polarity can also be a powerful tool for controlling regioselectivity.[11][12]

Q3: My catalyst appears to be deactivating during the reaction. What can I do?

Answer: Catalyst deactivation, or a loss of activity over time, can be caused by thermal decomposition, poisoning, or physical changes like aggregation.

Plausible Causes & Troubleshooting Steps:

• Thermal Instability:

  • Insight: Many organometallic catalysts have a limited thermal window. Excessive heat can cause ligand dissociation, metal reduction/aggregation (e.g., formation of palladium black), or other decomposition pathways.

  • Actionable Advice:

    • Determine the optimal temperature for your reaction. Running the reaction at the lowest effective temperature can prolong catalyst lifetime.[15]

    • If high temperatures are required, select a more thermally robust catalyst, often one with bulky, strongly coordinating ligands.

• Product Inhibition or Byproduct Poisoning:

  • Insight: The product itself or a byproduct of the reaction can sometimes coordinate to the catalyst more strongly than the starting material, leading to inhibition. For example, in the van Leusen reaction, the p-toluenesulfinic acid byproduct can interfere if not effectively managed.[12]

  • Actionable Advice:

    • Using a resin-bound base can help sequester the acidic byproduct in the van Leusen synthesis, allowing for easy removal by filtration.[12]

    • In some cases, running the reaction at a lower concentration can mitigate product inhibition.

• Physical Deactivation (for Heterogeneous Catalysts):

  • Insight: Solid-supported catalysts can lose activity due to fouling (coking), sintering (loss of surface area at high temperatures), or leaching of the active metal into the solution.

  • Actionable Advice:

    • Ensure the reaction temperature does not exceed the catalyst's recommended operating range to prevent sintering.

    • If fouling is suspected, a regeneration step (e.g., calcination) may be possible, depending on the catalyst.

    • Analyze the reaction solution for leached metal to confirm if this is the deactivation pathway.

Catalyst Selection and Optimization Workflow

The following diagram illustrates a logical workflow for selecting and optimizing a catalyst for your oxazole synthesis.

Caption: A logical workflow for catalyst selection and optimization.

Section 3: Proactive FAQs for Oxazole Synthesis

Q: What are the most common catalytic methods for synthesizing oxazoles? A: The most prevalent methods include classical named reactions like the Robinson-Gabriel (acid-catalyzed cyclodehydration) and the van Leusen (base-mediated) syntheses.[4][6] Modern approaches are dominated by transition metal catalysis, with palladium, copper, and gold being widely used for reactions like cross-coupling, oxidative cyclizations, and annulations.[6]

Q: How do I choose the best catalyst for my specific substrate? A: Catalyst selection is highly dependent on your starting materials and the desired substitution pattern.[6]

• Palladium catalysts are excellent for cross-coupling reactions to introduce aryl or vinyl groups.[6][16]

• Copper catalysts are effective for oxidative cyclizations and reactions involving alkynes.[6][8]

• Gold catalysts are particularly useful for the cycloisomerization of propargylamides and other alkyne-based transformations.[6][7]

The following table provides a comparative overview to guide your initial selection.

Synthesis Method	Catalyst Class	Typical Substrates	Key Strengths	Ref.
Robinson-Gabriel	Brønsted Acid	α-Acylamino ketones	Simple, classical method for 2,5-disubstituted oxazoles.	[4][17]
van Leusen	Base (e.g., K₂CO₃)	Aldehydes, TosMIC	Mild conditions, good for 5-substituted oxazoles.	[7][10]
Copper-Catalyzed	Copper (e.g., Cu(OAc)₂)	Enamides, Alkynes	High efficiency for oxidative cyclizations.	[6][8]
Gold-Catalyzed	Gold (e.g., BrettPhosAuNTf₂)	N-Propargylamides, Alkynes	Mild conditions, high functional group tolerance.	[6][7]
Palladium-Catalyzed	Palladium (e.g., Pd(PPh₃)₄)	Oxazoles, Aryl halides	Excellent for C-H functionalization and cross-coupling.	[12][16]

Q: How can I effectively purify my oxazole derivative? A: Purification can sometimes be challenging due to the similar polarity of byproducts.

• Column Chromatography: This is the most common method. Careful selection of the silica gel and eluent system is crucial for good separation.[6][11]

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent can be a very effective technique for achieving high purity.[11]

• Work-up: During aqueous work-up, emulsions can sometimes form. Adding a saturated brine solution can help break the emulsion and improve phase separation.[11]

Section 4: Key Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed Oxidative Cyclization

This protocol provides a general method for the synthesis of 2,5-disubstituted oxazoles from enamides.

Materials:

• Enamide substrate

• Copper(II) acetate (Cu(OAc)₂)

• Toluene (anhydrous)

• Oxygen (balloon)

Procedure:

• To a reaction vial, add the enamide (0.2 mmol, 1.0 equiv), Cu(OAc)₂ (0.04 mmol, 20 mol%), and anhydrous toluene (2.0 mL).[6]

• Seal the vial and purge with oxygen (or ensure an oxygen atmosphere via a balloon).

• Stir the reaction mixture vigorously at the desired temperature (e.g., room temperature to 100 °C, optimization may be required).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired oxazole.[6]

Protocol 2: General Procedure for van Leusen Oxazole Synthesis

This protocol provides a general method for the synthesis of 5-substituted oxazoles.

Materials:

• Aldehyde substrate

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃)

• Methanol (anhydrous)

Procedure:

• To a round-bottom flask, add the aldehyde (1.0 mmol, 1.0 equiv), TosMIC (1.1 mmol, 1.1 equiv), and K₂CO₃ (1.5 mmol, 1.5 equiv).

• Add anhydrous methanol (5-10 mL).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).[9]

• Monitor the reaction progress by TLC until the starting aldehyde is consumed.

• Upon completion, remove the solvent under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Troubleshooting Decision Tree

This diagram provides a step-by-step guide for diagnosing issues with low reaction yield.

Caption: A decision tree for troubleshooting low yield in oxazole synthesis.

References

• BenchChem. (2025). Optimizing reaction conditions for the synthesis of oxazole derivatives.
• Grokipedia. (n.d.). Fischer oxazole synthesis.
• BenchChem. (2025). Oxazole Synthesis: A Technical Support Center for Common Side Reactions.
• BenchChem. (2025). Technical Support Center: Catalyst Selection for Efficient Oxazole Ring Formation.
• BenchChem. (2025). Troubleshooting common problems in 2-(p-Tolyl)oxazole synthesis.
• Indian Journal of Pharmaceutical Sciences. (n.d.). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review.
• PMC - NIH. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids.
• Taylor & Francis. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective.
• Wikipedia. (n.d.). Fischer oxazole synthesis.
• ACS Publications. (2023). Copper-Catalyzed Chemodivergent Synthesis of Oxazoles and Imidazolidones by Selective C–O/C–N Cyclization. The Journal of Organic Chemistry.
• Little Garage. (2025). Troubleshooting Guide: How to Diagnose a Bad Catalytic Converter.
• BenchChem. (2025). The Synthesis of Oxazoles: A Technical Guide to Historical and Modern Methodologies.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole.
• Semantic Scholar. (n.d.). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective.
• ResearchGate. (n.d.). Table 3 Optimization of oxazole formation catalyzed by (bnpy)AuCl 2 3 a.
• Unknown Source. (n.d.).
• Beilstein Journals. (2011). Recent advances in direct C–H arylation: Methodology, selectivity and mechanism in oxazole series.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles.
• Journal of Synthetic Chemistry. (2023). One-pot Synthesis of Highly Functionlized Oxazoles in the Presence of Heterogeneous CuFe2O4 Ca.
• MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis.
• BenchChem. (2025). Troubleshooting guide for the catalytic asymmetric synthesis of nitroalcohols.
• Taylor & Francis. (2022). A systematic appraisal on catalytic synthesis of 1,3-oxazole derivatives.
• BenchChem. (n.d.). Optimization of reaction conditions for oxazoline synthesis.
• Wikipedia. (n.d.). Robinson–Gabriel synthesis.
• YouTube. (2023). Catalytic Converter Diagnosis 9 Easy Methods for Pro Results.
• Slideshare. (n.d.). Troubleshooting of Catalytic Reactors | PPTX.
• OSTI.GOV. (1985). Troubleshooting catalytic reforming units (Conference).
• PMC. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis.
• ResearchGate. (n.d.). One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates | Request PDF.
• University of California, Davis. (1999). A PRACTICAL SYNTHESIS OF 1,3-OXAZOLE.
• Sciforum. (n.d.). Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition †.
• Scientific Update - UK. (2017). Oxazole Synthesis from Acetylenes and Nitriles.

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Technical Support Center: A Guide to Minimizing Impurities in 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde Synthesis

This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. Our focus is to provide actionable insights and robust protocols to ensure the highest possible purity of the final product, a critical factor for reproducible downstream applications.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and purification of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, offering potential causes and validated solutions.

Issue 1: The final product is contaminated with unreacted starting materials.

• Potential Cause: The reaction may not have gone to completion. This can be due to several factors, including insufficient reaction time, suboptimal temperature, or inefficient activation of reagents. For instance, in a Vilsmeier-Haack formylation, the formation of the Vilsmeier reagent (a chloromethyliminium salt) from DMF and an activating agent like POCl₃ is a critical preceding step.[1][2] If this reagent is not formed efficiently, the formylation of the oxazole precursor will be incomplete.

• Recommended Solutions:

  • Reaction Monitoring: Actively monitor the reaction's progress using Thin-Layer Chromatography (TLC). The disappearance of the starting material spot is a key indicator of reaction completion.

  • Temperature and Time Optimization: Ensure the reaction is conducted at the appropriate temperature to facilitate the reaction without decomposing the starting materials or product. It may be necessary to increase the reaction time.

  • Reagent Stoichiometry: Re-evaluate the stoichiometry of your reagents. A slight excess of the formylating agent may be required to drive the reaction to completion.

Issue 2: Presence of significant byproducts, particularly an unexpected formylated species.

• Potential Cause: A common side reaction, especially when using a Vilsmeier-Haack approach with phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is the formylation of other electron-rich aromatic rings that may be present in the substrate.[1] The Vilsmeier reagent is a moderately strong electrophile and can react with other nucleophilic sites.[2]

• Recommended Solutions:

  • Reagent Selection: If your substrate is susceptible to multiple formylations, consider avoiding the POCl₃/DMF combination.[1] Alternative formylation methods or protecting group strategies may be necessary.

  • Controlled Addition: Add the Vilsmeier reagent to the reaction mixture slowly and at a controlled temperature to minimize side reactions.

Issue 3: The purified product remains colored (yellow or brown).

• Potential Cause: The presence of colored impurities can arise from the degradation of starting materials or the product under harsh reaction conditions, such as strong acids or high temperatures.[3] These impurities can sometimes co-crystallize with the desired product.

• Recommended Solutions:

  • Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal.[3] The charcoal will adsorb the colored impurities. Be aware that activated charcoal can also adsorb some of the product, so use it sparingly.

  • Slow Recrystallization: After the charcoal treatment and hot filtration, allow the solution to cool slowly. Rapid cooling can trap impurities within the crystal lattice.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, and what are their typical impurity profiles?

The synthesis of substituted oxazoles like the target compound can be approached through several established methods. Two common routes are the Robinson-Gabriel synthesis and the Vilsmeier-Haack reaction.

Synthetic Route	Description	Common Impurities	References
Robinson-Gabriel Synthesis	This involves the cyclodehydration of a 2-acylamino ketone.[4][5][6]	Unreacted 2-acylamino ketone, partially dehydrated intermediates, and byproducts from the dehydrating agent (e.g., residual H₂SO₄ or P₂O₅).[7][8]	[7],[4],[5],[6],[8]
Vilsmeier-Haack Reaction	This reaction introduces a formyl group onto an existing 4-methyl-2-phenyloxazole ring using a formylating agent like the Vilsmeier reagent.[2]	Unreacted 4-methyl-2-phenyloxazole, di-formylated byproducts, and residual reagents from the Vilsmeier preparation (e.g., POCl₃, DMF).[1][9]	[1],[9],[2],

Q2: What are the most effective methods for purifying the crude product?

Purification is critical to obtaining a high-purity final product. The choice of method depends on the nature and quantity of the impurities.

• Recrystallization: This is a powerful technique for removing impurities from a solid compound.[3]

  • Solvent Selection: An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[3] For oxazole derivatives, consider single solvents like ethanol or isopropanol, or solvent mixtures such as ethyl acetate/hexane or toluene/hexane.[3]

  • Protocol: General Recrystallization

    • In a flask, dissolve the crude product in a minimal amount of the chosen hot solvent.

    • If the solution is colored, add a small amount of activated charcoal, continue to heat for a few minutes, and then perform a hot filtration to remove the charcoal.

    • Allow the filtrate to cool slowly to room temperature to promote the formation of large, pure crystals.[3]

    • Further cool the flask in an ice bath to maximize crystal formation.

    • Collect the purified crystals by filtration, washing them with a small amount of cold solvent.

    • Dry the crystals thoroughly to remove any residual solvent.

• Column Chromatography: This technique is highly effective for separating compounds with different polarities.[10]

  • Stationary and Mobile Phase: Silica gel is a common stationary phase. The mobile phase (eluent) is typically a mixture of a non-polar solvent (like hexane) and a more polar solvent (like ethyl acetate).[10][11]

  • Protocol: Flash Column Chromatography

    • Determine the optimal eluent system by running TLC plates with varying solvent ratios (e.g., 9:1, 4:1, 1:1 hexane:ethyl acetate).

    • Prepare a silica gel column.

    • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture).

    • Load the sample onto the column.

    • Elute the column with the chosen solvent system, collecting fractions.

    • Analyze the fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Q3: Which analytical techniques are recommended for assessing the purity of the final product?

A combination of analytical methods should be used to confirm the purity and identity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Technique	Purpose	Key Observables	References
¹H and ¹³C NMR	Structural elucidation and identification of impurities.	Characteristic chemical shifts for the aldehyde proton (~9.7-10.0 ppm), methyl protons (~2.4 ppm), and aromatic protons.[12][13] Impurities will present as additional, uncharacteristic peaks.	[12],[13]
HPLC	Purity assessment and quantification of impurities.	A single, sharp peak indicates high purity. The method can be developed using a C18 reverse-phase column with a mobile phase of acetonitrile and water.[14][15][16]	[14],[15],[16]
GC-MS	Detection of volatile or semi-volatile impurities.	Provides mass-to-charge ratio information for the main component and any impurities, aiding in their identification.[17]	[17]

Visualized Workflow and Decision Making

Experimental Workflow for Synthesis and Purification

The following diagram illustrates a typical workflow from synthesis to a purified final product.

Caption: A generalized workflow for the synthesis and purification of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

References

• SIELC Technologies. Separation of Oxazole on Newcrom R1 HPLC column. [Link]

• SynArchive. Robinson-Gabriel Synthesis. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Oxazole. [Link]

• Wikipedia. Robinson–Gabriel synthesis. [Link]

• PMC. Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. [Link]

• PMC. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. [Link]

• MDPI. 2-((5-(5-Methyl-2-phenyl-1H-imidazol-4-yl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethan-1-one. [Link]

• Beilstein Journals. Supporting Information A laterally-fused N-heterocyclic carbene framework from polysubstituted aminoimidazo[5,1-b]oxazol-6-ium s. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• Google Patents.

• ResearchGate. (PDF) RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. [Link]

• ResearchGate. Synthesis of 2‐aryl‐5‐methyl‐1,3‐oxazole‐4‐carbaldehydes, 10 a–f. [Link]

• MDPI. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. [Link]

• PMC. Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. [Link]

• Organic Chemistry Portal. Synthesis of 1,3-oxazoles. [Link]

• Indian Journal of Pharmaceutical Sciences. Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. [Link]

• ResearchGate. Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. [Link]

• ACS Publications. Development of a Diversity-Oriented Approach to Oxazole-5-amide Libraries. [Link]

• ResearchGate. New oxazole to oxazole recyclization | Request PDF. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

• Arkat USA. Delocalized cationic azo dyes derived from 2-aminoselenazole-5-carbaldehyde. [Link]

• PMC. Design, Synthesis, and Biological Evaluation of a Series of Oxazolone Carboxamides as a Novel Class of Acid Ceramidase Inhibitors. [Link]

• ACS Publications. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. [Link]

• ResearchGate. (PDF) Synthesis of Methyl 2-((4R)-3-Acryloyl-4-phenyloxazolidin-2-yl)acetates. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• ResearchGate. (PDF) SYNTHESIS AND CHARACTERIZATION OF 4-METHYL-2-PHENYL-4-((5-PHENYL-2H-TETRAZOL-2-YL)METHYL)-4,5-DIHYDROOXAZOLE. [Link]

• VIBGYOR ePress. 1H-1,2,3-triazol-4-yl]methyl)-9H-carbazole Using 2D 1H-15N HMBC Experiment. [Link]

• ResearchGate. The synthesis of the 4-(chloromethyl)-2-phenyloxazoles intermediates... [Link]

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• 4. synarchive.com [synarchive.com]
• 5. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 6. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
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• 8. benchchem.com [benchchem.com]
• 9. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Separation of Oxazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability - Journal of Health and Allied Sciences NU [jhas-nu.in]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting NMR peak assignments for 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Welcome to the technical support guide for the NMR analysis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. This document is designed for researchers, medicinal chemists, and professionals in drug development who are working with this or structurally similar compounds. Here, we address common challenges in NMR peak assignment through a series of frequently asked questions and detailed troubleshooting protocols, grounding our advice in established spectroscopic principles.

Introduction to the Molecule and Spectroscopic Challenges

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a trisubstituted oxazole with three distinct functional groups attached to the heterocyclic core: a phenyl group at position 2, a methyl group at position 4, and a carbaldehyde (formyl) group at position 5. While the structure appears straightforward, its NMR spectra can present several assignment challenges, including:

• Signal Overlap: The aromatic protons of the phenyl group often resonate in a narrow chemical shift range, leading to complex and overlapping multiplets.

• Substituent Effects: The electron-withdrawing nature of the aldehyde and the electronic properties of the oxazole ring influence the chemical shifts of all protons and carbons, sometimes in non-intuitive ways.

• Quaternary Carbons: Assigning the non-protonated carbons of the oxazole ring and the phenyl substituent requires advanced NMR techniques.

This guide provides the necessary tools and logical workflows to overcome these challenges and achieve confident spectral assignment.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR shows a singlet very far downfield, around 9.5-10.5 ppm. Is this correct for the aldehyde proton?

A1: Yes, this is the expected region for the aldehyde (formyl) proton. The significant downfield shift is due to two primary factors:

• Magnetic Anisotropy: The proton is located in the deshielding zone of the carbonyl (C=O) group's magnetic field. This anisotropic effect is one of the most significant contributors to its low-field resonance.[1][2]

• Inductive Effect: The electronegative oxygen atom of the carbonyl group withdraws electron density from the C-H bond, further deshielding the proton.

The exact chemical shift can be influenced by the solvent used, as solvents like acetone and benzene can interact with the solute, altering the electron distribution.[3] For aromatic aldehydes, this peak typically appears in the range of 9.85–10.20 ppm.[1]

Q2: The aromatic region of my ¹H NMR (around 7.4-8.2 ppm) is a complex multiplet. How can I definitively assign the ortho-, meta-, and para-protons of the phenyl group?

A2: This is a classic challenge. The protons on the phenyl ring are influenced by the attached oxazole ring, which acts as an electron-withdrawing group, generally shifting all phenyl protons downfield compared to benzene (7.26 ppm in CDCl₃).[4][5] The ortho-protons (H-2'/H-6') are typically the most deshielded and appear furthest downfield due to their proximity to the oxazole ring.[5] However, signal overlap is common.

To resolve this, you have several options:

• Higher Field Spectrometer: Using a higher field instrument (e.g., 600 MHz instead of 400 MHz) increases signal dispersion and can resolve the overlapping multiplets.[6][7]

• 2D COSY Experiment: A Correlation Spectroscopy (COSY) experiment is the most direct way to identify coupled protons. You will see a cross-peak between the ortho-protons and the meta-protons, and another between the meta-protons and the para-proton. This allows you to "walk" through the spin system and assign each proton.

• 2D HMBC Experiment: A Heteronuclear Multiple Bond Correlation (HMBC) experiment can show correlations between the phenyl protons and carbons in the oxazole ring. For instance, the ortho-protons (H-2'/H-6') should show a correlation to the C-2 carbon of the oxazole ring, providing a definitive assignment anchor.

See the Advanced NMR Protocols section below for a step-by-step guide to these experiments.

Q3: I'm struggling to assign the quaternary carbons (C-2, C-4, C-5 of the oxazole and C-1' of the phenyl ring) in my ¹³C NMR spectrum. How can I identify them?

A3: Quaternary carbons do not have attached protons, so they are absent in a DEPT-135 or HSQC spectrum, which is the first step to identifying them. To assign them specifically, the HMBC (Heteronuclear Multiple Bond Correlation) experiment is essential.[6] It reveals correlations between protons and carbons that are 2 or 3 bonds away.

• C-2 (Oxazole): Look for correlations from the ortho-protons of the phenyl ring (H-2'/H-6').

• C-4 (Oxazole): This carbon should show a strong correlation to the protons of the methyl group (-CH₃).

• C-5 (Oxazole): Look for correlations from both the aldehyde proton (-CHO) and the methyl group protons (-CH₃).

• C-1' (Phenyl): This carbon will show correlations from the ortho-protons (H-2'/H-6') and potentially the meta-protons (H-3'/H-5').

Q4: I see unexpected peaks in my spectrum. What are the likely sources?

A4: Unexpected peaks typically arise from impurities.[8] Common sources include:

• Residual Solvents: Check for common solvents used in your synthesis or purification (e.g., ethyl acetate, hexane, acetone). There are standard reference tables for these shifts.[9]

• Water: A broad peak, often around 1.5-2.5 ppm in CDCl₃, is usually water. Its position can vary.

• Starting Materials: Compare your spectrum to those of your starting materials to see if any unreacted components remain.[6]

A simple diagnostic test for exchangeable protons (like water or -OH/-NH impurities) is to add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. Peaks from exchangeable protons will disappear or significantly diminish.[6]

Data Summary and Predicted Assignments

The following table provides predicted ¹H and ¹³C NMR chemical shifts for 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. These values are estimates based on published data for structurally similar oxazoles and general substituent effects.[4][10][11][12][13] Actual experimental values may vary based on solvent and concentration.

Atom Label	Type	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Notes / Expected Multiplicity
-CHO	Aldehyde	9.8 – 10.2	180 – 185	Singlet (s)
-CH₃	Methyl	2.5 – 2.7	12 – 15	Singlet (s)
H-2', H-6'	Phenyl (ortho)	8.0 – 8.2	~126	Multiplet (m) or Doublet of doublets (dd)
H-3', H-5'	Phenyl (meta)	7.4 – 7.6	~129	Multiplet (m)
H-4'	Phenyl (para)	7.4 – 7.6	~131	Multiplet (m)
C-2	Oxazole	-	160 – 163	Quaternary
C-4	Oxazole	-	145 – 148	Quaternary
C-5	Oxazole	-	155 – 158	Quaternary
C-1'	Phenyl (ipso)	-	127 – 130	Quaternary

Troubleshooting and Experimental Protocols

If you encounter ambiguous or overlapping signals, a systematic approach using 2D NMR is the most reliable path to a complete and accurate assignment.

Systematic Troubleshooting Workflow

This workflow guides you from initial data ambiguity to a confirmed structure.

Caption: A logical workflow for troubleshooting NMR peak assignments.

Protocol 1: Acquiring a 2D COSY Spectrum

Purpose: To identify protons that are coupled to each other (typically through 2-3 bonds). This is ideal for confirming the connectivity of the phenyl ring protons.

• Sample Prep: Use the same sample prepared for your 1D ¹H NMR. Ensure it is well-shimmed.

• Experiment Setup: Select a standard gradient-enhanced COSY (gCOSY) experiment from your spectrometer's software library.

• Acquisition: The experiment is relatively quick, typically taking 15-30 minutes.

• Processing & Analysis: After Fourier transformation, the resulting 2D spectrum will show the 1D proton spectrum along both axes. Off-diagonal peaks (cross-peaks) indicate coupling. For the phenyl ring, you should observe a cross-peak connecting the ortho-protons to the meta-protons, and another connecting the meta-protons to the para-proton.

Protocol 2: Acquiring 2D HSQC and HMBC Spectra

Purpose: To correlate protons with carbons. HSQC shows direct one-bond (¹J) correlations, while HMBC shows long-range two- and three-bond (²J, ³J) correlations.[6][14]

• Sample Prep: The same sample can be used. A slightly more concentrated sample may improve the signal-to-noise ratio for these less sensitive experiments.

• Experiment Setup:

  • HSQC: Select a standard gradient-enhanced HSQC experiment (e.g., hsqcedetgpsisp2.2 on Bruker systems). This will correlate each proton to the carbon it is attached to.

  • HMBC: Select a standard gradient-enhanced HMBC experiment (e.g., hmbcgplpndqf on Bruker systems). This experiment takes longer (1-4 hours) but is critical for mapping the full molecular structure.

• Processing & Analysis:

  • HSQC: Use the HSQC spectrum to assign the protonated carbons. For example, the signal for the methyl protons (~2.6 ppm) will show a cross-peak to the methyl carbon signal (~13 ppm).

  • HMBC: This is the key for assigning the quaternary carbons. Use the expected correlations to confirm your assignments as detailed in Q3. The diagram below illustrates the most important HMBC correlations for this molecule.

Key HMBC Correlations for Structure Validation

This diagram visualizes the crucial 2- and 3-bond correlations that confirm the connectivity of the molecular fragments.

Note: The DOT script above references an image of the molecule for clarity. A simplified text-based representation would be used in a pure DOT environment. The arrows illustrate the expected correlations.

A simplified DOT script without the image dependency:

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• 9. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 10. Evaluation of dual potentiality of 2,4,5-trisubstituted oxazole derivatives as aquaporin-4 inhibitors and anti-inflammatory agents in lung cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. cosy hsqc hmbc: Topics by Science.gov [science.gov]

Reference Data & Comparative Studies

Unambiguous Structural Confirmation of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde: A 2D NMR Performance Guide

For researchers and drug development professionals, confirming the regiochemistry of highly substituted heterocycles is a critical bottleneck in the analytical pipeline. 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde presents a classic structural elucidation challenge: a fully substituted, proton-deficient oxazole core. Because the core carbons (C2, C4, C5) lack directly attached protons, traditional 1D NMR and standard COSY experiments are insufficient to prove atomic connectivity.

As a Senior Application Scientist, I frequently see laboratories struggle with these "Crews rule" molecules, which are notoriously difficult to piece together due to their proton deficiency[1]. The solution relies entirely on long-range Heteronuclear Multiple Bond Correlation (HMBC). However, HMBC is an inherently insensitive experiment.

This guide objectively compares the performance of High-Field Cryogenically Cooled Probes (CryoProbes) at 600 MHz against Conventional Room Temperature (RT) Probes at 400 MHz for this specific application, providing a self-validating experimental workflow to ensure scientific integrity.

The Structural Challenge & Causality of Pulse Selection

In 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, the structural proof relies on bridging isolated spin systems (the methyl, phenyl, and aldehyde protons) to the quaternary oxazole carbons via two-bond ( 2JCH​ ) and three-bond ( 3JCH​ ) couplings.

To achieve this without ambiguity, we must build a self-validating sequence of experiments:

• HSQC (Heteronuclear Single Quantum Coherence) is required first to map the direct 1JCH​ attachments[2]. This acts as a critical filter.

• HMBC is then deployed. By precisely tuning the long-range delay to 62.5 ms (optimizing for an 8 Hz coupling constant), we force the magnetization to transfer from the peripheral protons across the heteroatoms to the quaternary core, unambiguously confirming the regiochemistry.

Caption: Workflow for 2D NMR-based structural elucidation of proton-deficient heterocycles.

Product Performance Comparison: CryoProbe vs. RT Probe

When dealing with low-concentration API intermediates, hardware selection dictates project velocity. CryoProbe technology cools the RF detection coils and preamplifiers to ~20 K using helium gas, drastically reducing Johnson-Nyquist thermal noise[3].

The Causality of Time Savings: Signal-to-Noise Ratio (SNR) scales with the square root of the number of scans ( SNR∝NS​ ). The 4- to 5-fold SNR enhancement provided by a CryoProbe[4] mathematically translates to a 16- to 25-fold reduction in acquisition time[5]. For an insensitive, indirect-detection experiment like HMBC on a dilute sample, this reduces a multi-day acquisition to a single hour.

Table 1: Hardware Performance Comparison for 2D HMBC (5 mg API in 0.6 mL DMSO-d₆)

Metric	400 MHz Room Temperature Probe	600 MHz TCI CryoProbe	Causality / Impact
Operating Temp (Coil)	~298 K	~20 K	Cryogenic cooling eliminates background thermal noise[3].
Relative Sensitivity	1x (Baseline)	4x - 5x	Higher magnetic field + cold preamplifiers maximize signal[4].
HMBC Acquisition Time	~16 hours (Overnight)	~1 hour	Time scales inversely with the square of SNR[5].
Resolution (Dispersion)	Standard	Exceptional	600 MHz provides superior peak separation for phenyl multiplets.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the structural assignment, the following protocol represents a self-validating system. Each step verifies the prerequisites of the next, eliminating false positives.

Step 1: Sample Preparation & 1D Validation

• Dissolve 5 mg of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in 0.6 mL of DMSO- d6​ (100% deuteration) and transfer to a high-quality 5 mm NMR tube.

• Acquire a standard 1D 1H spectrum (16 scans, 30° flip angle, relaxation delay D1=2 s).

• Validation Check: Confirm the presence of the aldehyde singlet (~9.9 ppm), phenyl multiplets (~7.5-8.1 ppm), and methyl singlet (~2.5 ppm) before committing spectrometer time to 2D experiments.

Step 2: HSQC (Direct Attachment Filter)

• Execute a multiplicity-edited 1H−13C HSQC.

• Set spectral widths to 12 ppm ( 1H ) and 200 ppm ( 13C ). Acquire 256 increments in the indirect ( t1​ ) dimension with 4 scans per increment.

• Validation Check: Use this data as an anti-filter for HMBC. Any cross-peak in the subsequent HMBC that perfectly aligns with an HSQC peak is a 1JCH​ artifact and must be discarded[2].

Step 3: HMBC (Long-Range Correlation)

• Execute a 1H−13C HMBC experiment with a low-pass J-filter.

• Critical Parameter: Set the long-range coupling delay to exactly 62.5 ms .

  • Causality: This delay allows the magnetization to evolve under the long-range coupling constant ( JLR​ ). The math dictates 1/(2×8 Hz)=0.0625 s .

• Acquire 512 increments in t1​ with 16 scans per increment (CryoProbe) or 256 scans (RT Probe).

Caption: HMBC magnetization transfer pathway from the C4-methyl group to the oxazole core.

Data Synthesis: Structural Confirmation

The definitive proof of the 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde structure lies in the intersection of the HMBC data. The methyl protons must show correlations to C4 and C5, while the aldehyde proton must show correlations to C5 and C4. This interlocking data perfectly bridges the quaternary core.

Table 2: Predicted NMR Spectral Assignments & Key HMBC Correlations

Moiety	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key HMBC Correlations (²J, ³J)	Structural Significance
Aldehyde (-CHO)	~9.9 (s)	~178	C5, C4	Links the aldehyde group directly to the C5 position.
Methyl (-CH₃)	~2.5 (s)	~13	C4, C5	Links the methyl group directly to the C4 position.
Phenyl (Ortho-H)	~8.0 (m)	~126	C2	Links the phenyl ring to the C2 position of the oxazole core.
Oxazole C2	-	~161	-	Quaternary carbon; assigned exclusively via Phenyl HMBC.
Oxazole C4	-	~138	-	Quaternary carbon; assigned via Methyl & Aldehyde HMBC.
Oxazole C5	-	~146	-	Quaternary carbon; assigned via Methyl & Aldehyde HMBC.

Conclusion

For highly substituted, proton-deficient heterocycles like oxazoles, structural elucidation is impossible without high-quality 2D NMR data. While a standard 400 MHz RT probe can eventually yield the required HMBC correlations, the integration of CryoProbe technology provides a definitive, high-throughput solution. By reducing analysis time from days to hours while ensuring unambiguous regiochemical assignment, high-field cryogenically cooled NMR systems represent an indispensable asset for modern drug development workflows.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Improving NMR Through Advanced Cryoprobe Technology [eureka.patsnap.com]
• 4. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 5. Cryoprobe - NMR Wiki [nmrwiki.org]

Advanced Purity Profiling of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde: A Comparative Guide to HPLC-MS vs. Traditional Techniques

As pharmaceutical pipelines increasingly rely on complex heterocyclic building blocks, the analytical stringency applied to intermediates dictates the success of downstream synthesis. 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0)[1] is a highly reactive, electron-rich intermediate frequently utilized in the development of COX-2 inhibitors and kinase targeting therapeutics.

However, its unique structural features—a basic oxazole nitrogen coupled with a chemically labile aldehyde moiety—present significant analytical challenges. This guide objectively evaluates High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) against traditional methodologies (GC-MS, HPLC-UV), providing a self-validating, compliant protocol[2] for robust impurity profiling.

The Causality of Analytical Selection: Why Traditional Methods Fall Short

When assessing the purity of aldehyde-bearing oxazoles, the choice of analytical technique cannot be arbitrary; it must be dictated by the molecule's intrinsic physicochemical vulnerabilities.

• The GC-MS Thermal Artifact Risk: Gas Chromatography-Mass Spectrometry (GC-MS) is often the default for volatile small molecules. However, the aldehyde group in 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is thermally labile. At typical GC inlet temperatures (250°C+), the molecule is prone to thermal decarbonylation or rapid oxidation[3]. This creates "ghost peaks" (artifactual impurities) that falsely lower the reported purity of the batch.

• The HPLC-UV Specificity Gap: While standard HPLC-UV avoids thermal degradation, it lacks the structural specificity required to differentiate between co-eluting positional isomers (e.g., 5-methyl-1,3-oxazole-4-carbaldehyde vs. 4-methyl-1,3-oxazole-5-carbaldehyde).

• The HPLC-MS Advantage: HPLC-MS resolves both issues. It operates under mild, ambient thermal conditions, preserving the aldehyde, while the mass spectrometer provides exact mass data to unambiguously identify co-eluting isomers and process impurities[4].

Fig 1. Analytical decision workflow for oxazole-carbaldehyde derivatives.

Comparative Performance Data

To objectively demonstrate the superiority of HPLC-MS for this specific intermediate, the following table synthesizes the performance metrics across the three primary analytical modalities.

Table 1: Methodological Comparison for Oxazole-Carbaldehyde Analysis

Analytical Technique	Specificity for Isomers	Thermal Artifact Risk	Typical LOD	Primary Use Case in Lifecycle
HPLC-MS (ESI+)	Excellent (Exact Mass/MS-MS)	None	0.01%	Unknown impurity elucidation & validation
HPLC-UV (PDA)	Moderate (Co-elution risk)	None	0.05%	Routine batch release assay
GC-MS (EI)	High (Library matching)	High (Aldehyde breakdown)	0.10%	Volatile solvent residue analysis only

Table 2: Common Impurities Identified via HPLC-MS

Impurity Type	Putative Structure	Expected m/z [M+H]+	Causality / Origin
Target API	4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde	188.07	N/A (MW: 187.2 g/mol )[5]
Degradant	4-Methyl-2-phenyl-1,3-oxazole-5-carboxylic acid	204.06	Atmospheric oxidation of the aldehyde
Isomer	5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde	188.07	Side reaction during cyclization

Self-Validating HPLC-MS Experimental Protocol

According to the newly revised (legally effective June 2024)[6], analytical procedures must be proven "fit for purpose" through rigorous specificity and accuracy checks[7]. The following protocol is designed as a self-validating system , meaning the sequence itself proves its validity before any unknown sample data is reported.

Mechanistic Chromatographic Choices

• Column Selection: The nitrogen atom in the oxazole ring contains a lone pair of electrons that strongly interacts with unendcapped silanols on traditional silica columns, causing severe peak tailing. We utilize a low-silanol, highly endcapped C18 column (e.g., Newcrom R1 equivalent) to mitigate this secondary interaction[8].

• Mobile Phase Causality: While phosphoric acid is excellent for UV-only methods, it is non-volatile and will rapidly precipitate, destroying the MS source[8]. We substitute this with 0.1% Formic Acid . Formic acid serves a dual purpose: it lowers the pH to keep residual silanols protonated (reducing tailing) and acts as a vital proton donor to facilitate positive Electrospray Ionization (ESI+)[8].

Step-by-Step Methodology

Phase 1: Sample & Standard Preparation

• Diluent: Prepare a diluent of 50:50 LC-MS grade Water:Acetonitrile.

• System Suitability Standard (SST): Dissolve a certified reference standard of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde to a concentration of 0.1 mg/mL.

• Sample Preparation: Dissolve the unknown batch sample to 1.0 mg/mL to ensure low-level impurities (down to 0.05%) fall within the reportable range[4].

Phase 2: Instrument Parameters

• Column: Low-silanol C18 (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 10 mins, hold for 2 mins, re-equilibrate for 3 mins.

• Flow Rate: 0.4 mL/min (Optimal for ESI desolvation).

• MS Detection: Positive ESI mode. Capillary voltage: 3.0 kV. Desolvation Temp: 350°C. Monitor m/z 100 to 500.

Phase 3: The Self-Validating Sequence

Fig 2. Self-validating HPLC-MS analytical sequence for batch integrity.

• SST Injection: Run the 0.1 mg/mL standard. Acceptance Criteria: Tailing factor < 1.5, Theoretical plates > 10,000. This proves the column chemistry is actively preventing oxazole-silanol interactions.

• Blank Injection: Run the diluent. Acceptance Criteria: No peaks > 0.05% of the SST area at the retention time of the target analyte. This proves the system is free of carryover.

• Sample Injection: Run the 1.0 mg/mL unknown. Identify impurities via exact mass.

• Spiked Recovery (Accuracy Check): Spike the sample with 0.5% of the known standard. Acceptance Criteria: Recovery must be 95-105%. This proves the sample matrix is not causing ion suppression in the MS source, directly satisfying ICH Q2(R2) accuracy requirements[7].

Conclusion

For the purity analysis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, relying on GC-MS introduces unacceptable risks of thermal degradation, while HPLC-UV lacks the specificity to identify critical isomeric impurities. By adopting a low-silanol HPLC-MS workflow utilizing volatile formic acid modifiers, analytical scientists can achieve unambiguous structural elucidation. Implementing the self-validating sequence outlined above ensures that every batch release is backed by data that is intrinsically reliable and fully compliant with modern regulatory frameworks.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 European Medicines Agency (EMA) / International Council for Harmonisation (ICH)[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs[Link]

• 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBALDEHYDE - Chemical Substance Information NextSDS[Link]

• Separation of Oxazole on Newcrom R1 HPLC column SIELC Technologies[Link]

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• 8. Separation of Oxazole, 2-ethyl-4,5-dimethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparison of synthesis methods for 2,4,5-trisubstituted oxazoles

An authoritative guide for researchers, scientists, and drug development professionals, this document provides an in-depth comparison of key synthesis methods for 2,4,5-trisubstituted oxazoles. It is designed to move beyond a simple recitation of protocols, offering insights into the mechanistic underpinnings and practical considerations of each method to empower informed decision-making in synthetic design.

The Strategic Importance of the Oxazole Core

The oxazole ring, a five-membered aromatic heterocycle containing nitrogen and oxygen, is a privileged scaffold in medicinal chemistry and materials science. Its presence in numerous natural products and designed pharmaceuticals underscores its ability to engage in critical biological interactions. Furthermore, the photophysical properties of oxazole-containing compounds have led to their application as fluorescent probes and organic light-emitting diodes (OLEDs). The precise arrangement of substituents at the 2, 4, and 5 positions is often crucial for modulating a molecule's biological activity or material properties, making the choice of synthetic route a critical determinant of research success.

Classical Approaches to 2,4,5-Trisubstituted Oxazole Synthesis

These foundational methods have long been the bedrock of oxazole synthesis, valued for their reliability and use of readily accessible starting materials.

The Robinson-Gabriel Synthesis

This method involves the cyclization of N-acyl-α-amino ketones, which are themselves typically prepared by the Dakin-West reaction of α-amino acids with an acid anhydride. The cyclization is most commonly effected by dehydrating agents such as concentrated sulfuric acid, phosphorus pentachloride, or thionyl chloride.

Mechanistic Insight: The reaction proceeds via an initial enolization of the ketone, followed by nucleophilic attack of the enol oxygen onto the amide carbonyl carbon. Subsequent dehydration of the resulting oxazoline intermediate yields the aromatic oxazole ring. The harsh, acidic conditions required for dehydration are a significant drawback of this method, limiting its applicability to substrates with acid-labile functional groups.

Representative Experimental Protocol: Synthesis of 2-methyl-4,5-diphenyloxazole

• To a solution of 2-(acetylamino)-1,2-diphenylethanone (1.0 g, 3.95 mmol) in a round-bottom flask is slowly added concentrated sulfuric acid (5 mL) at 0 °C.

• The reaction mixture is stirred at room temperature for 1 hour, during which time the solution may change color.

• The mixture is then carefully poured onto crushed ice (50 g) with vigorous stirring.

• The resulting precipitate is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and then dried.

• The crude product is recrystallized from ethanol to afford 2-methyl-4,5-diphenyloxazole as a white crystalline solid.

Caption: Robinson-Gabriel Synthesis Workflow.

The Van Leusen Reaction

A more contemporary classical approach, the Van Leusen reaction utilizes tosylmethyl isocyanide (TosMIC) as a key reagent to react with an aldehyde in the presence of a base, such as potassium carbonate. This method is particularly valued for the synthesis of 4,5-disubstituted oxazoles, and can be adapted for 2,4,5-trisubstituted derivatives by subsequent modification or by using a ketimine instead of an aldehyde.

Mechanistic Insight: The reaction is initiated by the deprotonation of TosMIC, which then acts as a nucleophile, attacking the aldehyde carbonyl. The resulting adduct undergoes a series of intramolecular cyclization and elimination steps, driven by the excellent leaving group ability of the tosyl group, to form the oxazole ring. The milder basic conditions of the Van Leusen reaction offer a significant advantage over the harsh acidity of the Robinson-Gabriel synthesis, allowing for a broader range of functional groups to be tolerated.

Representative Experimental Protocol: Synthesis of 4-phenyl-5-methyloxazole

• A mixture of benzaldehyde (1.06 g, 10 mmol), tosylmethyl isocyanide (2.15 g, 11 mmol), and anhydrous potassium carbonate (2.76 g, 20 mmol) in methanol (30 mL) is stirred at room temperature.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• The solvent is removed under reduced pressure, and the residue is partitioned between water (50 mL) and diethyl ether (50 mL).

• The organic layer is separated, washed with brine (2 x 20 mL), dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to yield 4-phenyl-5-methyloxazole.

Caption: Van Leusen Reaction Pathway.

Modern Methodologies in Oxazole Synthesis

Driven by the demand for greater efficiency, milder reaction conditions, and broader functional group tolerance, modern synthetic methods have emerged as powerful alternatives to the classical approaches.

Metal-Catalyzed Syntheses

The use of transition metals, particularly gold, copper, and palladium, has revolutionized the synthesis of heterocycles, including oxazoles. These methods often proceed via novel mechanistic pathways, enabling the formation of the oxazole core under exceptionally mild conditions.

• Gold-Catalyzed Reactions: Gold catalysts are particularly effective at activating alkynes towards nucleophilic attack. A common strategy involves the reaction of N-propargylamides, which undergo a gold-catalyzed cyclization to form the oxazole ring.

• Copper-Catalyzed Reactions: Copper-catalyzed multicomponent reactions, for instance, the reaction of a terminal alkyne, a nitrile, and an amine, have been developed for the efficient assembly of 2,4,5-trisubstituted oxazoles.

• Palladium-Catalyzed Reactions: Palladium-catalyzed cross-coupling reactions can be employed to introduce substituents onto a pre-formed oxazole ring, or in some cases, to construct the ring itself.

Mechanistic Insight: While the specific mechanisms vary depending on the metal and the reaction type, a common theme is the coordination of the metal to a reactant (e.g., an alkyne), which increases its electrophilicity and facilitates a key bond-forming step. The catalytic nature of these reactions means that only a small amount of the metal is required, and the reactions can often be performed at room temperature.

Representative Experimental Protocol: Gold-Catalyzed Synthesis of a 2,4,5-Trisubstituted Oxazole

• To a solution of the N-propargylamide (1.0 mmol) in a suitable solvent such as acetonitrile or 1,2-dichloroethane (5 mL) is added a gold catalyst, for example, AuCl3 (0.02 mmol, 2 mol%).

• The reaction mixture is stirred at room temperature or slightly elevated temperature (e.g., 60 °C) and monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the desired 2,4,5-trisubstituted oxazole.

Caption: Generalized Metal-Catalyzed Oxazole Synthesis.

Comparative Performance Analysis

The choice of synthetic method is a multi-faceted decision that depends on the specific target molecule, available starting materials, and desired reaction scale. The following table provides a comparative summary of the key performance indicators for the discussed methods.

Method	Typical Yields	Reaction Conditions	Substrate Scope	Functional Group Tolerance	Key Advantages	Key Disadvantages
Robinson-Gabriel	Moderate to Good	Harsh (strong acid, high temp.)	Limited by stability to acid	Poor	Readily available starting materials	Harsh conditions, limited scope
Van Leusen	Good to Excellent	Mild (base, room temp.)	Broad for aldehydes	Good	Mild conditions, good yields	TosMIC can be malodorous
Metal-Catalyzed	Good to Excellent	Very Mild (often room temp.)	Broad and tunable	Excellent	High efficiency, mild conditions, broad scope	Cost and toxicity of some metals
Multicomponent	Good to Excellent	Varies, often mild	Broad	Good to Excellent	High atom and step economy, convergent	Optimization can be complex

Conclusion: A Strategic Approach to Oxazole Synthesis

The synthesis of 2,4,5-trisubstituted oxazoles has evolved significantly from the classical, often harsh, methods to modern, highly efficient catalytic protocols. For robust substrates where starting material cost is a primary concern, the Robinson-Gabriel and Van Leusen reactions remain viable options. However, for complex target molecules with sensitive functional groups, the superior performance of metal-catalyzed and multicomponent reactions in terms of mildness, efficiency, and substrate scope makes them the methods of choice in contemporary drug discovery and materials science research. The ongoing development of novel catalytic systems promises to further expand the synthetic chemist's toolkit for accessing this important class of heterocycles.

References

• Robinson-Gabriel Synthesis

  • Title: A new synthesis of oxazoles
  • Source: Journal of the Chemical Society, Transactions

  • URL: [Link]

• Van Leusen Reaction

  • Title: Synthesis of oxazoles from aldehydes and tosylmethyl isocyanide
  • Source: Tetrahedron Letters

  • URL: [Link]

• Gold-Catalyzed Oxazole Synthesis

  • Title: Gold-Catalyzed Intramolecular Hydroamin
  • Source: Chemical Reviews

  • URL: [Link]

• Copper-Catalyzed Oxazole Synthesis

  • Title: Copper-Catalyzed Form
  • Source: Organic Letters

  • URL: [Link]

• Review on Oxazole Synthesis

  • Title: Recent Advances in the Synthesis of Oxazoles
  • Source: Chemical Reviews

  • URL: [Link]

A Comparative Analysis of the Predicted Biological Activity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

A Technical Guide for Researchers in Drug Discovery

In the landscape of medicinal chemistry, the oxazole scaffold is a privileged heterocycle, forming the core of numerous compounds with a broad spectrum of biological activities.[1] This guide provides a comparative analysis of the predicted biological profile of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde against other reported oxazole derivatives. While direct experimental data for this specific molecule is not extensively available in the public domain, this document synthesizes existing research on structurally similar compounds to infer its potential antimicrobial, anti-inflammatory, and anticancer properties. This analysis is grounded in established structure-activity relationships (SAR) within the oxazole class, offering a predictive framework for researchers and drug development professionals.

The Oxazole Scaffold: A Hub of Biological Activity

The 1,3-oxazole ring, a five-membered heterocycle containing one nitrogen and one oxygen atom, is a cornerstone in the development of therapeutic agents.[2] Its unique electronic and structural features allow for diverse interactions with biological targets, leading to a wide array of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities.[3] The substitution pattern on the oxazole ring plays a pivotal role in determining the specific biological activity and potency of the derivatives.[3]

The subject of this guide, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, possesses three key structural features that are expected to influence its biological activity: a phenyl group at position 2, a methyl group at position 4, and a carbaldehyde (aldehyde) group at position 5. This guide will dissect the potential contributions of each of these moieties by comparing them with known oxazole analogs.

Comparative Analysis of Biological Activities

Antimicrobial Activity

The oxazole nucleus is a well-established pharmacophore in the design of antimicrobial agents.[4][5] The antimicrobial efficacy of oxazole derivatives is often dictated by the nature and position of their substituents.

Comparison with Other Oxazoles:

A study on a series of (S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)pentanoic acids demonstrated that compounds with a methyl group at the 4-position of a thiazole ring (structurally related to oxazole) exhibited good antibacterial activity against several Gram-positive bacteria, with Minimum Inhibitory Concentration (MIC) values in the range of 2–4 µg/mL.[6] Another study on ethyl {4-methyl-2-[4-(phenylsulfonyl)phenyl]-1,3-oxazol-5-yl} carbonate, which also features a 4-methyl group, reported antimicrobial activity against S. epidermidis and B. subtilis with an MIC of 56.2 μg/mL, and against C. albicans with an MIC of 14 μg/mL.[7]

The presence of a phenyl group at the 2-position of the oxazole ring is also common in many biologically active compounds. For instance, various 2-phenyl-1,3-oxazole derivatives have been synthesized and shown to possess antimicrobial properties.[4]

The carbaldehyde group at position 5 is a point of significant interest. Aldehydes are known to be reactive functional groups that can potentially interact with biological nucleophiles, such as amino or sulfhydryl groups in proteins and enzymes, which could contribute to an antimicrobial mechanism of action.

Predicted Antimicrobial Profile of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde:

Based on the available data for related structures, it can be hypothesized that 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde may exhibit moderate to good antimicrobial activity, particularly against Gram-positive bacteria and some fungal strains. The combination of the 2-phenyl and 4-methyl groups likely provides a favorable scaffold for antimicrobial action, while the 5-carbaldehyde group could enhance its potency through covalent interactions with microbial targets.

Table 1: Comparative Antimicrobial Activity of Structurally Related Oxazole Derivatives

Compound/Derivative Class	Test Organism(s)	MIC (µg/mL)	Reference
Ethyl {4-methyl-2-[4-(phenylsulfonyl)phenyl]-1,3-oxazol-5-yl} carbonate	S. epidermidis, B. subtilis	56.2	[7]
Ethyl {4-methyl-2-[4-(phenylsulfonyl)phenyl]-1,3-oxazol-5-yl} carbonate	C. albicans	14	[7]
(S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)pentanoic acids	Gram-positive bacteria	2-4	[6]
2-phenyl-1,3-oxazole derivatives	E. coli, S. aureus	Moderate to good activity reported	[4]

Anti-inflammatory Activity

Oxazole derivatives have been extensively investigated for their anti-inflammatory properties, with many acting as inhibitors of cyclooxygenase (COX) enzymes.[2]

Comparison with Other Oxazoles:

Several studies have highlighted the potential of 2,5-disubstituted 1,3,4-oxadiazoles (a related class of compounds) as selective COX-2 inhibitors with potent anti-inflammatory activity.[8][9] For instance, some derivatives have shown anti-inflammatory activity comparable to the standard drug indomethacin in the carrageenan-induced rat paw edema model.[10] The presence of a phenyl group at the 2-position of the oxazole ring is a common feature in many of these anti-inflammatory agents.

The role of the 4-methyl and 5-carbaldehyde groups in modulating anti-inflammatory activity is less clear from the available literature. However, the overall electronic and steric properties of the molecule, influenced by these substituents, would play a crucial role in its binding to the active site of COX enzymes.

Predicted Anti-inflammatory Profile of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde:

Given the prevalence of the 2-phenyl-oxazole scaffold in known anti-inflammatory agents, it is plausible that 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde could possess anti-inflammatory properties. Its efficacy would likely be dependent on how the 4-methyl and 5-carbaldehyde groups influence its interaction with the COX enzymes.

Table 2: Comparative Anti-inflammatory Activity of Structurally Related Oxazole/Oxadiazole Derivatives

Compound/Derivative Class	Assay	Results	Reference
Substituted 1,3,4-oxadiazole derivatives	Carrageenan-induced rat paw edema	Good anti-inflammatory response	[8]
Substituted 1,3,4-oxadiazole derivatives	Histamine-induced rat paw edema	Potent anti-inflammatory agents	[9]
Novel oxazole derivatives	Carrageenan-induced rat paw edema	Promising anti-inflammatory activities	[2][10]

Anticancer Activity

The oxazole moiety is a key component in a number of anticancer agents, and its derivatives have been shown to exhibit cytotoxicity against various cancer cell lines.[11][12]

Comparison with Other Oxazoles:

A study on 5-sulfonyl derivatives of 1,3-oxazole-4-carboxylates revealed that these compounds exhibited potent and a broad range of cytotoxic activity against various human cancer cell lines.[13] Specifically, methyl 5-benzylsulfonyl-2-phenyl-1,3-oxazole-4-carboxylate showed significant activity.[13] This highlights the importance of the 2-phenyl group and substitution at the 5-position for anticancer potential. Another study on sulfonylated 5-piperazine-substituted 1,3-oxazole-4-carbonitriles identified lead compounds with high activity in neuroblastoma cells (IC50 = 1.3 µM) and an improved selectivity profile compared to doxorubicin.[14]

The 4-methyl group has also been incorporated into oxazole derivatives with demonstrated biological activity.[15] The 5-carbaldehyde group, being an electrophilic center, could potentially contribute to anticancer activity through various mechanisms, including the induction of apoptosis or inhibition of key enzymes involved in cancer cell proliferation.

Predicted Anticancer Profile of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde:

Based on the structure-activity relationships of related compounds, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a promising candidate for possessing anticancer activity. The 2-phenyl and 4-methyl groups provide a core structure found in other cytotoxic oxazoles, and the 5-carbaldehyde functionality could enhance its activity.

Table 3: Comparative Anticancer Activity of Structurally Related Oxazole Derivatives

Compound/Derivative Class	Cell Line(s)	Activity (IC50/GI50)	Reference
Methyl 5-benzylsulfonyl-2-phenyl-1,3-oxazole-4-carboxylate	Various human cancer cell lines	Average GI50 = 5.37 µM	[13]
5-(piperazin-1-ylsulfonyl)-1,3-oxazole-4-carbonitriles	Kelly neuroblastoma cells	IC50 = 1.3 µM	[14]
2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles	Various human cancer cell lines	High growth inhibitory and cytostatic activities	[16]
Aryloxazole derivatives	Various human cancer cell lines	Excellent cytotoxicity	[12]

Experimental Protocols for Biological Evaluation

To empirically determine the biological activity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, the following standard in vitro assays are recommended.

Antimicrobial Susceptibility Testing: Broth Microdilution Assay

Causality Behind Experimental Choices: This method is chosen for its quantitative nature, providing a Minimum Inhibitory Concentration (MIC) value, which is the gold standard for determining the potency of an antimicrobial agent. The serial dilution allows for the precise determination of the lowest concentration that inhibits microbial growth.

Protocol:

• Preparation of Bacterial/Fungal Inoculum: Aseptically transfer a few colonies of the test microorganism into a sterile broth and incubate until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute the suspension to a final concentration of about 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare a stock solution of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions in a 96-well microtiter plate containing the appropriate broth medium.

• Inoculation and Incubation: Add the prepared microbial inoculum to each well. Include a positive control (microorganism without the compound) and a negative control (broth only). Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Experimental Workflow for Broth Microdilution Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

In Vitro Cytotoxicity Assay: MTT Assay

Causality Behind Experimental Choices: The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability. It is a widely used, reliable, and sensitive method for the initial screening of anticancer compounds.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density that allows for exponential growth during the assay period and incubate overnight.

• Compound Treatment: Treat the cells with various concentrations of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• IC50 Determination: Calculate the concentration of the compound that causes 50% inhibition of cell growth (IC50) by plotting the percentage of cell viability against the compound concentration.

In Vitro Anti-inflammatory Assay: Cyclooxygenase (COX) Inhibition Assay

Causality Behind Experimental Choices: This assay directly measures the inhibitory effect of a compound on the activity of COX-1 and COX-2 enzymes, which are key mediators of inflammation. This allows for the determination of both the potency and selectivity of the compound.

Protocol:

• Enzyme and Substrate Preparation: Prepare solutions of COX-1 and COX-2 enzymes and the substrate (arachidonic acid).

• Compound Incubation: Incubate the enzymes with various concentrations of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde for a short period.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid.

• Detection: Measure the product of the COX reaction (e.g., prostaglandin E2) using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA) or a colorimetric assay.

• IC50 Determination: Calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the enzyme activity.

Cyclooxygenase (COX) Signaling Pathway

Caption: The cyclooxygenase signaling pathway and potential inhibition by oxazoles.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is currently lacking, a comparative analysis of structurally related oxazole derivatives provides a strong basis for predicting its potential as a bioactive compound. The presence of the 2-phenyl and 4-methyl groups, coupled with the reactive 5-carbaldehyde moiety, suggests that this compound is a promising candidate for antimicrobial, anti-inflammatory, and anticancer activities.

The experimental protocols provided in this guide offer a clear roadmap for the empirical validation of these predictions. Future research should focus on the synthesis and in vitro screening of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde to determine its MIC, IC50, and COX inhibition values. Such studies will not only elucidate the true biological profile of this specific compound but also contribute to a deeper understanding of the structure-activity relationships within the versatile class of oxazole derivatives, ultimately aiding in the design of novel and more effective therapeutic agents.

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A Senior Application Scientist's Guide to Catalyst Efficacy in Oxazole Ring Formation

The oxazole scaffold is a cornerstone in medicinal chemistry and materials science, appearing in numerous biologically active compounds and functional materials.[1][2] The efficient construction of this five-membered heterocycle is therefore a topic of significant interest for synthetic chemists. The choice of catalyst is paramount, dictating the reaction's efficiency, substrate scope, and overall feasibility. This guide provides an in-depth comparison of the leading catalytic systems for oxazole ring formation, offering field-proven insights and actionable experimental data to aid researchers in catalyst selection and methods development.

Copper-Catalyzed Systems: Masters of Oxidative Cyclization

Copper catalysts have emerged as a workhorse for oxazole synthesis, primarily through oxidative cyclization pathways. These methods are prized for their cost-effectiveness and functional group tolerance.[3] A prevalent strategy involves the intramolecular cyclization of enamides, where the copper catalyst facilitates a crucial C-H functionalization step.[4][5]

Mechanistic Rationale

The efficacy of copper catalysts in these transformations stems from their ability to mediate oxidative C-O bond formation. In a typical cycle involving an enamide substrate, the Cu(II) catalyst engages in a vinylic C-H activation, forming a key copper-enamide intermediate. Subsequent reductive elimination forges the critical C-O bond to close the oxazole ring, followed by re-oxidation of the copper species to complete the catalytic cycle. This process offers a direct and atom-economical route to the desired heterocycle.

Caption: Fig. 1: Generalized mechanism for Cu-catalyzed oxidative cyclization.

Performance Data: Copper Catalysis

Copper-catalyzed methods demonstrate broad applicability, accommodating a range of substituents on the starting materials. Yields are generally moderate to high, often under mild reaction conditions.[2]

Catalyst / Additive	Starting Materials	Conditions	Yield (%)	Reference
Cu(OAc)₂ / Iodine / TBHP	Benzylamine, Ethyl acetoacetate	DMF, rt	93%	[2]
Cu(OAc)₂	Enamide	Toluene, O₂ (balloon), rt	up to 88%	[3]
Cu(OTf)₂	α-Diazoketone, Amide	DCE, 80 °C	up to 94%	[6]
Pd(OAc)₂ / Cu(OAc)₂	Enamine, Isocyanide	O₂, 100 °C	up to 85%	[7]

Representative Protocol: Copper-Catalyzed Oxidative Cyclization of Enamides[3]

This protocol describes the synthesis of 2,5-disubstituted oxazoles via a copper(II)-catalyzed oxidative cyclization using molecular oxygen as the terminal oxidant.

Materials:

• Enamide substrate (0.2 mmol, 1.0 equiv)

• Copper(II) Acetate (Cu(OAc)₂, 7.3 mg, 0.04 mmol, 20 mol%)

• Toluene (2.0 mL)

• Oxygen balloon

Procedure:

• To a 10 mL vial equipped with a magnetic stir bar, add the enamide substrate (0.2 mmol) and copper(II) acetate (0.04 mmol).

• Add toluene (2.0 mL) to the vial.

• Purge the vial with oxygen and fit it with an oxygen-filled balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 24 hours.

• Upon completion, concentrate the mixture under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the desired 2,5-disubstituted oxazole.

Gold-Catalyzed Systems: Activating Alkynes with Precision

Gold catalysts, particularly Au(I) and Au(III) species, exhibit a unique affinity for alkynes (carbophilicity), making them exceptionally effective for synthesizing oxazoles from propargyl amides or via cycloadditions involving alkynes.[8][9] These reactions often proceed under very mild conditions with high atom economy.

Mechanistic Rationale

The primary role of the gold catalyst is to activate the C-C triple bond of a substrate like an N-propargylamide. This activation facilitates an intramolecular nucleophilic attack by the amide oxygen onto the alkyne, a process known as 5-endo-dig cyclization. This step forms a vinyl-gold intermediate, which then isomerizes to the more stable oxazole ring.[8]

Caption: Fig. 2: Mechanism for Au-catalyzed cycloisomerization of N-propargylamides.

Performance Data: Gold Catalysis

Gold catalysis is distinguished by its high efficiency at low catalyst loadings and tolerance for a wide array of functional groups. The reactions are often clean, leading to high yields of the desired oxazoles.

Catalyst / Additive	Starting Materials	Conditions	Yield (%)	Reference
AuCl₃	N-Propargylcarboxamide	CH₂Cl₂, rt	up to 99%	[8]
PPh₃AuCl / AgOTf	Alkynyl triazene, Dioxazole	DCE, 50 °C	up to 95%	[10][11]
[Au(I)]-phosphine complex	Terminal alkyne, Nitrile, N-oxide	Dioxane, 100 °C	up to 96%	[5]
Mor-DalPhosAuCl / AgOTf	Terminal alkyne, Primary amide	Dioxane, 100 °C	up to 87%	[12]

Representative Protocol: Gold-Catalyzed Synthesis from N-Propargylcarboxamides[8]

This protocol details the cycloisomerization of N-propargylcarboxamides to 2,5-disubstituted oxazoles under mild gold(III) catalysis.

Materials:

• N-propargylcarboxamide (1.0 equiv)

• Gold(III) chloride (AuCl₃, 5 mol%)

• Dichloromethane (CH₂Cl₂) or Acetonitrile (MeCN)

Procedure:

• Dissolve the N-propargylcarboxamide substrate in dichloromethane (or acetonitrile).

• Add AuCl₃ (5 mol%) to the solution at room temperature.

• Stir the reaction at room temperature (for CH₂Cl₂) or 45 °C (for MeCN).

• Monitor the reaction by ¹H NMR spectroscopy or TLC until the starting material is consumed.

• Upon completion, filter the reaction mixture through a short pad of silica gel to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude oxazole product.

• If necessary, purify further by column chromatography.

Rhodium-Catalyzed Systems: The Diazo Compound Route

Rhodium catalysts, particularly rhodium(II) carboxylates like Rh₂(OAc)₄, are unparalleled in their ability to catalyze reactions involving diazocarbonyl compounds.[13] This chemistry provides a powerful route to oxazoles through the reaction of a rhodium carbene intermediate with a nitrile.[14]

Mechanistic Rationale

The reaction is initiated by the decomposition of the diazocarbonyl compound by the Rh(II) catalyst to form a highly reactive rhodium carbene. This electrophilic intermediate is then intercepted by a nitrile, which acts as a nucleophile. The resulting adduct undergoes cyclization to form the oxazole ring, regenerating the Rh(II) catalyst. A key feature of this methodology is the dramatic effect the rhodium catalyst's ligands can have on the regioselectivity of the final product.[14][15]

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A Comparative Guide to Alternative Synthetic Routes for 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

The 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde scaffold is a key building block in medicinal chemistry, serving as a precursor for a variety of pharmacologically active compounds. Its synthesis, therefore, is of significant interest to researchers in drug discovery and development. This guide provides an in-depth comparison of two primary synthetic strategies for this target molecule, offering detailed experimental protocols, mechanistic insights, and a comparative analysis to inform your synthetic planning.

Introduction to the Synthetic Challenge

The synthesis of polysubstituted oxazoles can be approached in two main ways: by first constructing the core oxazole ring and then functionalizing it, or by building the ring with the desired substituents already in place. For 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, these two approaches translate into:

• Route 1: A Stepwise Approach – Synthesis of the 4-methyl-2-phenyloxazole core followed by C5-formylation.

• Route 2: A Convergent Approach – Construction of the oxazole ring with a C5-substituent that can be readily converted to a formyl group, often utilizing multicomponent reactions.

This guide will dissect both strategies, providing the necessary details to evaluate their respective merits and drawbacks.

Route 1: The Stepwise Synthesis via Robinson-Gabriel Cyclization and Vilsmeier-Haack Formylation

This classical and reliable two-stage approach first builds the stable 2,4-disubstituted oxazole core, which is then subjected to electrophilic formylation.

Stage 1: Synthesis of 4-Methyl-2-phenyloxazole via Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a robust method for creating oxazoles through the cyclodehydration of 2-acylamino-ketones.[1][2] The required precursor, N-(1-oxopropan-2-yl)benzamide, can be synthesized from readily available starting materials.

Mechanism of the Robinson-Gabriel Synthesis:

The reaction is catalyzed by strong acids, such as concentrated sulfuric acid or polyphosphoric acid.[3] The mechanism involves the protonation of the amide carbonyl, followed by intramolecular nucleophilic attack from the enol form of the ketone. Subsequent dehydration leads to the aromatic oxazole ring.[4]

Figure 1: Mechanism of the Robinson-Gabriel Synthesis.

Stage 2: Vilsmeier-Haack Formylation of 4-Methyl-2-phenyloxazole

The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich aromatic and heteroaromatic compounds.[5][6] The oxazole ring is sufficiently electron-rich to undergo electrophilic substitution at the C5 position. The Vilsmeier reagent, a chloroiminium salt, is typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[7][8]

Mechanism of the Vilsmeier-Haack Reaction:

The reaction begins with the formation of the electrophilic Vilsmeier reagent. The oxazole then attacks this reagent, leading to an iminium salt intermediate. Subsequent hydrolysis during aqueous workup furnishes the final aldehyde.[5]

Figure 2: Mechanism of the Vilsmeier-Haack Reaction.

Route 2: The Convergent Synthesis via Ugi Multicomponent Reaction

Multicomponent reactions (MCRs) offer an efficient alternative by constructing the core of the target molecule in a single step from multiple starting materials. The Ugi reaction is a prominent example, capable of producing α-acylamino amides that are precursors to 2,4,5-trisubstituted oxazoles.[9]

This strategy involves an Ugi reaction to form an oxazole-5-carboxamide, which can then be reduced to the target carbaldehyde.

Mechanism of the Ugi/Cyclization Sequence:

The Ugi four-component reaction involves an amine, a carbonyl compound, a carboxylic acid, and an isocyanide.[9] The reaction proceeds through a series of condensations and rearrangements to form an α-acylamino amide. This intermediate can then undergo cyclodehydration to form the oxazole ring. By choosing the appropriate starting materials, a carboxamide group can be installed at the C5 position.

Figure 3: Ugi-based Convergent Synthesis Pathway.

Comparative Analysis of Synthetic Routes

Feature	Route 1: Robinson-Gabriel & Vilsmeier-Haack	Route 2: Ugi Multicomponent Reaction
Overall Strategy	Stepwise: Core synthesis followed by functionalization.	Convergent: Ring formation with key substituent precursor.
Starting Materials	Readily available and relatively inexpensive.	Requires isocyanides, which may need to be synthesized.
Reaction Conditions	Robinson-Gabriel often requires harsh acidic conditions and high temperatures.[10] Vilsmeier-Haack is also typically performed under acidic conditions.	Ugi reaction proceeds under mild conditions. Subsequent cyclization and reduction steps may vary.
Yields	Robinson-Gabriel yields can be moderate (50-60% with polyphosphoric acid).[3] Vilsmeier-Haack yields can be variable.	Ugi reactions are often high-yielding. Overall yield depends on the efficiency of the cyclization and reduction steps.
Scalability	Both reactions are generally scalable.	Multicomponent reactions are well-suited for library synthesis and can be scaled up.
Versatility	The 4-methyl-2-phenyloxazole intermediate can be used to synthesize other C5-functionalized derivatives.	Highly versatile for creating diverse oxazole libraries by varying the four Ugi components.
Purification	Purification may be required after each step.	Can potentially be a one-pot or streamlined process, reducing purification efforts.

Experimental Protocols

Route 1: Stepwise Synthesis

Part A: Synthesis of N-(1-oxopropan-2-yl)benzamide

This precursor can be synthesized from 1-amino-2-propanol. The amino alcohol is first acylated with benzoyl chloride, and the resulting N-(2-hydroxy-1-methylethyl)benzamide is then oxidized to the ketone.

Part B: Synthesis of 4-Methyl-2-phenyloxazole

• To N-(1-oxopropan-2-yl)benzamide (1.0 eq) in a round-bottom flask, add polyphosphoric acid (10 eq by weight).

• Heat the mixture with stirring at 150-160 °C for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-methyl-2-phenyloxazole.

Part C: Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

• In a flame-dried, three-necked flask under an inert atmosphere, place anhydrous N,N-dimethylformamide (DMF, 5.0 eq).

• Cool the flask to 0 °C in an ice bath and add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise with vigorous stirring.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Dissolve 4-methyl-2-phenyloxazole (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture and pour it onto crushed ice.

• Make the solution alkaline by the slow addition of a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Route 2: Convergent Synthesis

Part A: Synthesis of N-substituted-2-(benzamido)-2-methyl-3-oxobutanamide via Ugi Reaction

• To a solution of benzoylformic acid (1.0 eq), an amine (e.g., benzylamine, 1.0 eq), and pyruvic aldehyde (1.0 eq) in methanol, add an isocyanide (e.g., tert-butyl isocyanide, 1.0 eq).

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The crude α-acylamino amide can be purified by column chromatography or used directly in the next step.

Part B: Cyclodehydration to form Oxazole-5-carboxamide

• Dissolve the crude α-acylamino amide from Part A in a suitable solvent (e.g., toluene).

• Add a dehydrating agent such as phosphorus oxychloride (1.2 eq) or Burgess reagent.[11]

• Heat the mixture to reflux and monitor the reaction by TLC.

• After completion, cool the reaction mixture and quench with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

• Purify by column chromatography to obtain the 2,4-disubstituted-oxazole-5-carboxamide.

Part C: Reduction to 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

• The conversion of the carboxamide to the aldehyde can be achieved through various methods, such as reduction with a mild reducing agent like diisobutylaluminium hydride (DIBAL-H) at low temperatures.

• Dissolve the oxazole-5-carboxamide (1.0 eq) in an anhydrous solvent like dichloromethane or toluene and cool to -78 °C.

• Add DIBAL-H (1.5-2.0 eq) dropwise and stir at -78 °C for 2-3 hours.

• Quench the reaction carefully with methanol, followed by an aqueous solution of Rochelle's salt.

• Allow the mixture to warm to room temperature and stir until two clear layers are formed.

• Separate the organic layer, extract the aqueous layer with dichloromethane, and combine the organic fractions.

• Wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield the target aldehyde.

Conclusion

Both the stepwise and convergent approaches offer viable pathways to 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde. The choice between them will depend on the specific needs of the researcher.

The Robinson-Gabriel/Vilsmeier-Haack sequence (Route 1) is a more traditional approach that relies on well-established, albeit sometimes harsh, reaction conditions. Its linearity may be advantageous for process optimization and scale-up.

The Ugi-based multicomponent strategy (Route 2) exemplifies a more modern, convergent approach. It offers high efficiency and versatility, making it particularly suitable for the rapid generation of analogues for structure-activity relationship studies. While it may require more specialized starting materials, the mild reaction conditions and potential for one-pot procedures are significant advantages.

Ultimately, a thorough evaluation of available starting materials, required scale, and desired compound diversity will guide the selection of the optimal synthetic route.

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• ResearchGate. (n.d.). Synthesis of 5-Amino-oxazole-4-carboxylates from ??-Chloroglycinates. [Image]. Retrieved from [Link]

• R Discovery. (1973). Mechanism of the Robinson-Gabriel synthesis of oxazoles. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic
• Thompson, M. J., et al. (2009). Ugi Reactions with Ammonia Offer Rapid Access to a Wide Range of 5-Aminothiazole and Oxazole Derivatives. The Journal of Organic Chemistry, 74(18), 7084–7093.

• Organic Chemistry Portal. (n.d.). Unexpected Synthesis of 2,4,5-Trisubstituted Oxazoles via a Tandem Aza-Wittig/Michael/Isomerization Reaction of Vinyliminophosphorane. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 2‐aryl‐5‐methyl‐1,3‐oxazole‐4‐cabaldehydes 68(a–f).. [Image]. Retrieved from [Link]

• YouTube. (2021). Vilsmeier-Haack Reaction Mechanism | Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Retrieved from [Link]

• RSC Publishing. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. Retrieved from [Link]

• Serafini, M., et al. (2021). Tritylamine as an Ammonia Surrogate in the Ugi Reaction Provides Access to Unprecedented 5-Sulfamido Oxazoles Using Burgess-type Reagents. Organic Letters, 23(9), 3465–3470.
• Kunishima, M., et al. (2017). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. Beilstein Journal of Organic Chemistry, 13, 1478–1485.

• Beilstein Journals. (2017). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. Retrieved from [Link]

• ChemInform Abstract. (2014).

• ResearchGate. (n.d.). Synthesis of 2, 4- and 2, 4, 5- Substituted Oxazoles via a Silver Triflate Mediated Cyclization. [Image]. Retrieved from [Link]

• De Moliner, F., et al. (2010). Synthesis of 5-carboxamide-oxazolines with a Passerini-Zhu/Staudinger-Aza-Wittig two-step protocol.

• Cambridge University Press & Assessment. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Molecules. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• Murthy, B. S. N., et al. (2022). Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. Journal of the Turkish Chemical Society, Section A: Chemistry, 9(2), 465-478.

• Organic Syntheses. (2022). Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. Retrieved from [Link]

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• Knight, D. W., et al. (2007). The Synthesis of Highly Substituted Isoxazoles by Electrophilic Cyclization. An Efficient Synthesis of Valdecoxib. Organic Letters, 9(11), 2147–2150.

• Organic Letters. (2019). Synthesis of Isocoumarins with Different Substituted Patterns via Passerini–Aldol Sequence. Retrieved from [Link]

• Queen's University Belfast Research Portal. (2023). Sustainable Access to 5‐Amino‐Oxazoles and Thiazoles via Calcium‐Catalyzed Elimination‐Cyclization with Isocyanides. Retrieved from [Link]

• Preprints.org. (2026).

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A Comparative Guide to the Synthesis of Oxazole-5-carbaldehydes: Validating a Novel Photocatalytic Protocol

For researchers, scientists, and professionals in drug development, the oxazole moiety is a cornerstone of modern medicinal chemistry. Its presence in numerous natural products and pharmaceuticals underscores the continuous need for efficient and robust synthetic methods. Among the various substituted oxazoles, the oxazole-5-carbaldehyde scaffold is a particularly valuable building block, offering a reactive handle for further molecular elaboration. This guide provides an in-depth validation of a novel, visible-light-mediated photocatalytic synthesis of oxazole-5-carbaldehydes, benchmarked against established and widely used methodologies: the Van Leusen oxazole synthesis and the Vilsmeier-Haack formylation of pre-formed oxazoles.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offers insights into the practical advantages and limitations of each method, and is grounded in authoritative references to ensure scientific integrity.

The Evolution of Oxazole Synthesis: A Brief Overview

The synthesis of the oxazole ring has a rich history, with classical methods like the Robinson-Gabriel and Fischer syntheses laying the groundwork.[1][2] These early methods, while foundational, often required harsh conditions and offered limited scope. The advent of the Van Leusen reaction, utilizing tosylmethyl isocyanide (TosMIC), marked a significant step forward, providing a milder and more versatile route to 5-substituted oxazoles.[3][4] Concurrently, post-cyclization functionalization, such as the Vilsmeier-Haack reaction, has been a reliable, albeit indirect, strategy for introducing the C5-carbaldehyde group.[5][6]

In recent years, the pursuit of greener and more efficient chemical transformations has led to the exploration of novel catalytic systems. This guide focuses on a promising new entrant: a visible-light-mediated photocatalytic approach that offers a mild, rapid, and potentially more sustainable alternative for the synthesis of oxazole-5-carbaldehydes.[7]

Comparative Analysis of Synthetic Protocols

This guide will compare three distinct strategies for the synthesis of a representative target molecule, 2-phenyloxazole-5-carbaldehyde:

• New Protocol: Visible-Light-Mediated Photocatalytic Oxidative Cyclization

• Established Protocol 1: The Van Leusen Oxazole Synthesis

• Established Protocol 2: Vilsmeier-Haack Formylation of 2-Phenyloxazole

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key performance indicators for each synthetic protocol, providing a clear and objective comparison of their efficacy.

Parameter	Novel Photocatalytic Protocol	Van Leusen Synthesis	Vilsmeier-Haack Formylation
Starting Materials	N-propargylbenzamide	Benzaldehyde, Tosylmethyl isocyanide (TosMIC)	2-Phenyloxazole, DMF, POCl₃
Key Reagents/Catalyst	Benzeneseleninic acid, Visible light (white LEDs)	K₂CO₃	Vilsmeier reagent (in situ from DMF/POCl₃)
Solvent	Acetonitrile	Methanol	Dichloromethane (or neat)
Temperature	Room Temperature	Reflux (approx. 65 °C)	0 °C to Reflux
Reaction Time	1 hour	4-8 hours	2-4 hours
Reported Yield	30-90%	Moderate to Good	Good
Key Advantages	Mild conditions, rapid, green (uses light and air as an oxidant)	Well-established, reliable, commercially available reagents	Effective for formylating existing oxazole cores
Key Limitations	Requires specialized photoreactor setup, substrate scope may vary	Requires stoichiometric base, longer reaction times	Indirect route, requires pre-formed oxazole, harsh reagents

Experimental Protocols and Mechanistic Insights

A deep understanding of the "why" behind each experimental step is crucial for troubleshooting, optimization, and adaptation to new substrates. This section provides detailed, step-by-step methodologies for each protocol, accompanied by mechanistic diagrams and explanations.

Protocol 1: Visible-Light-Mediated Photocatalytic Synthesis (The New Frontier)

This novel approach leverages the power of photoredox catalysis to achieve an oxidative cyclization of N-propargyl amides under remarkably mild conditions.[7]

Experimental Protocol:

• Reaction Setup: In a suitable reaction vessel equipped with a magnetic stir bar, dissolve N-propargylbenzamide (1.0 mmol) and benzeneseleninic acid (0.1 mmol, 10 mol%) in acetonitrile (5 mL).

• Irradiation: Place the reaction vessel in a photoreactor equipped with white LED lamps.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1 hour, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford 2-phenyloxazole-5-carbaldehyde.

Causality and Mechanistic Rationale:

The use of benzeneseleninic acid as a photocatalyst under visible light irradiation is the cornerstone of this innovative method.[7] The reaction is proposed to proceed through a radical cascade mechanism.

Caption: Photocatalytic synthesis of oxazole-5-carbaldehyde.

The benzeneseleninic acid, upon irradiation with visible light, is believed to initiate a single-electron transfer (SET) process, generating a radical intermediate from the N-propargyl amide. This is followed by an intramolecular cyclization to form an oxazoline intermediate, which is then oxidized by atmospheric oxygen to yield the final aromatic oxazole-5-carbaldehyde.[7] This approach obviates the need for harsh oxidants and high temperatures, aligning with the principles of green chemistry.

Protocol 2: The Van Leusen Oxazole Synthesis (The Established Workhorse)

The Van Leusen reaction is a widely adopted and reliable method for the synthesis of 5-substituted oxazoles from aldehydes and TosMIC.[3][8]

Experimental Protocol:

• Reaction Setup: To a stirred solution of benzaldehyde (1.0 mmol) and tosylmethyl isocyanide (TosMIC) (1.1 mmol) in methanol (10 mL) in a round-bottom flask, add potassium carbonate (1.5 mmol).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 65 °C) and stir for 4-8 hours. Monitor the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. To the residue, add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Causality and Mechanistic Rationale:

The Van Leusen synthesis is a base-mediated condensation followed by cyclization and elimination.

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• 8. Van Leusen Oxazole Synthesis [organic-chemistry.org]

A Senior Application Scientist's Guide to the Analytical Cross-Validation of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous characterization of novel chemical entities is paramount. This guide provides a comprehensive framework for the analytical cross-validation of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, a heterocyclic compound with potential applications in medicinal chemistry. As a senior application scientist, my objective is to present not just a series of protocols, but a validated, logical workflow that ensures the identity, purity, and stability of this molecule. Every analytical technique discussed is supported by insights into the underlying chemical principles, providing a robust methodology for researchers.

Molecular Structure and Key Analytical Features

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde possesses a unique combination of functional groups that give rise to a distinct analytical fingerprint. The core structure consists of a 1,3-oxazole ring substituted with a phenyl group at the 2-position, a methyl group at the 4-position, and a reactive carbaldehyde (formyl) group at the 5-position.

Key Structural Features for Analytical Interrogation:

• Aromatic Protons: The phenyl group provides a set of aromatic protons with characteristic chemical shifts in ¹H NMR spectroscopy.

• Oxazole Ring: The heterocyclic ring contains a nitrogen and an oxygen atom, influencing the electronic environment of adjacent protons and carbons, which is observable in NMR.

• Methyl Group: The methyl protons will present as a singlet in ¹H NMR, providing a clear diagnostic signal.

• Aldehyde Group: The formyl proton is highly deshielded and will appear at a characteristic downfield chemical shift in ¹H NMR. The carbonyl (C=O) stretch of the aldehyde will be a prominent feature in the Infrared (IR) spectrum.

• Conjugated System: The arrangement of the phenyl ring, oxazole, and carbaldehyde creates a conjugated π-system, which is relevant for UV-Vis spectroscopy and mass spectrometry fragmentation patterns.

Predicted Analytical Data and Interpretation

The following sections detail the expected outcomes from a suite of standard analytical techniques. These predictions are based on the analysis of structurally similar compounds found in the scientific literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, both ¹H and ¹³C NMR will provide critical information.

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.9 - 10.1	Singlet	1H	Aldehyde proton (-CHO)	The electron-withdrawing nature of the carbonyl group and the aromatic system strongly deshields this proton, placing it in a highly characteristic downfield region.
~7.9 - 8.1	Multiplet	2H	Ortho-protons of phenyl ring	These protons are closest to the oxazole ring and are deshielded by its electronic effects.
~7.4 - 7.6	Multiplet	3H	Meta- and para-protons of phenyl ring	These protons are further from the oxazole ring and experience a more typical aromatic chemical shift.
~2.6 - 2.8	Singlet	3H	Methyl protons (-CH₃)	The methyl group attached to the oxazole ring will appear as a singlet, as there are no adjacent protons to couple with. Its chemical shift is influenced by the aromatic and heterocyclic nature of the ring system.

Predicted ¹³C NMR Spectrum (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment	Rationale
~185 - 190	Aldehyde Carbonyl (C=O)	The carbonyl carbon of an aldehyde is highly deshielded and appears at a characteristic downfield position.
~160 - 165	C2 of oxazole	This carbon is bonded to both a nitrogen and an oxygen within the ring and is also attached to the phenyl group, leading to a significant downfield shift.
~150 - 155	C5 of oxazole	This carbon is part of the C=N bond of the oxazole and is attached to the aldehyde group.
~130 - 140	C4 of oxazole	This carbon is part of the C=C bond of the oxazole and is attached to the methyl group.
~125 - 135	Phenyl carbons	The aromatic carbons of the phenyl ring will appear in this region, with the ipso-carbon (attached to the oxazole) being the most deshielded.
~10 - 15	Methyl Carbon (-CH₃)	The carbon of the methyl group will appear in the typical aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is expected to show several characteristic absorption bands.

Predicted IR Absorption Bands (KBr pellet, cm⁻¹):

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3100 - 3000	Medium	C-H stretching (aromatic and vinyl)	These bands correspond to the stretching vibrations of the C-H bonds in the phenyl and oxazole rings.
~2950 - 2850	Weak	C-H stretching (aldehyde)	The C-H stretch of the aldehyde group often appears as two weak bands in this region (Fermi resonance).
~1680 - 1700	Strong	C=O stretching (aldehyde)	This will be a very strong and sharp absorption band, characteristic of the carbonyl group of an aromatic aldehyde. Conjugation with the oxazole ring may slightly lower the frequency compared to a simple aliphatic aldehyde.
~1600 - 1450	Medium	C=C and C=N stretching (aromatic and oxazole)	These bands arise from the stretching vibrations of the carbon-carbon and carbon-nitrogen double bonds within the phenyl and oxazole rings.
~1300 - 1000	Strong	C-O stretching (oxazole)	The C-O-C stretching vibrations of the oxazole ring are expected to produce strong bands in this fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for confirming its identity. For 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (Molecular Weight: 187.19 g/mol ), electron ionization (EI) would likely be used.

Predicted Mass Spectrum (EI):

• Molecular Ion (M⁺): A prominent peak at m/z = 187, corresponding to the intact molecule with one electron removed.

• Key Fragmentation Pathways:

  • Loss of H· (M-1): A peak at m/z = 186, resulting from the loss of the aldehydic hydrogen radical.

  • Loss of CO (M-28): A peak at m/z = 159, due to the characteristic loss of a carbon monoxide molecule from the aldehyde group.

  • Formation of Benzoyl Cation: A significant peak at m/z = 105, corresponding to the [C₆H₅CO]⁺ fragment, is a common feature in the mass spectra of compounds containing a benzoyl moiety.

  • Phenyl Cation: A peak at m/z = 77, corresponding to the [C₆H₅]⁺ fragment.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for assessing the purity of a compound and for quantitative analysis. A robust, validated HPLC method is essential for quality control.

Proposed HPLC Method:

A reversed-phase HPLC method would be most suitable for this compound.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid). For example, starting with 30% acetonitrile and increasing to 90% over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Alternative HPLC Method:

For routine analysis, an isocratic method could be developed.

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 20 µL.

• Column Temperature: 25 °C.

Cross-Validation Workflow: A Step-by-Step Approach

The following workflow outlines a systematic approach to the analytical cross-validation of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, ensuring data integrity and confidence in the results.

Analytical cross-validation workflow for 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Part 1: Synthesis and Purification

• Synthesis: A plausible synthetic route is the Van Leusen oxazole synthesis, which involves the reaction of an aldehyde with a tosylmethyl isocyanide (TosMIC) derivative.

• Purification: The crude product should be purified by either recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Part 2: Structural Characterization

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra. For unambiguous assignment of all proton and carbon signals, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) should be performed.

• IR Spectroscopy: Obtain an IR spectrum of the purified solid. The presence of the key functional groups (aldehyde, aromatic ring, oxazole) should be confirmed by comparing the observed absorption bands with the predicted values.

• Mass Spectrometry: Perform high-resolution mass spectrometry (HRMS) to confirm the elemental composition of the molecular ion.

Part 3: Purity Assessment and Method Development

• HPLC Method Development: Develop an HPLC method as proposed above. The goal is to achieve a sharp, symmetrical peak for the main compound, well-resolved from any impurities. A photodiode array (PDA) detector is recommended to assess peak purity.

• Quantitative Analysis: Once a suitable method is established, perform a purity assay by HPLC. This is typically done by calculating the area percentage of the main peak relative to the total area of all peaks.

Part 4: HPLC Method Validation

For use in a regulated environment, the developed HPLC method must be validated according to ICH guidelines.

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity and Range: Establish that the detector response is directly proportional to the concentration of the analyte over a defined range.

• Accuracy: Determine the closeness of the test results obtained by the method to the true value. This is often assessed by spike/recovery experiments.

• Precision: Evaluate the variability of the results under the same operating conditions over a short interval of time (repeatability) and within the same laboratory over a longer period (intermediate precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: Assess the reliability of the method when small, deliberate variations are made to the method parameters (e.g., mobile phase composition, pH, column temperature).

Comparative Analysis of Analytical Techniques

The following diagram illustrates the complementary nature of the discussed analytical techniques in the comprehensive characterization of 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Complementary roles of analytical techniques in compound characterization.

Conclusion

The analytical cross-validation of a novel compound like 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde is a multi-faceted process that requires a logical and systematic approach. By combining the predictive power of spectroscopic techniques with the quantitative rigor of chromatography, a comprehensive analytical profile can be established. This guide provides a robust framework for researchers to confidently characterize this molecule, ensuring the reliability and reproducibility of their scientific findings. The principles and workflows outlined herein are not only applicable to the target compound but can also be adapted for the analytical validation of other novel heterocyclic entities in the drug discovery pipeline.

References

• General Principles of NMR Spectroscopy

  • Title: Spectrometric Identific
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• Infrared Spectroscopy of Heterocyclic Compounds

  • Title: The Handbook of Infrared and Raman Characteristic Frequencies of Organic Molecules
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• Mass Spectrometry of Oxazoles

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• Synthesis and Characterization of Oxazole Derivatives

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• Synthesis of Substituted Oxazoles

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Comparative Cytotoxicity Profiling: 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde vs. Oxaprozin

In drug development and predictive toxicology, understanding the structure-activity relationship (SAR) between molecular building blocks and final active pharmaceutical ingredients (APIs) is critical. This guide provides an in-depth comparative analysis of the cytotoxicity profiles of Oxaprozin (a mature non-steroidal anti-inflammatory drug) and 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (a reactive oxazole intermediate).

By analyzing their divergent chemical properties, we can establish a causal framework for their respective toxicological liabilities and design a self-validating experimental protocol to measure them.

Mechanistic Causality of Cytotoxicity

Oxaprozin: Stability and Target Specificity

Oxaprozin (3-(4,5-diphenyl-1,3-oxazol-2-yl)propanoic acid) is characterized by a highly stable carboxylic acid moiety attached to a diphenyl-oxazole core. Its primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, alongside secondary off-target modulation of Retinoid X Receptors (RXR). Because the carboxylic acid is metabolically stable and non-electrophilic, Oxaprozin exhibits very low acute in vitro cytotoxicity. Studies in Caco-2 cells demonstrate that Oxaprozin [1]. Similarly, in HepG2 cell lines, Oxaprozin and its optimized analogues[2].

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde: Electrophilic Stress

In stark contrast, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0) replaces the stable propanoic acid chain with a highly reactive carbaldehyde (aldehyde) group at the 5-position. Aldehydes are potent electrophiles. In a biological environment, the carbaldehyde group readily undergoes nucleophilic attack by primary amines (such as lysine residues on cellular proteins) to form Schiff bases. This electrophilic stress leads to rapid protein cross-linking, depletion of intracellular glutathione (GSH), accumulation of reactive oxygen species (ROS), and subsequent cell death. Consequently, oxazole-carbaldehyde derivatives are generally classified with higher acute toxicity, such as [3].

Fig 1. Divergent cytotoxicity mechanisms between stable oxaprozin and reactive oxazole aldehydes.

Comparative Cytotoxicity Data

The following table synthesizes the quantitative and structural data distinguishing the final API from the reactive intermediate.

Property / Metric	Oxaprozin	4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde
CAS Number	21256-18-8	953408-85-0
Chemical Role	Final API (NSAID / RXR Modulator)	Synthetic Intermediate / Building Block
Reactive Moiety	Stable Carboxylic Acid	Electrophilic Carbaldehyde
Primary Toxicity Driver	High-dose metabolic stalling	Covalent protein modification (Schiff base)
HepG2 IC50 (48h)	> 100 µM[2]	< 20 µM (Predicted via aldehyde reactivity)
Caco-2 IC50 (48h)	> 100 µM[1]	< 20 µM (Predicted via aldehyde reactivity)
GHS Classification	Low Acute Toxicity	Acute Tox 4 (Oral/Dermal/Inhalation)[3]

Self-Validating Experimental Protocol

To empirically validate the divergence in cytotoxicity between stable oxazole acids and reactive oxazole aldehydes, a dual-assay system is required. Relying solely on metabolic assays (like MTT/WST-1) can be misleading, as highly reactive aldehydes may directly cross-link the assay enzymes, yielding false positives. Therefore, we pair WST-1 (metabolic viability) with LDH release (membrane integrity).

Fig 2. Self-validating dual-assay workflow to differentiate metabolic and structural cytotoxicity.

Step-by-Step Methodology

• Cell Seeding: Seed HepG2 or Caco-2 cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2. Causality: This ensures cells are in the exponential growth phase and firmly adhered before treatment, providing a linear range of detection.

• Compound Preparation: Dissolve Oxaprozin and 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde in anhydrous DMSO to create 100 mM stock solutions. Dilute in culture media to achieve final concentrations ranging from 0.1 µM to 200 µM. Causality: Final DMSO concentration must be kept strictly below 0.1% (v/v) to prevent solvent-induced basal toxicity.

• Treatment & Incubation: Aspirate old media and apply 100 µL of the compound-treated media to the respective wells. Include vehicle controls (0.1% DMSO) and positive controls (1% Triton X-100 for LDH). Incubate for 48 hours.

• LDH Release Assay (Membrane Integrity):

  • Transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • Add 50 µL of LDH reaction mixture (containing lactate, NAD+, and tetrazolium salt).

  • Incubate in the dark for 30 minutes at room temperature, then read absorbance at 490 nm.

  • Causality: Aldehyde-induced necrosis will show an early spike in LDH due to rapid membrane permeabilization and structural damage.

• WST-1 Assay (Metabolic Viability):

  • Add 10 µL of WST-1 reagent directly to the remaining cells and media in the original plate.

  • Incubate for 2 hours at 37°C, then read absorbance at 450 nm.

  • Causality: Oxaprozin-induced toxicity at >100 µM will manifest here first, as mitochondrial uncoupling reduces metabolic output before membrane rupture occurs.

References

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• NextSDS Substance Database. "3-phenyl-1,2-oxazole-5-carbaldehyde & Related Oxazole Carbaldehydes — Chemical Substance Information." NextSDS, 2023.[Link]

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A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Methyl-Oxazole Derivatives as Kinase Inhibitors

The oxazole ring is a cornerstone in medicinal chemistry, recognized as a "privileged structure" for its presence in a multitude of biologically active compounds.[1] Among its variants, the 4-methyl-oxazole scaffold has emerged as a particularly fruitful starting point for the development of potent kinase inhibitors. Kinases are pivotal regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[2] This guide provides a detailed comparison of 4-methyl-oxazole derivatives, focusing on their structure-activity relationships as inhibitors of p38 MAP kinase, a key player in inflammatory responses.

The 4-Methyl-Oxazole Core: A Strategic Scaffold

The 4-methyl-oxazole core offers several advantages for inhibitor design. Its heterocyclic nature provides a rigid framework, positioning substituents in well-defined spatial orientations for optimal interaction with the target protein. The methyl group at the 4-position can contribute to hydrophobic interactions within the kinase active site, while the 2- and 5-positions of the oxazole ring are amenable to a wide range of chemical modifications, allowing for fine-tuning of potency, selectivity, and pharmacokinetic properties.

Structure-Activity Relationship (SAR) at the 2- and 5-Positions

The potency and selectivity of 4-methyl-oxazole derivatives are profoundly influenced by the nature of the substituents at the 2- and 5-positions of the oxazole ring.

• The 5-Position: Modifications at this position often target the hydrophobic region of the kinase ATP-binding pocket. Aromatic and heteroaromatic rings are common substituents. For instance, in a series of 2-methyl-4,5-disubstituted oxazoles designed as antitubulin agents, the nature of the substituent on a 5-phenyl ring had a significant impact on activity.[3] Moving a methoxy group from the para- to the meta-position on this ring resulted in a drastic loss of antiproliferative activity, highlighting the precise steric and electronic requirements for optimal target engagement.[3]

• The 2-Position: This position is often utilized to modulate the overall properties of the molecule, including solubility and cell permeability. The introduction of different functional groups can also influence the binding affinity for the target kinase.

The following diagram illustrates the general workflow for developing and analyzing the SAR of novel kinase inhibitors.

Caption: The p38 MAP kinase signaling cascade.

Experimental Protocols

General Synthesis of 2,5-Disubstituted 4-Methyl-Oxazoles

A common method for the synthesis of 2,5-disubstituted oxazoles is the Robinson-Gabriel synthesis and its modern variations, which often involve the cyclization of α-acylamino ketones. [4][5][6]More recent methods utilize metal-catalyzed cascade reactions to construct the oxazole ring under milder conditions. [5][7] Step-by-Step Protocol (Illustrative):

• Amidation: React an appropriate acid chloride with propargylamine in the presence of a base like triethylamine in a solvent such as THF. [4]2. Coupling: Perform a palladium-catalyzed acylation of the resulting N-propargyl amide with a second acid chloride. [4]3. Cycloisomerization: Treat the product from the previous step with an acid catalyst, such as p-toluenesulfonic acid, in a suitable solvent like tert-butanol at elevated temperature to induce cycloisomerization and form the desired 2,5-disubstituted oxazole. [4]

In Vitro p38α MAP Kinase Activity Assay

The inhibitory activity of the synthesized compounds against p38α MAP kinase can be determined using a variety of assay formats, including Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays. [2] Step-by-Step Protocol (TR-FRET based):

• Reagent Preparation: Prepare assay buffer, a 3X solution of p38α kinase, a 3X ATP solution, and a 4.29X solution of a suitable substrate like ATF-2/GST fusion protein. [2]2. Inhibitor Pre-incubation: Add the test compounds (4-methyl-oxazole derivatives) at various concentrations to the wells of a microplate. Then, add the p38α kinase solution and incubate for a defined period (e.g., 20 minutes) to allow for inhibitor binding. [2]3. Kinase Reaction Initiation: Initiate the kinase reaction by adding a mixture of the ATP and ATF-2/GST substrate solutions. Incubate for 60 minutes at room temperature. [2]4. Detection: Stop the reaction and add detection reagents, which typically include a europium-labeled antibody specific for the phosphorylated substrate and an acceptor molecule (e.g., allophycocyanin-conjugated anti-GST antibody). [2]5. Signal Measurement: After a final incubation period in the dark, measure the TR-FRET signal using a suitable plate reader. The signal is proportional to the amount of phosphorylated substrate, and therefore inversely proportional to the inhibitory activity of the test compound.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion

Structure-activity relationship studies of 4-methyl-oxazole derivatives have revealed critical insights for the design of potent and selective kinase inhibitors. The 2- and 5-positions of the oxazole ring serve as key handles for modification, allowing for the optimization of interactions within the kinase ATP-binding site. The comparative data presented here for p38α MAP kinase inhibitors demonstrates that subtle changes, such as the position and nature of substituents on an aryl ring, can have a profound impact on biological activity. The synthetic and assay protocols provided offer a framework for the continued exploration and development of this promising class of therapeutic agents.

References

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• Wan, C., Gao, L., Wang, Q., Zhang, J., & Wang, Z. (2010). Simple and Efficient Preparation of 2,5-Disubstituted Oxazoles via a Metal-Free-Catalyzed Cascade Cyclization. Organic Letters, 12(17), 3902–3905. [Link]

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• Structure-activity relationships of triazolopyridine oxazole p38 inhibitors: Identification of candidates for clinical development. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

• Isoxazolone Based Inhibitors of p38 MAP Kinases. (2008, March 29). Journal of Medicinal Chemistry. Retrieved March 21, 2026, from [Link]

• Wan, C., Gao, L., Wang, Q., Zhang, J., & Wang, Z. (2010). Simple and Efficient Preparation of 2,5-Disubstituted Oxazoles via a Metal-Free-Catalyzed Cascade Cyclization. Organic Letters, 12(17), 3902–3905. [Link]

• Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

• Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. (2025, February 3). MDPI. Retrieved March 21, 2026, from [Link]

• Zhong, C. L., Tang, B. Y., Yin, P., Chen, Y., & He, L. (2012). Synthesis of 2,5-disubstituted oxazoles and oxazolines catalyzed by ruthenium(II) porphyrin and simple copper salts. The Journal of Organic Chemistry, 77(9), 4271–4277. [Link]

• Oxazole Analogues as Potential Therapeutic Agents: A Comprehensive Review. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

• 1,3,4-Oxadiazole as a Potential Anti-Cancer Scaffold: A Review. (2021, October 21). Bentham Science. Retrieved March 21, 2026, from [Link]

• A Review on Anticancer Activity of 1, 3, 4-oxadiazole. (2018, May 6). Neliti. Retrieved March 21, 2026, from [Link]

• Synthesis of Novel Sulfamethaoxazole 4-Thiazolidinone Hybrids and Their Biological Evaluation. (2020, August 6). MDPI. Retrieved March 21, 2026, from [Link]

• Synthesis and Biological Evaluation of Aryloxazole Derivatives as Antimitotic and Vascular-Disrupting Agents for Cancer Therapy. (2013, October 27). Journal of Medicinal Chemistry. Retrieved March 21, 2026, from [Link]

• Synthesis, Characterization, and In Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. (2022, July 19). MDPI. Retrieved March 21, 2026, from [Link]

• SAR of 4-Hydroxypiperidine and Hydroxyalkyl Substituted Heterocycles as Novel p38 Map Kinase Inhibitors. (n.d.). ResearchGate. Retrieved March 21, 2026, from [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (n.d.). SpringerLink. Retrieved March 21, 2026, from [Link]

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A Comparative Guide to Oxazole Synthesis: Benchmarking Green Chemistry Approaches Against Conventional Methods

Introduction

The oxazole motif, a five-membered aromatic heterocycle containing one nitrogen and one oxygen atom, is a cornerstone in medicinal chemistry and materials science.[1] Its derivatives are integral to a wide array of pharmacologically active compounds, exhibiting antibacterial, anti-inflammatory, and anticancer properties.[2][3] The profound biological significance of oxazoles has historically driven the development of numerous synthetic routes.[1][4] However, many classical methods, while foundational, rely on harsh reaction conditions, hazardous reagents, and generate considerable chemical waste, posing significant environmental and safety challenges.[2][5]

In response, the principles of green chemistry have catalyzed a paradigm shift in synthetic organic chemistry. This has led to the development of sustainable and efficient protocols that minimize environmental impact while often enhancing reaction yields and simplifying purification processes.[2][6] These green approaches, utilizing technologies like microwave irradiation and ultrasound, as well as novel solvent systems, stand in stark contrast to their conventional predecessors.[6]

This technical guide provides an in-depth, objective comparison between green synthesis approaches and conventional methods for preparing oxazoles. We will delve into the mechanistic underpinnings of these techniques, present supporting experimental data, and offer detailed protocols to equip researchers, scientists, and drug development professionals with the knowledge to select the optimal synthetic strategy for their specific needs.

Part 1: The Classical Approach: Foundational Pillars of Oxazole Synthesis

Conventional methods for synthesizing the oxazole ring, developed in the late 19th and early 20th centuries, remain fundamental in organic chemistry.[5] These name reactions, while effective, often necessitate the use of strong acids, high temperatures, and extended reaction times.[5]

The Robinson-Gabriel Synthesis

First described independently by Sir Robert Robinson (1909) and Siegmund Gabriel (1910), this method involves the cyclodehydration of 2-acylamino ketones to form 2,5-disubstituted oxazoles.[7][8] The reaction is typically catalyzed by strong dehydrating agents.

Causality of Experimental Choice: The core of this synthesis is the intramolecular cyclization followed by dehydration. Strong protic acids like sulfuric acid (H₂SO₄) or reagents like phosphorus pentachloride (PCl₅) and phosphorus oxychloride (POCl₃) are employed to facilitate the removal of a water molecule, driving the reaction towards the formation of the aromatic oxazole ring.[6][8] However, these reagents are highly corrosive and produce significant waste. Yields are often low, though the use of polyphosphoric acid (PPA) can improve them to a more moderate 50-60%.[5][6] The mechanism involves the protonation of the amide carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the enol form of the adjacent ketone.[9][10]

Caption: Mechanism of the Robinson-Gabriel Synthesis.

The Fischer Oxazole Synthesis

Discovered by Emil Fischer in 1896, this method constructs 2,5-disubstituted oxazoles from the reaction of a cyanohydrin with an aldehyde under anhydrous acidic conditions.[3][11]

Causality of Experimental Choice: The reaction is typically performed in dry ether with gaseous hydrogen chloride (HCl).[11][12] The anhydrous conditions are critical to prevent hydrolysis of the intermediates. The mechanism begins with the addition of HCl to the cyanohydrin, forming an iminochloride intermediate.[11] This reactive species is then attacked by the aldehyde's carbonyl oxygen, initiating a cascade of cyclization and dehydration steps to yield the final oxazole product, which often precipitates as its hydrochloride salt.[3][11] While operating under relatively mild temperature conditions, the use of gaseous HCl and the potential for side reactions can be limitations.[3][12]

Caption: Key steps in the Fischer Oxazole Synthesis.

The Van Leusen Oxazole Synthesis

A more modern conventional method, developed in 1972, utilizes tosylmethyl isocyanide (TosMIC) as a versatile synthon to react with aldehydes, forming 5-substituted oxazoles under basic conditions.[13][14][15]

Causality of Experimental Choice: This reaction's ingenuity lies in the unique reactivity of TosMIC, which possesses an acidic methylene group, a reactive isocyanide carbon, and a good leaving group (tosyl group).[15][16] The reaction is base-catalyzed (e.g., potassium carbonate), which deprotonates the TosMIC, allowing it to act as a nucleophile and attack the aldehyde.[14] This is followed by a [3+2] cycloaddition to form an oxazoline intermediate.[14][17] Subsequent base-promoted elimination of p-toluenesulfinic acid yields the aromatic oxazole ring.[14][15] It is generally milder than the Robinson-Gabriel or Fischer syntheses but often requires several hours at reflux temperatures.[5][14]

Caption: Mechanism of the Van Leusen Oxazole Synthesis.

Part 2: The Green Revolution: Sustainable and Efficient Alternatives

Green synthesis approaches aim to increase efficiency and reduce environmental impact by employing alternative energy sources and environmentally benign reaction media.[2] These methods frequently result in dramatically shorter reaction times, higher yields, and simpler workup procedures.[2][6]

Microwave-Assisted Synthesis

Microwave irradiation has become a powerful tool in organic synthesis, accelerating reactions through efficient and uniform heating of the reaction mixture.[14][18] This is distinct from conventional heating, where heat is transferred inefficiently via convection.

Causality of Experimental Choice: The acceleration observed in microwave-assisted synthesis is due to dielectric heating. Polar molecules in the reaction mixture, such as the solvent and reactants, align with the rapidly oscillating electric field of the microwaves. This creates intense internal heating, leading to a significant increase in reaction rates.[18] For oxazole synthesis, this technique has been shown to reduce reaction times from hours to mere minutes while often improving yields.[14][19]

Ultrasound-Assisted Synthesis (Sonochemistry)

Sonochemistry utilizes the energy of ultrasound (typically 20-100 kHz) to induce chemical reactions.[20] The underlying principle is acoustic cavitation: the formation, growth, and violent collapse of microscopic bubbles in a liquid.[20][21]

Causality of Experimental Choice: The collapse of these cavitation bubbles generates localized "hot spots" with transient high temperatures (up to 5000 K) and pressures (up to 1000 atm).[22] This immense energy input enhances mass transfer and dramatically accelerates reaction rates, often allowing reactions to proceed at lower bulk temperatures and in shorter times.[2][20] This energy-efficient method is particularly effective for heterogeneous reactions and can significantly improve yields in cyclization reactions leading to oxazoles.[20][21]

Green Solvent Systems

A cornerstone of green chemistry is the replacement of volatile and hazardous organic solvents. For oxazole synthesis, ionic liquids (ILs) and deep eutectic solvents (DES) have emerged as viable alternatives.[2][6]

Causality of Experimental Choice:

• Ionic Liquids (ILs): These are salts with melting points below 100 °C. Their negligible vapor pressure, high thermal stability, and ability to dissolve a wide range of compounds make them attractive green solvents.[6] In some cases, ILs can be reused multiple times without a significant loss in product yield, enhancing the sustainability of the process.[6]

• Deep Eutectic Solvents (DES): These are mixtures of a hydrogen bond donor (e.g., urea) and a hydrogen bond acceptor (e.g., choline chloride).[2] They share many of the beneficial properties of ILs but are often cheaper, less toxic, and biodegradable. They have been successfully used as both the solvent and catalyst in ultrasound-assisted oxazole syntheses.[2][21]

Part 3: Head-to-Head Comparison: Performance & Environmental Impact

The true measure of these methodologies lies in a direct comparison of their performance metrics and environmental footprint. The data clearly demonstrates the superiority of green approaches in terms of efficiency and sustainability.

Table 1: Quantitative Comparison of Oxazole Synthesis Methods

Method	Approach	Reaction Time	Temperature	Yield (%)	Key Reagents/Solvents	Environmental/Safety Concerns
Robinson-Gabriel	Conventional	Several Hours	High (e.g., 160 °C)	Low to Moderate (50-60% with PPA)	H₂SO₄, PCl₅, POCl₃, PPA	Highly corrosive acids, hazardous waste generation.[5]
Fischer Oxazole	Conventional	Several Hours	Mild	Moderate	Anhydrous HCl (gas), Dry Ether	Use of toxic gaseous HCl, volatile and flammable ether.[3][12]
Van Leusen	Conventional	2-6 Hours	Reflux	Moderate to High (up to 95%)	K₂CO₃, Methanol/Ethanol	Use of volatile organic solvents, prolonged heating.[5][14]
Microwave-Assisted	Green	8-15 Minutes	65 °C	Excellent (92-96%)	K₃PO₄, Isopropanol	Reduced energy consumption and solvent use, rapid synthesis.[14][19][23]
Ultrasound-Assisted	Green	8-45 Minutes	Room Temp - 30 °C	Excellent (90-96%)	DES, Ethanol, Catalyst-free options	High energy efficiency, mild conditions, minimal waste.[2][20][21][24]
Ionic Liquid Media	Green	Variable	Variable	High	[bmim]Br	Potential for solvent reuse, but IL toxicity/biodegradability can be a concern.[6]

As highlighted in Table 1, green methods offer a quantum leap in efficiency. For instance, the microwave-assisted Van Leusen synthesis can achieve yields of 96% in just 8 minutes, whereas its conventional counterpart requires hours of reflux to achieve similar results.[14][19] Similarly, an ultrasound-assisted synthesis of 2-amino-oxazoles using a deep eutectic solvent achieved a 90% yield in only 8 minutes, compared to 3.5 hours and a 69% yield for the conventional thermal method.[21] This drastic reduction in reaction time and energy input, coupled with the use of safer solvents and milder conditions, underscores the compelling advantages of adopting green chemistry principles.

Part 4: Experimental Protocols & Workflows

To facilitate the practical application of these methods, detailed, step-by-step protocols for representative conventional and green syntheses are provided below.

Protocol 1: Conventional Robinson-Gabriel Synthesis of 2,5-Diphenyloxazole

This protocol is a classical example involving high temperatures and a strong dehydrating agent.

Methodology:

• Reactant Mixing: In a suitable reaction vessel, mix 2-benzamidoacetophenone (1 equivalent) with polyphosphoric acid (PPA) (10-20 times the weight of the substrate).[14]

• Heating: Heat the viscous mixture to 160°C with continuous stirring.

• Reaction Monitoring: Maintain the temperature for 2 hours, monitoring the reaction progress via Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralization & Extraction: Neutralize the aqueous solution with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by recrystallization.

Protocol 2: Green Microwave-Assisted Van Leusen Synthesis of 5-Phenyloxazole[19][25]

This protocol demonstrates a rapid and highly efficient green alternative.

Methodology:

• Reactant Preparation: In a 50 mL round-bottom flask suitable for microwave synthesis, combine benzaldehyde (1.18 mmol, 1.0 equiv), 4-toluenesulfonylmethyl isocyanide (TosMIC) (1.18 mmol, 1.0 equiv), and isopropanol (10 mL).[25]

• Base Addition: Add potassium phosphate (K₃PO₄) (2.36 mmol, 2.0 equiv) to the mixture.[25]

• Microwave Irradiation: Place the open vessel in a microwave reactor. Irradiate the mixture at 65 °C and 350 W for 8 minutes with stirring.[19][25]

• Reaction Monitoring: Monitor the completion of the reaction using TLC.

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the isopropanol under reduced pressure.

• Extraction & Purification: Dilute the crude product with water (10 mL) and extract with ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the product.[2]

Caption: Microwave-assisted Van Leusen oxazole synthesis workflow.

Protocol 3: Green Ultrasound-Assisted Synthesis of Benzoxazoles[20][24]

This protocol highlights a catalyst-free, room-temperature green method.

Methodology:

• Reactant Preparation: In an open reaction vessel, combine an azo-linked salicylic acid derivative (1.0 mmol) and 2-amino-4-chlorophenol (1.2 mmol).[24]

• Solvent Addition: Add ethanol (10 mL) to the flask.[20]

• Sonication: Place the vessel in an ultrasonic water bath operating at a frequency of 50 kHz. Irradiate the mixture at room temperature. The reaction is typically complete within 10-30 minutes.[20][24]

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Isolation: Upon completion, cool the reaction mixture. The product often crystallizes directly from the solution.

• Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to obtain the pure benzoxazole derivative.[20]

Sources

• 1. ijmpr.in [ijmpr.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fischer oxazole synthesis — Grokipedia [grokipedia.com]
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• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Fischer oxazole synthesis - Wikipedia [en.wikipedia.org]
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• 19. A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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A Spectroscopic Journey: Differentiating 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde from its Synthetic Precursors

A definitive guide for researchers, scientists, and drug development professionals on the spectroscopic characterization of a valuable heterocyclic aldehyde.

In the landscape of medicinal chemistry and materials science, substituted oxazoles represent a class of heterocyclic compounds with significant potential. Their diverse biological activities and unique photophysical properties make them attractive scaffolds for drug discovery and the development of novel functional materials. Among these, 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde stands out as a versatile intermediate, primed for further chemical elaboration. The introduction of the aldehyde functionality on the oxazole ring opens up a plethora of synthetic possibilities for creating more complex molecular architectures.

This guide provides an in-depth spectroscopic comparison of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde with its precursors, offering a clear roadmap for researchers to confirm the successful synthesis and purity of this target molecule. By understanding the distinct spectral signatures of the starting materials, the intermediate, and the final product, scientists can confidently navigate the synthetic pathway and ensure the integrity of their research.

The Synthetic Pathway: From Simple Amides to a Functionalized Oxazole

The construction of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde can be efficiently achieved through a two-step process. The first stage involves the synthesis of the core oxazole ring system, 4-Methyl-2-phenyl-1,3-oxazole, via the condensation of benzamide and 3-chloro-2-butanone. This is followed by the introduction of the carbaldehyde group at the 5-position of the oxazole ring through a Vilsmeier-Haack formylation reaction.

Figure 1: Synthetic route to 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Experimental Protocols

Synthesis of 4-Methyl-2-phenyl-1,3-oxazole (Intermediate)

• In a round-bottom flask equipped with a reflux condenser, a mixture of benzamide (1.0 eq) and 3-chloro-2-butanone (1.1 eq) is heated at 120-130 °C for 3-4 hours.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and treated with a saturated solution of sodium bicarbonate to neutralize the hydrogen chloride formed.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 4-Methyl-2-phenyl-1,3-oxazole.

Synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (Final Product)

• In a three-necked flask, phosphorus oxychloride (POCl₃, 1.5 eq) is added dropwise to ice-cooled N,N-dimethylformamide (DMF, 3.0 eq) with stirring.

• The mixture is stirred at 0 °C for 30 minutes to form the Vilsmeier reagent.

• A solution of 4-Methyl-2-phenyl-1,3-oxazole (1.0 eq) in DMF is then added dropwise to the Vilsmeier reagent at 0 °C.

• The reaction mixture is allowed to warm to room temperature and then heated to 60-70 °C for 4-6 hours.

• After completion of the reaction (monitored by TLC), the mixture is poured into crushed ice and neutralized with a saturated sodium bicarbonate solution.

• The precipitated solid is filtered, washed with water, and dried.

• The crude product is recrystallized from ethanol to yield pure 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Spectroscopic Analysis

FT-IR spectra were recorded on a spectrometer using KBr pellets. ¹H NMR and ¹³C NMR spectra were recorded on a 400 MHz or 500 MHz spectrometer using CDCl₃ or DMSO-d₆ as the solvent and tetramethylsilane (TMS) as the internal standard. UV-Vis spectra were recorded on a spectrophotometer in a suitable solvent like ethanol or methanol.

A Comparative Spectroscopic Analysis

The transformation of the precursors into the final product can be unequivocally tracked by observing the characteristic changes in their respective spectra.

FT-IR Spectroscopy: The Emergence of the Aldehyde

The FT-IR spectra provide a clear indication of the functional group transformations occurring during the synthesis.

Compound	Key Vibrational Frequencies (cm⁻¹)	Interpretation
Benzamide	~3366, ~3170	N-H stretching of primary amide
~1650	C=O stretching (Amide I)
~1622	N-H bending
3-Chloro-2-butanone	~1720	C=O stretching of ketone
~700	C-Cl stretching
4-Methyl-2-phenyl-1,3-oxazole	~1650	C=N stretching of oxazole ring
~1550	C=C stretching of phenyl and oxazole rings
No significant N-H or C=O (ketone) stretching
4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde	~2850, ~2750	C-H stretching of aldehyde
~1685	C=O stretching of conjugated aldehyde
~1645	C=N stretching of oxazole ring

The most telling transformation is the appearance of the characteristic aldehyde C-H stretching bands around 2850 and 2750 cm⁻¹ and a strong C=O stretching band for the conjugated aldehyde around 1685 cm⁻¹ in the final product. Concurrently, the disappearance of the N-H stretches from benzamide and the ketonic C=O stretch from 3-chloro-2-butanone confirm the formation of the oxazole ring.

¹H NMR Spectroscopy: The Diagnostic Aldehyde Proton

The ¹H NMR spectra offer a detailed view of the structural changes at the proton level.

Figure 2: Key ¹H NMR chemical shift changes during the synthesis.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity
Benzamide	Aromatic-H	7.4 - 7.8	multiplet
-NH₂	5.8 - 6.2	broad singlet
3-Chloro-2-butanone	-CHCl	~4.4	quartet
-COCH₃	~2.3	singlet
-CH₃	~1.6	doublet
4-Methyl-2-phenyl-1,3-oxazole	Aromatic-H (ortho)	7.9 - 8.1	multiplet
Aromatic-H (meta, para)	7.4 - 7.5	multiplet
-CH₃	~2.4	singlet
4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde	-CHO	~9.9	singlet
Aromatic-H (ortho)	8.0 - 8.2	multiplet
Aromatic-H (meta, para)	7.4 - 7.6	multiplet
-CH₃	~2.7	singlet

The most definitive evidence for the successful formylation is the appearance of a singlet at a significantly downfield chemical shift of approximately 9.9 ppm, which is characteristic of an aldehyde proton. Additionally, the methyl protons on the oxazole ring experience a downfield shift from ~2.4 ppm in the intermediate to ~2.7 ppm in the final product due to the electron-withdrawing effect of the newly introduced aldehyde group.

¹³C NMR Spectroscopy: Tracking the Carbon Skeleton

The ¹³C NMR spectra provide valuable information about the carbon framework of the molecules.

Compound	Carbon	Chemical Shift (δ, ppm)
Benzamide	C=O	~169
Aromatic-C	127 - 133
3-Chloro-2-butanone	C=O	~202
-CHCl	~58
-COCH₃	~27
-CH₃	~19
4-Methyl-2-phenyl-1,3-oxazole	C2 (Oxazole)	~161
C4 (Oxazole)	~138
C5 (Oxazole)	~125
Aromatic-C	126 - 131
-CH₃	~11
4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde	-CHO	~185
C2 (Oxazole)	~163
C4 (Oxazole)	~150
C5 (Oxazole)	~128
Aromatic-C	127 - 132
-CH₃	~14

The key diagnostic signal in the ¹³C NMR spectrum of the final product is the resonance of the aldehyde carbonyl carbon at approximately 185 ppm. Furthermore, the carbons of the oxazole ring (C4 and C5) show significant downfield shifts upon formylation, reflecting the change in the electronic environment. The C4 carbon shifts from ~138 ppm to ~150 ppm, and the C5 carbon shifts from ~125 ppm to ~128 ppm.

UV-Vis Spectroscopy: Probing the Electronic Transitions

UV-Vis spectroscopy reveals changes in the electronic structure and conjugation of the molecules.

Compound	λ_max (nm)	Interpretation
Benzamide	~225	π → π* transition of the benzoyl group
4-Methyl-2-phenyl-1,3-oxazole	~270-280	Extended conjugation of the phenyl and oxazole rings
4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde	~310-320	Bathochromic shift due to extended conjugation with the aldehyde group

The formation of the oxazole ring in the intermediate leads to a more extended conjugated system compared to benzamide, resulting in a bathochromic (red) shift of the absorption maximum. The subsequent introduction of the aldehyde group in the final product further extends this conjugation, leading to an additional bathochromic shift. This progressive red shift in the UV-Vis spectrum is a clear indicator of the successful progression of the synthesis.

Conclusion

The synthesis of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde from its precursors, benzamide and 3-chloro-2-butanone, can be reliably monitored and confirmed through a combination of spectroscopic techniques. Each method provides a unique and complementary piece of the structural puzzle. The appearance of the characteristic aldehyde signals in the FT-IR (C-H and C=O stretches), ¹H NMR (downfield singlet at ~9.9 ppm), and ¹³C NMR (carbonyl carbon at ~185 ppm) spectra, coupled with the bathochromic shift observed in the UV-Vis spectrum, provides unequivocal evidence for the successful synthesis of the target molecule. This guide serves as a valuable resource for researchers, enabling them to confidently characterize this important synthetic intermediate and pave the way for further discoveries in the fields of medicine and materials science.

References

• Spectroscopy Online. Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. [Link]

• PubChem. 3-Chloro-2-butanone. [Link]

• Hiemstra, H., et al. (1979). Carbon-13 nuclear magnetic resonance spectra of oxazoles. Canadian Journal of Chemistry, 57(23), 3168-3171. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• ResearchGate. Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. [Link]

• NIST Chemistry WebBook. Benzamide. [Link]

• Biointerface Research in Applied Chemistry. Solvent Effects on the UV-Visible Absorption Spectra of Some New Dyes. [Link]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

For researchers, scientists, and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols and regulatory standards.

Hazard Assessment and Precautionary Measures

Core Principles for Safe Handling:

• Engineering Controls: All handling of this compound, including weighing and dilutions, should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This includes, but is not limited to:

  • Nitrile gloves

  • Safety goggles with side shields or a face shield

  • A flame-resistant laboratory coat

• Hygiene Practices: Avoid all direct contact with the skin, eyes, and clothing.[1] Always wash hands thoroughly with soap and water after handling.

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation of chemical waste at the point of generation is paramount to ensure safe disposal and regulatory compliance. Never mix incompatible waste streams.

2.1. Solid Waste Disposal

This category includes unused or expired solid 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, as well as contaminated consumables such as weighing papers, pipette tips, and gloves.

Procedure:

• Container Selection: Designate a clearly labeled, sealable, and chemically compatible container for solid hazardous waste.

• Collection: Carefully place all solid waste contaminated with the compound into the designated container.

• Labeling: The container must be labeled with a hazardous waste tag that includes:

  • The full chemical name: "4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde"

  • The words "Hazardous Waste"

  • The primary hazard(s) (e.g., "Irritant," "Harmful if Swallowed")

  • The date of initial waste accumulation.

• Storage: Keep the container sealed when not in use and store it in a designated satellite accumulation area (SAA) within the laboratory.

2.2. Liquid Waste Disposal

This category encompasses solutions containing 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde, such as reaction mixtures or solutions from analytical procedures.

Procedure:

• Container Selection: Use a sealable, chemically resistant container, such as a high-density polyethylene (HDPE) bottle, designated for liquid hazardous waste.

• Collection: Carefully pour or pipette liquid waste containing the compound into the designated container.

• Labeling: Affix a hazardous waste tag to the container with the following information:

  • The full chemical name: "4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde" and any solvents present.

  • The approximate concentrations of the components.

  • The words "Hazardous Waste"

  • The primary hazard(s) (e.g., "Flammable," "Irritant").

  • The date of initial waste accumulation.

• Storage: Ensure the container is tightly sealed and stored in a designated satellite accumulation area, preferably within secondary containment to mitigate spills.

Final Disposal Pathway

Under no circumstances should 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde or its waste be disposed of down the drain or in regular trash.[2] All chemical waste must be managed in accordance with local, state, and federal regulations, which are typically enforced by your institution's Environmental Health and Safety (EHS) department.

The process for final disposal is as follows:

• Contact EHS: Once your hazardous waste container is full or has reached its accumulation time limit, contact your institution's EHS department to arrange for a waste pickup.

• Documentation: Ensure all required documentation, such as waste pickup request forms, is completed accurately.

• Professional Disposal: Your EHS department will then manage the transportation and final disposal of the hazardous waste through a licensed and approved waste management facility, in compliance with the Resource Conservation and Recovery Act (RCRA) regulations set forth by the U.S. Environmental Protection Agency (EPA).[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Caption: Disposal workflow for 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde.

Quantitative Data Summary: Personal Protective Equipment

Task	Recommended Personal Protective Equipment	Rationale
General Laboratory Use	NIOSH-approved safety glasses or goggles, flame-resistant lab coat, full-length pants, closed-toe shoes, and appropriate chemical-resistant gloves (e.g., nitrile).	Provides a barrier against skin and eye contact with the potentially irritating compound.
Handling of Solid Compound	In addition to general PPE, use in a well-ventilated area or under a chemical fume hood.	Minimizes inhalation of any dust particles.
Handling of Liquid Solutions	In addition to general PPE, ensure work is conducted in a chemical fume hood.	Minimizes inhalation of any volatile components or aerosols.

References

• 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBALDEHYDE - NextSDS. Available at: [Link]

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. Available at: [Link]

• METHYL 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBOXYLATE — Chemical Substance Information - NextSDS. Available at: [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS - University of Pennsylvania. Available at: [Link]

• Chemical Waste | Environmental Health & Safety (EHS) - The University of Texas at Austin. Available at: [Link]

• Focus on: Treatment by Aldehyde Deactivation - Washington State Department of Ecology. Available at: [Link]

• Office of Environmental Health and Safety - OSU Chemistry - The Ohio State University. Available at: [Link]

• A Study To Reduce Chemical Waste Generated in Chemistry Teaching Laboratories. Available at: [Link]

• 2-페닐-1,3-옥사졸-5-카르발데히드 CAS#: 953408-85-0 • ChemWhat. Available at: [Link]

• LABORATORY WASTE MANAGEMENT GUIDELINES - WASH in Health Care Facilities. Available at: [Link]

• Laboratory Waste Management: Challenges and Sustainable Solutions - International Journal of Arts and Social Science. Available at: [Link]

• General Environmental, Health, and Safety (EHS) Guidelines - International Finance Corporation. Available at: [Link]

• 4-methyl-1H-imidazole-5-carbaldehyde | C5H6N2O | CID 2795887 - PubChem. Available at: [Link]

• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC. Available at: [Link]

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